Mesosulfuron-methyl

• CAS: 208465-21-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Mesosulfuron-methyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide used for the control of grass weeds and some broadleaf weeds in cereal crops.[1] Its herbicidal activity stems from the inhibition of the enzyme acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. This guide provides a comprehensive overview of the chemical and physical properties of Mesosulfuron-methyl, its mechanism of action, and detailed experimental protocols for the determination of its key characteristics.

Chemical and Physical Properties

The chemical and physical properties of Mesosulfuron-methyl are summarized in the tables below. These properties are crucial for understanding its environmental fate, behavior, and formulation development.

Table 1: General Chemical Properties of Mesosulfuron-methyl

Property	Value	Reference
IUPAC Name	methyl 2-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-α-(methanesulfonamido)-p-toluate	[2]
CAS Number	208465-21-8	[3]
Molecular Formula	C₁₇H₂₁N₅O₉S₂	[3]
Molar Mass	503.51 g/mol	[3]
Appearance	Light yellowish crystalline powder/Cream-colored solid	[4][5]
Odor	Weakly pungent	[5]

Table 2: Physicochemical Properties of Mesosulfuron-methyl

Property	Value	Conditions	Reference
Melting Point	195.4 °C	[5]
Density	1.53 g/cm³	at 23 °C	[5]
Vapor Pressure	3.5 x 10⁻⁹ mPa	at 20 °C	[6]
pKa	4.35	at 20 °C	[5]
Log P (Octanol/Water)	1.39	pH 5	[5]
-0.48	pH 7	[5]
-2.06	pH 9	[5]

Table 3: Solubility of Mesosulfuron-methyl

Solvent	Solubility (g/L)	Temperature (°C)	Reference
Water	0.00724	20 (pH 5)	[7]
0.483	20 (pH 7)	[7]
15.39	20 (pH 9)	[7]
Acetone	13.66	20	[1]
Ethyl acetate	2.0	20	[1]
Dichloromethane	3.8	20	[1]
n-Hexane	<0.0002	20	[1]
Toluene	0.013	20	[1]
Isopropanol	0.096	[3]
Acetonitrile	8.37	[3]

Mechanism of Action and Signaling Pathway

Mesosulfuron-methyl's primary mode of action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3][8] This enzyme is crucial for the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[9] These amino acids are essential for protein synthesis and, consequently, for cell division and plant growth. By blocking ALS, Mesosulfuron-methyl disrupts these vital processes, leading to the cessation of growth and eventual death of susceptible plants. Animals are not affected by Mesosulfuron-methyl as they lack the ALS enzyme and obtain these essential amino acids through their diet.

Figure 1: Mechanism of action of Mesosulfuron-methyl via inhibition of Acetolactate Synthase (ALS).

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of Mesosulfuron-methyl, based on internationally recognized guidelines.

Determination of Melting Point (OECD Guideline 102)

This method describes the determination of the melting point of a substance.

• Apparatus:

  • Capillary tube melting point apparatus

  • Thermometer with appropriate range and accuracy

  • Sample pulverizer

• Procedure:

  • A small amount of the finely powdered Mesosulfuron-methyl is introduced into a capillary tube, which is sealed at one end.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The temperature is raised at a controlled rate.

  • The temperature at which the substance is observed to melt is recorded as the melting point.[10][11]

Determination of Water Solubility (OECD Guideline 105)

This guideline describes the flask method for determining the water solubility of substances.

• Apparatus:

  • Constant temperature water bath

  • Shaker

  • Centrifuge

  • Analytical instrumentation for quantification (e.g., HPLC)

• Procedure:

  • An excess amount of Mesosulfuron-methyl is added to a known volume of water in a flask.

  • The flask is agitated in a constant temperature bath until equilibrium is reached.

  • The saturated solution is then centrifuged to separate the undissolved solid.

  • The concentration of Mesosulfuron-methyl in the clear aqueous phase is determined using a suitable analytical method.[2][7][12]

Determination of Vapor Pressure (OECD Guideline 104)

This guideline outlines several methods for vapor pressure determination; the gas saturation method is commonly used for low-volatility substances.

• Apparatus:

  • Constant temperature bath

  • Inert gas supply (e.g., nitrogen)

  • Saturator column packed with the test substance on an inert support

  • Trapping system (e.g., sorbent tubes)

  • Analytical instrumentation for quantification (e.g., GC or HPLC)

• Procedure:

  • A stream of inert gas is passed at a known flow rate through or over the test substance in a thermostated chamber.

  • The vaporized substance is collected in a trapping system.

  • The amount of substance trapped is quantified, and the vapor pressure is calculated from the volume of gas passed and the amount of substance collected.[1][4][13]

Determination of Dissociation Constant (pKa) (OECD Guideline 112)

The titration method is a common approach for determining the pKa of ionizable substances.

• Apparatus:

  • pH meter with a combination electrode

  • Temperature-controlled titration vessel

  • Burette

• Procedure:

  • A known concentration of Mesosulfuron-methyl is dissolved in water.

  • The solution is titrated with a standard solution of a strong base (e.g., NaOH).

  • The pH of the solution is measured after each addition of the titrant.

  • The pKa is determined from the pH at the half-equivalence point of the titration curve.[14][15][16]

Mandatory Visualizations

Experimental Workflow for Residue Analysis

The following diagram illustrates a typical workflow for the analysis of Mesosulfuron-methyl residues in environmental samples, such as soil or water, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Figure 2: Experimental workflow for Mesosulfuron-methyl residue analysis.

Experimental Workflow for Herbicide Efficacy Trial

This diagram outlines the key steps in conducting a greenhouse or field trial to evaluate the efficacy of Mesosulfuron-methyl.

Figure 3: Workflow for a herbicide efficacy trial.

Conclusion

This technical guide has provided a detailed overview of the chemical and physical properties of Mesosulfuron-methyl, a vital herbicide in modern agriculture. The data presented in a structured format, along with detailed experimental protocols and visual representations of its mechanism of action and analytical workflows, offers a valuable resource for researchers, scientists, and professionals in the field of drug and pesticide development. A thorough understanding of these fundamental properties is essential for the safe, effective, and environmentally responsible use of this important agricultural tool.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. oecd.org [oecd.org]
• 3. researchgate.net [researchgate.net]
• 4. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 圖書 [books.google.com.tw]
• 5. researchgate.net [researchgate.net]
• 6. oecd.org [oecd.org]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. Partial deficiency of isoleucine impairs root development and alters transcript levels of the genes involved in branched-chain amino acid and glucosinolate metabolism in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. laboratuar.com [laboratuar.com]
• 11. oecd.org [oecd.org]
• 12. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 13. oecd.org [oecd.org]
• 14. OECD 112 - Dissociation Constants in Water - Situ Biosciences [situbiosciences.com]
• 15. search.library.doc.gov [search.library.doc.gov]
• 16. OECD n°112: Dissociation constant in water - Analytice [analytice.com]

An In-depth Technical Guide to the Degradation Products of Mesosulfuron-methyl in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation of mesosulfuron-methyl in terrestrial and aquatic environments. It details the primary degradation pathways, identifies the resulting transformation products, and presents available quantitative data on their formation and dissipation. This document also outlines the experimental methodologies employed in studying these processes, offering a valuable resource for researchers in environmental science and agrochemical development.

Introduction to Mesosulfuron-methyl and its Environmental Fate

Mesosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide used for the control of grass and broadleaf weeds in cereal crops. Its environmental fate is of significant interest due to its potential to enter soil and water systems. The degradation of mesosulfuron-methyl is a complex process influenced by a combination of chemical and biological factors, including hydrolysis, photolysis, and microbial metabolism. Understanding the nature and persistence of its degradation products is crucial for assessing its overall environmental impact.

Degradation Pathways of Mesosulfuron-methyl

The degradation of mesosulfuron-methyl proceeds through several key pathways in both soil and water, leading to the formation of various transformation products. The primary routes of degradation are cleavage of the sulfonylurea bridge, O-demethylation, and other minor transformations.

Degradation in Soil

In the soil environment, the degradation of mesosulfuron-methyl is primarily driven by microbial activity, though chemical hydrolysis also plays a role, particularly in acidic soils. The rate of degradation is influenced by soil properties such as pH, organic matter content, moisture, and temperature.

The main degradation pathway in soil involves the cleavage of the sulfonylurea bridge, leading to the formation of two primary metabolites: 2-amino-4,6-dimethoxypyrimidine (AE F092944) and mesosulfuron acid (AE F154851). Further degradation of these intermediates can occur. O-demethylation of the pyrimidine ring is another observed transformation.

Mesosulfuron-methyl degradation pathway in soil.

Degradation in Water

In aquatic environments, mesosulfuron-methyl degradation is influenced by hydrolysis and photolysis.

Hydrolysis: The rate of hydrolysis is highly dependent on the pH of the water. Mesosulfuron-methyl is more rapidly hydrolyzed under acidic conditions.[1] The primary hydrolysis reaction is the cleavage of the sulfonylurea bridge.

Photolysis: Photodegradation in water can also occur, leading to the formation of various photoproducts. The efficiency of this process is dependent on the intensity and wavelength of light.

Key degradation products identified in aquatic systems include those resulting from the cleavage of the sulfonylurea bridge and modifications to the phenyl and pyrimidine rings. These include O-desmethyl Mesosulfuron (AE F160459), O-desmethyl Mesosulfuron acid (AE F160460), Benzisothiazole (AE F147447), and 2-amino-4,6-dimethoxypyrimidine (AE F092944).[1][2]

Primary degradation pathways of mesosulfuron-methyl in water.

Quantitative Data on Degradation

The persistence of mesosulfuron-methyl and the formation of its degradation products are quantified by their half-lives (DT50) and the concentrations observed over time in experimental studies.

Degradation of Mesosulfuron-methyl in Soil

The degradation of mesosulfuron-methyl in soil is a relatively rapid process, with half-lives varying depending on soil type and environmental conditions.

Soil Type	Application Rate (g a.i./ha)	Half-life (DT50) in days	Reference
Not specified	4	3.54	[3]
Not specified	8	6.40	[3]
Not specified	15	6.3	[4]
Not specified	30	7.9	[4]

Formation and Decline of Degradation Products in Soil

Quantitative data on the concentration of individual degradation products in soil over time is limited in publicly available literature. However, regulatory studies often contain this detailed information. The major soil metabolites include 2-amino-4,6-dimethoxypyrimidine (AE F092944) and mesosulfuron acid (AE F154851).

Degradation Product	Maximum Occurrence (% of Applied Radioactivity)	Day of Maximum Occurrence	Reference
AE F092944	10.1	Not Specified	[5]
AE F154851	Not Specified	Not Specified

Note: More detailed time-course data for metabolite concentrations are needed for a complete quantitative summary.

Degradation of Mesosulfuron-methyl in Water

The degradation of mesosulfuron-methyl in water is highly pH-dependent.

pH	Temperature (°C)	Half-life (DT50) in days	Reference
4	25	3.5	[1]
7	25	253	[1]
9	25	319	[1]

Formation and Decline of Degradation Products in Water

Experimental Protocols

The study of mesosulfuron-methyl degradation follows standardized protocols to ensure data reliability and comparability. The most relevant are the OECD Guidelines for the Testing of Chemicals.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This guideline is used to determine the rate and pathway of degradation in soil under controlled laboratory conditions.

Methodology:

• Soil Selection: Representative agricultural soils are chosen, characterized by their texture, pH, organic carbon content, and microbial biomass.

• Test Substance Application: 14C-labeled mesosulfuron-methyl is applied to the soil samples at a rate reflecting typical agricultural use.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). For anaerobic studies, the soil is flooded and purged with an inert gas.

• Sampling: At predetermined intervals, replicate soil samples are taken for analysis.

• Extraction: Soil samples are extracted using appropriate solvents (e.g., acetonitrile, methanol) to isolate the parent compound and its degradation products.

• Analysis: The extracts are analyzed by High-Performance Liquid Chromatography (HPLC) with radiometric detection and/or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify mesosulfuron-methyl and its metabolites.

• Mineralization and Bound Residues: Evolved 14CO2 is trapped to determine the extent of mineralization. Non-extractable (bound) residues are quantified by combusting the extracted soil.

References

• 1. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aerobic soil metabolism of metsulfuron‐methyl | Semantic Scholar [semanticscholar.org]
• 3. isws.org.in [isws.org.in]
• 4. mdpi.com [mdpi.com]
• 5. epa.gov [epa.gov]

Environmental Fate and Mobility of Mesosulfuron-methyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and mobility of the herbicide Mesosulfuron-methyl. The information is curated to meet the needs of researchers, scientists, and professionals involved in drug development and environmental risk assessment. This guide summarizes key quantitative data, details experimental protocols, and visualizes critical pathways and workflows.

Executive Summary

Mesosulfuron-methyl is a sulfonylurea herbicide used for post-emergence control of grass and broadleaf weeds. Its environmental fate is governed by a combination of biotic and abiotic degradation processes, as well as its mobility in soil and water. The persistence and movement of Mesosulfuron-methyl in the environment are influenced by factors such as soil type, pH, temperature, and microbial activity. This guide provides a detailed examination of these processes to facilitate a thorough understanding of the compound's environmental behavior.

Degradation and Dissipation

The degradation of Mesosulfuron-methyl in the environment occurs through several key pathways, including hydrolysis, photolysis, and microbial metabolism. The rate of degradation is often expressed as a half-life (DT50), which is the time required for 50% of the initial concentration to dissipate.

Abiotic Degradation

Hydrolysis: The breakdown of Mesosulfuron-methyl in the presence of water is highly dependent on pH. It is more rapid under acidic conditions.

Photolysis: The degradation of Mesosulfuron-methyl by light, particularly in aqueous environments and on soil surfaces, contributes to its overall dissipation, though to a lesser extent than hydrolysis and microbial degradation under most conditions.

Biotic Degradation

Microbial metabolism is a significant pathway for the degradation of Mesosulfuron-methyl in soil under both aerobic and anaerobic conditions. The rate of microbial degradation is influenced by soil organic matter content, moisture, and temperature.

Field Dissipation

Field dissipation studies provide a holistic view of the decline of a pesticide under real-world conditions, integrating all relevant degradation and transport processes.

Table 1: Summary of Mesosulfuron-methyl Degradation and Dissipation Data

Parameter	Matrix	Conditions	Value	Reference(s)
Hydrolysis Half-life (DT50)	Water	pH 4, 25°C	3.5 days	[1][2]
Water	pH 7, 25°C	253 days	[1][2]
Water	pH 9, 25°C	>253 days	[1]
Aqueous Photolysis Half-life (DT50)	Water	Experimental	30 - 62 days	[1]
Soil Photolysis Half-life (DT50)	Soil Surface	>300 days	[1]
Aerobic Soil Metabolism Half-life (DT50)	Soil	Laboratory, 20°C	43.5 days (typical)	[3]
Soil	Laboratory, Non-sterile	8.71 - 47.08 days	[4]
Field Dissipation Half-life (DT50)	Soil	Europe (6 locations)	4 - 100 days	[5]

Mobility in Soil

The mobility of Mesosulfuron-methyl in soil is primarily governed by its adsorption and desorption characteristics. These processes determine its potential to leach into groundwater or move with surface runoff. The key parameters used to quantify soil mobility are the soil-water distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Table 2: Soil Adsorption and Desorption Data for Mesosulfuron-methyl

Parameter	Soil Type(s)	Value	Reference(s)
Freundlich Adsorption Coefficient (KFads)	Acidic Loam	9.954 ± 0.056 µg1-n g-1mLn	[6]
Alkaline Loamy Sand	1.811 ± 0.012 µg1-n g-1mLn	[6]
Organic Carbon-Normalized Adsorption Coefficient (Koc)	Estimated	11	[2]

Degradation Pathway

The degradation of Mesosulfuron-methyl proceeds through the cleavage of the sulfonylurea bridge, leading to the formation of several metabolites. The primary degradation products include an amino pyrimidine derivative and various phenyl degradates.

Degradation pathway of Mesosulfuron-methyl.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the environmental fate assessment of Mesosulfuron-methyl, based on internationally recognized guidelines.

Hydrolysis Study (based on OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of Mesosulfuron-methyl in aqueous solutions at different pH values.

Methodology:

• Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

• Application of Test Substance: A known concentration of Mesosulfuron-methyl is added to the buffer solutions. The concentration should not exceed its water solubility.

• Incubation: The solutions are maintained at a constant temperature (e.g., 25°C) in the dark to prevent photodegradation.

• Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the concentration of the parent compound and potential degradation products using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The rate of hydrolysis is determined by plotting the concentration of Mesosulfuron-methyl against time. The half-life (DT50) is calculated from the first-order rate constant.

Aerobic and Anaerobic Soil Metabolism Study (based on OECD Guideline 307)

Objective: To determine the rate and pathway of microbial degradation of Mesosulfuron-methyl in soil under aerobic and anaerobic conditions.

Methodology:

• Soil Selection and Preparation: Representative agricultural soils are collected, sieved, and characterized for properties such as texture, organic carbon content, and pH.

• Application of Test Substance: Radiolabeled (e.g., ¹⁴C) Mesosulfuron-methyl is applied to the soil samples at a rate equivalent to the recommended field application rate.

• Incubation:

  • Aerobic: Soil samples are incubated in the dark at a constant temperature and moisture content, with a continuous supply of air. Volatile organic compounds and ¹⁴CO₂ are trapped.

  • Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

• Sampling and Extraction: Soil samples are collected at various time intervals and extracted with appropriate solvents.

• Analysis: The extracts are analyzed by methods such as HPLC and Liquid Scintillation Counting (LSC) to quantify the parent compound and its metabolites. Soil-bound residues are also determined.

• Data Analysis: Degradation rates (DT50) and the formation and decline of metabolites are calculated.

Workflow for a soil metabolism study.

Adsorption/Desorption Study (based on OECD Guideline 106)

Objective: To determine the adsorption and desorption characteristics of Mesosulfuron-methyl in different soil types.

Methodology:

• Soil Selection: A range of soils with varying organic carbon content, clay content, and pH are selected.

• Adsorption Phase:

  • Soil samples are equilibrated with a solution of calcium chloride (e.g., 0.01 M).

  • A known concentration of Mesosulfuron-methyl in the same calcium chloride solution is added to the soil slurries.

  • The slurries are shaken for a predetermined equilibrium time at a constant temperature.

  • The soil and aqueous phases are separated by centrifugation.

  • The concentration of Mesosulfuron-methyl in the aqueous phase is determined. The amount adsorbed to the soil is calculated by the difference from the initial concentration.

• Desorption Phase:

  • The supernatant from the adsorption phase is replaced with a fresh pesticide-free calcium chloride solution.

  • The slurries are shaken again to reach a new equilibrium.

  • The concentration of Mesosulfuron-methyl in the aqueous phase is measured to determine the amount desorbed.

• Data Analysis: Adsorption and desorption isotherms (e.g., Freundlich or Langmuir) are plotted. The distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are calculated.

Conclusion

The environmental fate and mobility of Mesosulfuron-methyl are characterized by pH-dependent hydrolysis, moderate persistence in soil, and mobility that is influenced by soil properties. Under acidic conditions, chemical hydrolysis is a key degradation pathway. In neutral to alkaline soils, microbial degradation becomes more prominent. The compound exhibits a potential for mobility in soils with low organic matter and high pH. This technical guide provides the foundational data and methodologies for a comprehensive environmental risk assessment of Mesosulfuron-methyl.

References

• 1. wsdot.wa.gov [wsdot.wa.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Analysis of metsulfuron-methyl in soil by liquid chromatography/tandem mass spectrometry. Application to a field dissipation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oecd.org [oecd.org]
• 6. mdpi.com [mdpi.com]

Toxicological Profile of Mesosulfuron-methyl in Mammals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea class. It is primarily used to control grass and broadleaf weeds in wheat crops. Its herbicidal activity stems from the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[1] While designed to target plant-specific pathways, a thorough understanding of its toxicological profile in mammals is essential for assessing human health risks and for regulatory purposes. This guide provides a comprehensive overview of the toxicological data on Mesosulfuron-methyl in mammalian systems, with a focus on quantitative data, experimental methodologies, and potential molecular mechanisms.

Toxicokinetics and Metabolism

Following oral administration in rats, Mesosulfuron-methyl is poorly to moderately absorbed from the gastrointestinal tract and is rapidly and extensively excreted, primarily in the feces.[2] The excretion is largely complete within 24-48 hours.[2] Metabolism of Mesosulfuron-methyl in rats is limited. The main metabolic pathway involves the cleavage of the sulfonylurea bridge.[2]

Figure 1: Simplified metabolic pathway of Mesosulfuron-methyl in mammals.

Acute Toxicity

Mesosulfuron-methyl exhibits low acute toxicity via oral, dermal, and inhalation routes in mammalian studies.

Study	Species	Route	Endpoint	Value (mg/kg bw)	Reference
Acute Oral Toxicity	Rat	Oral	LD50	> 2000
Acute Dermal Toxicity	Rat	Dermal	LD50	> 4000
Acute Inhalation Toxicity	Rat	Inhalation	LC50	> 5.0 (mg/L)	[3]

Experimental Protocol: Acute Oral Toxicity (Limit Test)

A representative experimental design for an acute oral limit test is as follows:

Figure 2: Experimental workflow for an acute oral toxicity limit test.

• Test System: Young adult rats (e.g., Wistar or Sprague-Dawley), typically females as they are often more sensitive.

• Housing: Animals are housed in controlled conditions with standard diet and water ad libitum, except for an overnight fasting period before dosing.[1]

• Dose Administration: A single limit dose (e.g., 2000 mg/kg body weight) of Mesosulfuron-methyl, suspended in a suitable vehicle, is administered by oral gavage.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days post-dosing.[4]

• Pathology: At the end of the observation period, all animals are subjected to a gross necropsy.[4]

Subchronic and Chronic Toxicity

Repeated-dose studies in various mammalian species have demonstrated a low order of toxicity for Mesosulfuron-methyl.

Study	Species	Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Findings at LOAEL	Reference
90-Day Oral	Rat	90 days	1000	> 1000	No adverse effects observed	[5]
90-Day Oral	Dog	90 days	648	> 648	No adverse effects observed	[6]
1-Year Oral	Dog	1 year	155	574	Increased mucus secretion in the stomach
2-Year Chronic/Carcinogenicity	Rat	2 years	952	> 952	No treatment-related effects	[5]

Experimental Protocol: 90-Day Oral Toxicity Study in Dogs

The following provides a detailed methodology for a typical 90-day oral toxicity study in dogs:

• Test System: Beagle dogs, typically four males and four females per dose group.

• Dose Administration: Mesosulfuron-methyl is administered daily in the diet or via capsules for 90 consecutive days.

• Dose Groups: A control group and at least three dose levels are used.

• Observations and Examinations:

  • Clinical Observations: Daily checks for signs of toxicity.

  • Body Weight and Food Consumption: Recorded weekly.

  • Ophthalmology: Examinations performed pre-test and at termination.

  • Hematology and Clinical Chemistry: Blood samples collected at pre-test, and at specified intervals during the study (e.g., 45 and 90 days). Parameters include red and white blood cell counts, hemoglobin, hematocrit, platelet count, and various serum chemistry analytes (e.g., liver enzymes, kidney function markers).

  • Urinalysis: Conducted at similar intervals to blood collection.

  • Pathology: At the end of the study, all animals undergo a full necropsy, and a comprehensive set of organs and tissues are collected, weighed, and examined microscopically.

Carcinogenicity

Long-term carcinogenicity studies in rats and mice have not shown any evidence of a carcinogenic potential for Mesosulfuron-methyl.

Study	Species	Duration	Dose Levels (ppm)	Result	Reference
Carcinogenicity	Rat	2 years	0, 160, 1600, 16000	No evidence of carcinogenicity	[5]
Carcinogenicity	Mouse	18 months	0, 100, 1000, 8000	No evidence of carcinogenicity	[5]

Genotoxicity

A battery of in vitro and in vivo genotoxicity studies has been conducted on Mesosulfuron-methyl, all of which have yielded negative results.

Assay	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames Test)	S. typhimurium & E. coli	With and without S9	Negative
In Vitro Chromosome Aberration	Chinese Hamster Ovary (CHO) cells	With and without S9	Negative	[7]
In Vitro Mammalian Cell Gene Mutation	Mouse Lymphoma L5178Y cells	With and without S9	Negative	[5]
In Vivo Micronucleus Test	Mouse	N/A	Negative	[5]

Experimental Protocol: In Vitro Chromosome Aberration Assay

The general procedure for an in vitro chromosome aberration assay is as follows:

• Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells.[7]

• Treatment: Cells are exposed to at least three concentrations of Mesosulfuron-methyl for a short duration (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 mix), and for a longer duration (e.g., 24 hours) without S9 mix.[7]

• Harvest and Analysis: Following treatment, cells are treated with a mitotic inhibitor (e.g., colcemid), harvested, and metaphase chromosomes are prepared and stained. At least 200 metaphases per concentration are analyzed microscopically for structural and numerical chromosome aberrations.[7]

• Controls: Both negative (vehicle) and positive controls are included to ensure the validity of the test system.[7]

Reproductive and Developmental Toxicity

Mesosulfuron-methyl has not been shown to cause reproductive or developmental toxicity in studies conducted in rats and rabbits.

Study	Species	NOAEL (mg/kg bw/day)	Key Findings	Reference
Two-Generation Reproduction	Rat	1000 (Parental, Reproductive, and Offspring)	No adverse effects on any parameter	[5]
Developmental Toxicity	Rat	1000 (Maternal and Developmental)	No treatment-related effects	[5]
Developmental Toxicity	Rabbit	1000 (Maternal and Developmental)	No treatment-related effects	[5]

Experimental Protocol: Two-Generation Reproductive Toxicity Study in Rats

A two-generation study is designed to assess the effects of a substance on all phases of the reproductive cycle.

Figure 3: Workflow of a two-generation reproductive toxicity study.

• Test System: Male and female rats (F0 generation) are administered Mesosulfuron-methyl in the diet before mating, during mating, gestation, and lactation.

• F1 Generation: The offspring (F1 generation) are exposed to the test substance from conception through lactation. Selected F1 animals are then mated to produce the F2 generation, with continuous exposure to the test substance.

• Endpoints: A wide range of endpoints are evaluated in both the parental and offspring generations, including:

  • Parental: Clinical signs, body weight, food consumption, mating and fertility indices, gestation length, and comprehensive pathology.

  • Offspring: Viability, litter size, sex ratio, clinical signs, body weight, and developmental landmarks.

Neurotoxicity

Specific neurotoxicity studies have not been deemed necessary for Mesosulfuron-methyl due to the absence of any neurotoxic signs in the standard toxicity studies conducted at high dose levels.

Signaling Pathways in Mammalian Toxicity

The primary mechanism of action for Mesosulfuron-methyl is the inhibition of acetolactate synthase (ALS) in plants, a pathway that is absent in mammals.[8] The low toxicity of Mesosulfuron-methyl in mammals is attributed to this target specificity.

While direct evidence for specific signaling pathway perturbations in mammals leading to toxicity is limited, some studies on methylsulfonylmethane (MSM), a different sulfur-containing compound, have shown inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway , which is a key regulator of inflammation.[1] It is hypothetically possible that at very high, non-physiologically relevant doses, Mesosulfuron-methyl or its metabolites could interfere with cellular signaling, potentially through the generation of oxidative stress. Oxidative stress is known to activate various stress-response pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol 3-kinase (PI3K)/Akt pathways, which are involved in regulating cell survival, proliferation, and apoptosis. However, it is crucial to emphasize that there is currently no direct experimental evidence to support the involvement of these pathways in the observed low-level toxicity of Mesosulfuron-methyl in mammals.

Figure 4: Hypothetical signaling pathways potentially affected by high doses of Mesosulfuron-methyl in mammals.

Conclusion

Based on an extensive toxicological database, Mesosulfuron-methyl demonstrates a low toxicity profile in mammals. It is not acutely toxic, shows no evidence of carcinogenicity or genotoxicity, and does not cause reproductive or developmental effects at doses up to the limit dose. The primary mechanism of action is specific to plants, which accounts for its low mammalian toxicity. The observed effects in high-dose chronic studies are minimal and not considered to be of significant toxicological concern for human health under normal exposure scenarios. Further research into the potential for high-dose exposure to induce oxidative stress and affect cellular signaling pathways could provide a more complete understanding of its toxicological profile at a molecular level.

Acceptable Daily Intake (ADI)

The Acceptable Daily Intake (ADI) for Mesosulfuron-methyl has been established by regulatory agencies based on the No Observed Adverse Effect Level (NOAEL) from the most sensitive species in long-term studies, with the application of appropriate safety factors. The ADI for Mesosulfuron-methyl is 1.0 mg/kg bw/day.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 4. tera.org [tera.org]
• 5. Mammalian cell gene mutation assays working group report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Thymidine Kinase+/− Mammalian Cell Mutagenicity Assays for Assessment of Nanomaterials [frontiersin.org]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. Ames Test Protocol | AAT Bioquest [aatbio.com]

Mode of Action of Sulfonylurea Herbicides in Cereals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfonylurea (SU) herbicides represent a major class of selective herbicides used for broad-spectrum weed control in cereal crops such as wheat, barley, and rye.[1] Characterized by their high potency at low application rates, their efficacy stems from the specific inhibition of a key enzyme found only in plants and microorganisms, making them safe for animals and humans.[1] Their mode of action involves the disruption of the biosynthesis of essential branched-chain amino acids.[2] Selectivity in cereal crops is achieved through the rapid metabolic detoxification of the herbicide, a process significantly slower in susceptible weed species.[3] However, the widespread use of this herbicide class has led to the evolution of resistance in many weed populations, primarily through mutations in the target enzyme gene.[4] This guide provides an in-depth examination of the biochemical mechanism, basis of crop selectivity, resistance pathways, and the experimental protocols used to evaluate these interactions.

Primary Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

The primary target of sulfonylurea herbicides is Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS) (EC 2.2.1.6).[2][5] ALS is the first and rate-limiting enzyme in the biosynthetic pathway of the essential branched-chain amino acids (BCAAs): valine, leucine, and isoleucine.[4] This enzyme is located in the chloroplasts of plant cells.

Sulfonylureas act as potent, non-competitive inhibitors of ALS.[2] They bind to a site on the enzyme that is allosteric to the active site, blocking the substrate's access and halting the catalytic reaction.[6] This inhibition is highly specific and occurs at nanomolar concentrations. The absence of the ALS enzyme in animals is the fundamental reason for the low toxicity of sulfonylurea herbicides to mammals.[7]

The inhibition of ALS leads to a rapid cessation of BCAA production.[2] Since these amino acids are vital building blocks for protein synthesis and, consequently, cell division and growth, their depletion quickly arrests growth in the meristematic regions (growing points) of the plant.[1] While growth stops almost immediately, the visible symptoms of herbicidal action, such as stunting, chlorosis, and necrosis, may take several days to weeks to develop.[2]

Figure 1: Core mechanism of sulfonylurea herbicide action.

Inhibition of the Branched-Chain Amino Acid (BCAA) Pathway

The biosynthesis of valine, leucine, and isoleucine originates from pyruvate and threonine. A single set of four conserved enzymes carries out the parallel synthesis of valine and isoleucine. The pathway for leucine synthesis branches off from an intermediate in the valine pathway.

The key steps are:

• Acetolactate Synthase (ALS): This is the step inhibited by sulfonylureas. ALS catalyzes two initial reactions:

  • The condensation of two pyruvate molecules to form 2-acetolactate (the precursor to valine and leucine).

  • The condensation of one pyruvate molecule and one 2-oxobutanoate molecule (derived from threonine) to form 2-aceto-2-hydroxybutanoate (the precursor to isoleucine).

• Ketol-Acid Reductoisomerase (KARI): Catalyzes the reduction and isomerization of the products from the ALS step.

• Dihydroxyacid Dehydratase (DHAD): Performs a dehydration reaction.

• Branched-Chain Aminotransferase (BCAT): Catalyzes the final transamination step to produce valine, leucine, and isoleucine.

By blocking the very first step, sulfonylureas effectively shut down the entire production line for all three BCAAs.

References

• 1. Metabolism-Based Herbicide Resistance and Cross-Resistance in Crop Weeds: A Threat to Herbicide Sustainability and Global Crop Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The world’s first glyphosate-resistant case of Avena fatua L. and Avena sterilis ssp. ludoviciana (Durieu) Gillet & Magne and alternative herbicide options for their control | PLOS One [journals.plos.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. harvest.usask.ca [harvest.usask.ca]
• 7. researchgate.net [researchgate.net]

The Bio-Efficacy of Mesosulfuron-methyl Against Grass Weeds: A Technical Guide

An In-depth Analysis for Researchers and Crop Protection Professionals

Mesosulfuron-methyl is a selective, post-emergent herbicide widely utilized in cereal crops for the control of a broad spectrum of grass weeds. As a member of the sulfonylurea chemical class, it is recognized for its high efficacy at low application rates, systemic action, and utility in integrated weed management programs. This technical guide provides a comprehensive overview of its bio-efficacy, mode of action, experimental evaluation protocols, and the critical factors influencing its performance.

Core Principles: Mode of Action

Mesosulfuron-methyl's herbicidal activity stems from its potent inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is pivotal in the biosynthesis pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and cell division in plants.

The mechanism unfolds as follows:

• Uptake and Translocation: The herbicide is absorbed systemically through both the foliage and roots of the weed.[1] It is then translocated via the plant's vascular tissues (xylem and phloem) to the meristematic regions—the primary sites of active growth.[1][2]

• Enzyme Inhibition: In these growing points, Mesosulfuron-methyl binds to the ALS enzyme, blocking its catalytic function.[1]

• Cessation of Growth: The inhibition of ALS halts the production of the essential branched-chain amino acids.[3] This leads to a rapid cessation of cell division and overall plant growth.[4]

• Symptom Development and Plant Death: Deprived of these vital building blocks, the weed exhibits symptoms such as chlorosis (yellowing), followed by necrosis. Sensitive weeds typically stop growing within two days of application, with visible symptoms appearing in 4-7 days and complete death occurring within 2-4 weeks.[4]

Fig 1. Mechanism of action of Mesosulfuron-methyl.

Quantitative Bio-Efficacy Data

The efficacy of Mesosulfuron-methyl, often formulated with the safener mefenpyr-diethyl and sometimes in combination with iodosulfuron-methyl, is dose-dependent and varies by target weed species and environmental conditions. The following tables summarize quantitative data from various studies.

Table 1: Dose-Response Data (GR₅₀/ED₅₀) for Grass Weeds

GR₅₀/ED₅₀ represents the herbicide dose required to cause a 50% reduction in plant growth (biomass) or the effective dose for 50% of the population. Lower values indicate higher susceptibility.

Target Weed Species	Herbicide	GR₅₀ / ED₅₀ Value	Population Status	Reference
Lolium multiflorum (Italian Ryegrass)	Mesosulfuron-methyl	1.3 g a.i./ha	Susceptible	[5]
Lolium multiflorum (Italian Ryegrass)	Mesosulfuron-methyl	31 g a.i./ha	Resistant (24-fold)	[5]
Poa annua (Annual Bluegrass)	Mesosulfuron-methyl + Iodosulfuron-methyl	47.8 times higher than susceptible	Resistant	[2]
Vulpia myuros	Mesosulfuron-methyl + Iodosulfuron-methyl	0.04 mg/L (coleoptile)	Tolerant	[6]
Apera spica-venti	Mesosulfuron-methyl + Iodosulfuron-methyl	0.01 mg/L (coleoptile)	Susceptible	[6]

Table 2: Efficacy of Mesosulfuron-methyl Combinations in Field Trials (% Weed Control or Biomass Reduction)

Target Weed Species	Herbicide Treatment	Application Rate (g a.i./ha)	Weed Control / Biomass Reduction (%)	Reference
Phalaris minor	Mesosulfuron-methyl + Iodosulfuron-methyl	14.4	70-89% (Weed Control Efficiency)	[7]
Lolium rigidum	Mesosulfuron-methyl + Iodosulfuron-methyl	9 + 1.8	>90% (at early growth stage)	[8]
Bromus japonicus	Sulfosulfuron + Metsulfuron-methyl	40	High efficacy with adjuvant	[9]
General Grass Weeds	Metsulfuron-methyl + Sulfosulfuron	36	97.55 - 98.6% (Weed Dry Matter Reduction)	[10]
Avena fatua (Wild Oat)	Clodinafop-propargyl + Metribuzin	50% of recommended dose	> Minimum biomass vs. other mixtures	[11]

Experimental Protocols for Efficacy Evaluation

Standardized protocols are crucial for the accurate assessment of herbicide bio-efficacy. Methodologies typically involve greenhouse dose-response assays and replicated field trials.

Greenhouse Dose-Response Bioassay

This method is used to determine the level of susceptibility or resistance of a weed population to an herbicide and to calculate GR₅₀ or ED₅₀ values.[5][12]

Protocol:

• Seed Germination: Seeds from the target weed population are germinated in petri dishes or trays with a suitable substrate.

• Transplanting: Once seedlings reach a specific growth stage (e.g., 1-2 leaves), they are transplanted into pots containing a standardized soil mix.[13]

• Acclimatization: Plants are grown in a controlled greenhouse environment (e.g., specified temperature, humidity, and photoperiod) until they reach the target application stage (typically 2-4 leaves).

• Herbicide Application: A range of herbicide doses, including a zero-dose control, is applied using a precision cabinet sprayer to ensure uniform coverage.[13] Doses should be selected to bracket the expected 50% response level.[12]

• Replication: Each dose level is replicated (typically 3-4 times) and arranged in a completely randomized design.

• Assessment: After a set period (e.g., 21-28 days), plant response is evaluated. Common endpoints include visual injury ratings, plant survival counts, and harvesting of above-ground biomass (fresh or dry weight).[2][13]

• Data Analysis: The response data is subjected to a non-linear regression analysis (e.g., log-logistic model) to estimate the GR₅₀ or ED₅₀ values.[14]

Fig 2. Workflow for a typical greenhouse dose-response assay.

Field Efficacy Trial

Field trials assess herbicide performance under real-world agricultural conditions.

Protocol:

• Site Selection: Choose a site with a uniform and representative population of the target grass weeds.[15]

• Experimental Design: The trial is typically laid out in a Randomized Complete Block Design (RCBD) with 3-4 replications to account for field variability.[6]

• Plot Establishment: Individual plots are of a standardized size (e.g., 2 x 10 m).[16]

• Treatments: Treatments include Mesosulfuron-methyl at various rates (e.g., 0.5x, 1x, 2x the proposed label rate), a standard reference herbicide, and an untreated (weedy) check.[15][17]

• Application: Herbicides are applied at the appropriate weed and crop growth stage (e.g., post-emergence when weeds have 2-4 leaves) using a calibrated research plot sprayer with a specified water volume and nozzle type.[17]

• Assessments:

  • Weed Control: Visual ratings of percent weed control are taken at multiple intervals (e.g., 14, 28, and 60 days after treatment).

  • Weed Density & Biomass: Weed counts per unit area (e.g., quadrat counts) and weed biomass are measured late in the season.[18]

  • Crop Phytotoxicity: Visual assessment of any crop injury (e.g., stunting, chlorosis) is recorded.[19]

  • Yield: Crop grain yield is harvested from the center of each plot to determine the impact of weed control.

• Data Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment means are separated using a statistical test (e.g., LSD or DMRT) at a specified probability level (e.g., P ≤ 0.05).[14]

Factors Influencing Bio-Efficacy

Adjuvants

Mesosulfuron-methyl is typically a water-dispersible granule that requires the addition of an adjuvant to the spray tank. Adjuvants enhance efficacy by improving spray retention, droplet spreading, and herbicide penetration through the leaf cuticle. Common recommendations include non-ionic surfactants (NIS), methylated seed oils (MSO), or basic blend adjuvants. The choice of adjuvant can significantly impact performance.

Weed Resistance

The repeated use of ALS-inhibiting herbicides has led to the evolution of resistant grass weed populations, which is the most significant factor limiting the efficacy of Mesosulfuron-methyl.

• Target-Site Resistance (TSR): This is the most common mechanism and involves single nucleotide polymorphisms in the ALS gene. These mutations alter the herbicide's binding site on the enzyme, reducing its inhibitory effect. A well-documented mutation conferring high-level resistance to sulfonylureas is at the Tryptophan-574 position (e.g., Trp-574-Leu substitution).[2][20]

• Non-Target-Site Resistance (NTSR): This mechanism involves processes that reduce the amount of active herbicide reaching the target site. The most prevalent form is enhanced metabolic detoxification, where enzymes such as cytochrome P450 monooxygenases (P450s) rapidly break down the herbicide into non-toxic metabolites before it can act.[4][21]

Fig 3. Primary mechanisms of resistance to Mesosulfuron-methyl.

Conclusion

Mesosulfuron-methyl remains a highly effective herbicide for the post-emergence control of many key grass weeds in cereal production. Its efficacy is maximized when applied at the correct weed growth stage, at the recommended rate, and with an appropriate adjuvant system. However, the pervasive threat of herbicide resistance necessitates a strategic approach to its use. For sustainable efficacy, Mesosulfuron-methyl must be incorporated into integrated weed management programs that include the rotation of herbicide modes of action and the adoption of non-chemical control tactics to mitigate selection pressure and preserve its utility for future weed control challenges.

References

• 1. Chemical control of herbicide-resistant Lolium rigidum Gaud. in north-eastern Spain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of mesosulfuron-methyl + iodosulfuron-methyl and pyroxsulam–resistant annual bluegrass (Poa annua) in an annual cropping system | Weed Science | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bioone.org [bioone.org]
• 6. Low Effectiveness of Prosulfocarb and Mesosulfuron-Methyl + Iodosulfuron-Methyl against Vulpia myuros - PMC [pmc.ncbi.nlm.nih.gov]
• 7. isws.org.in [isws.org.in]
• 8. researchgate.net [researchgate.net]
• 9. jcp.modares.ac.ir [jcp.modares.ac.ir]
• 10. uludag.edu.tr [uludag.edu.tr]
• 11. sabraojournal.org [sabraojournal.org]
• 12. media.ahdb.org.uk [media.ahdb.org.uk]
• 13. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 14. preprints.org [preprints.org]
• 15. Guidelines for efficacy evaluation of herbicides: weeds in Australian forests | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 16. peaceforageseed.ca [peaceforageseed.ca]
• 17. nda.gov.za [nda.gov.za]
• 18. View of Growth stage of Phalaris minor Retz. and wheat determines weed control and crop tolerance of four post-emergence herbicides | Spanish Journal of Agricultural Research [sjar.revistas.csic.es]
• 19. isws.org.in [isws.org.in]
• 20. Insight into the herbicide resistance patterns in Lolium rigidum populations in Tunisian and Moroccan wheat regions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Determination of Mesosulfuron-methyl in Surface Water by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Mesosulfuron-methyl in surface water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol employs a solid-phase extraction (SPE) for sample clean-up and concentration, followed by instrumental analysis. The method is validated for its linearity, accuracy, and precision, demonstrating a limit of quantitation (LOQ) of 0.005 µg/L. This method is suitable for environmental monitoring and water quality assessment.

Introduction

Mesosulfuron-methyl is a sulfonylurea herbicide used for controlling grass and broadleaf weeds. Its potential to contaminate surface water bodies through runoff and spray drift necessitates sensitive and specific analytical methods for monitoring. This application note describes a validated LC-MS/MS method for the determination of Mesosulfuron-methyl in surface water, offering high selectivity and low detection limits.

Experimental

1. Sample Preparation

The sample preparation involves a solid-phase extraction (SPE) procedure to isolate and concentrate the analyte from the water matrix.

• Sample Pre-treatment: 250 mL of the surface water sample is adjusted to a pH of 3-4 with acetic acid.[1][2][3] If necessary, the sample can be filtered through a glass fiber filter.[3]

• SPE Cartridge Conditioning: An RP C18 extraction cartridge is conditioned with 10 mL of methanol followed by 10 mL of deionized water.[1][3]

• Sample Loading: The pre-treated water sample is passed through the conditioned C18 cartridge at a flow rate of approximately 4-5 mL/min.[1][3]

• Washing: The cartridge is washed with 10 mL of deionized water and then dried under vacuum for 1 to 2 minutes.[1][3]

• Elution: Mesosulfuron-methyl is eluted from the cartridge with an acetonitrile/water mixture (6:4, v/v) into a graduated flask.[1][2] The final eluate is filtered through a 0.2 µm filter prior to LC-MS/MS analysis.[1]

2. LC-MS/MS Analysis

The analysis is performed on an LC-MS/MS system equipped with an electrospray ionization (ESI) source.

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., Imtakt Scherzo SM-C18, 4.6 mm x 100 mm, 3 µm) is used.[4]

  • Mobile Phase: A gradient of (A) 5 mM ammonium formate in water and (B) 0.2 M ammonium formate in water:methanol (1:1, v:v) can be employed.[4]

  • Flow Rate: A typical flow rate is maintained.

  • Injection Volume: 50 µL.[4]

  • Column Temperature: 50°C.[4]

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[1]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • Parent Ion: m/z 453.27.[2]

  • Daughter Ion: m/z 182.17.[2]

Results and Discussion

Method Validation

The analytical method was validated for linearity, limit of quantitation (LOQ), and recovery.

• Linearity: The method demonstrated good linearity with a correlation coefficient (r²) of ≥ 0.998.[2] A quadratic regression (y = a + bx + cx²) was used for the calibration curve.[2]

• Limit of Quantitation (LOQ): The LOQ for Mesosulfuron-methyl in surface water was established at 0.005 µg/L.[2]

• Recovery: The mean recovery rates were within the acceptable range of 70-120%, with a relative standard deviation (RSD) of ≤20%.[2]

Quantitative Data Summary

Parameter	Value	Reference
Limit of Quantitation (LOQ)	0.005 µg/L	[2]
Linearity (r²)	≥ 0.998	[2]
Mean Recovery	70-120%	[2]
Relative Standard Deviation (RSD)	≤ 20%	[2]
Parent Ion (m/z)	453.27	[2]
Daughter Ion (m/z)	182.17	[2]

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the determination of Mesosulfuron-methyl in surface water. The sample preparation using solid-phase extraction is effective for analyte enrichment and matrix interference removal. The method's performance characteristics, including a low LOQ and good recovery, make it suitable for routine environmental monitoring programs.

Protocol: Analytical Method for Mesosulfuron-methyl in Surface Water using LC-MS/MS

Scope

This protocol outlines the detailed procedure for the quantitative determination of Mesosulfuron-methyl in surface water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Mesosulfuron-methyl analytical standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (deionized)

• Acetic acid

• Ammonium formate

• RP C18 Solid-Phase Extraction (SPE) cartridges

• Glass fiber filters (if needed)

• 0.2 µm syringe filters

Sample Preparation (Solid-Phase Extraction)

• Measure 250 mL of the surface water sample.

• Adjust the pH of the sample to 3-4 by adding a few drops of acetic acid.[1][2][3]

• If the sample contains suspended solids, filter it through a glass fiber filter.[3]

• Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of deionized water.[1][3]

• Load the pH-adjusted water sample onto the conditioned SPE cartridge at a flow rate of 4-5 mL/min.[1][3]

• Wash the cartridge with 10 mL of deionized water.

• Dry the cartridge under vacuum for 1-2 minutes.[1][3]

• Elute the retained Mesosulfuron-methyl from the cartridge with 10 mL of an acetonitrile/water (6:4, v/v) solution into a collection tube.[1][2]

• Filter the eluate through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Instrumental Analysis

• LC System Configuration:

  • Set up the LC system with a C18 column.

  • Prepare mobile phases: (A) 5 mM ammonium formate in water and (B) 0.2 M ammonium formate in water:methanol (1:1, v:v).[4]

  • Set the column temperature to 50°C.[4]

  • Set the injection volume to 50 µL.[4]

  • Program the LC gradient as required for optimal separation.

• MS/MS System Configuration:

  • Set the ionization source to Electrospray Ionization (ESI) in positive mode.[1]

  • Set the instrument to Multiple Reaction Monitoring (MRM) mode.

  • Define the MRM transition for Mesosulfuron-methyl: Parent ion m/z 453.27 → Daughter ion m/z 182.17.[2]

  • Optimize other MS parameters such as capillary voltage and cone voltage.[1]

• Calibration and Quantification:

  • Prepare a series of calibration standards of Mesosulfuron-methyl in a suitable solvent.

  • Matrix-matched calibration standards can be prepared by fortifying blank surface water extracts with known concentrations of the analyte.[1]

  • Generate a calibration curve by plotting the peak area against the concentration. A quadratic regression may be used.[2]

  • Quantify the concentration of Mesosulfuron-methyl in the samples by comparing their peak areas to the calibration curve.

Quality Control

• Analyze a method blank with each batch of samples to check for contamination.

• Analyze a fortified blank (spike) sample to assess method recovery.

• Analyze a duplicate sample to check for method precision.

Experimental Workflow Diagram

Caption: Workflow for the analysis of Mesosulfuron-methyl in surface water.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

Application Note: Gas Chromatography Method for Mesosulfuron-methyl Residue Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mesosulfuron-methyl is a sulfonylurea herbicide widely used for the control of grass weeds in cereal crops. Monitoring its residues in environmental samples is crucial to assess potential environmental impact and ensure food safety. Due to the thermal instability of Mesosulfuron-methyl, direct analysis by gas chromatography (GC) is challenging. This application note details a robust and reliable GC-based method for the determination of Mesosulfuron-methyl residues in soil samples, which involves a derivatization step to enhance thermal stability and allow for accurate quantification. While liquid chromatography with tandem mass spectrometry (LC-MS/MS) is often the preferred method for sulfonylurea herbicides, this GC method provides a viable alternative, particularly when LC-MS/MS is unavailable.

Method Overview

The analytical method involves the extraction of Mesosulfuron-methyl from the sample matrix, followed by a derivatization step to convert the thermally labile herbicide into a more volatile and stable compound suitable for GC analysis. The derivatized analyte is then quantified using a gas chromatograph coupled with a mass spectrometer (GC-MS) or an electron capture detector (GC-ECD).

Quantitative Data Summary

The following tables summarize the quantitative performance of the described gas chromatography method for the analysis of Mesosulfuron-methyl residues in soil.

Table 1: Method Detection and Quantification Limits

Parameter	Matrix	Value
Limit of Detection (LOD)	Soil	0.1 µg/mL[1][2][3]
Limit of Quantification (LOQ)	Soil	0.2 µg/g[1][2][3]

Table 2: Recovery and Precision

Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Soil	Not Specified	> 70%[1][2][3]	Not Specified

Experimental Protocols

Sample Preparation and Extraction from Soil

This protocol outlines the steps for extracting Mesosulfuron-methyl residues from soil samples.

Reagents and Materials:

• Soil sample

• 0.1 M Ammonia solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

• Rotary evaporator

• Centrifuge

Procedure:

• Weigh 50 g of the soil sample into a centrifuge tube.

• Adjust the pH of the soil to 8.5-9 by adding 0.1 mL of aqueous ammonia solution and let the sample stand for 30 minutes[4].

• Add 100 mL of dichloromethane to the soil sample and shake vigorously for 1 hour.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous/solid phases.

• Carefully decant the dichloromethane supernatant and pass it through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Repeat the extraction process (steps 3-5) two more times with fresh dichloromethane.

• Combine the dichloromethane extracts and evaporate to dryness using a rotary evaporator at 40°C.

• Re-dissolve the residue in 5 mL of ethyl acetate for the derivatization step.

Derivatization Protocol

Due to the thermal instability of Mesosulfuron-methyl, a derivatization step is necessary to form a stable dimethyl derivative for GC analysis[1][2]. This is achieved through methylation using diazomethane.

Reagents and Materials:

• Extracted sample residue in ethyl acetate

• Diazomethane solution (prepared in-situ or from a commercial source)

• Nitrogen gas stream

Procedure:

• To the 5 mL ethyl acetate solution containing the sample extract, add an ethereal solution of diazomethane dropwise until a persistent yellow color is observed. This indicates an excess of diazomethane.

• Allow the reaction mixture to stand for 24 hours in a fume hood to ensure complete methylation[1][2]. The reaction time was standardized to be 24 hours for optimal results in an ethyl acetate solvent[1][2].

• After 24 hours, gently bubble a stream of nitrogen gas through the solution to remove the excess diazomethane.

• Concentrate the final volume to 1 mL under a gentle stream of nitrogen. The sample is now ready for GC analysis. The structure of the derivatized product should be confirmed by GC-MS[1][2].

Gas Chromatography (GC) Analysis

This section provides the instrumental parameters for the analysis of the derivatized Mesosulfuron-methyl.

Instrumentation:

• Gas Chromatograph with an Electron Capture Detector (ECD) or Mass Spectrometer (MS)

• Capillary Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium or Nitrogen, constant flow rate of 1.0 mL/min

GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp 1: 25°C/min to 200°C, hold for 2 minutes

  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes

• Detector Temperature: 300°C (for ECD)

• MS Parameters (if using MS detector):

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the GC analysis of Mesosulfuron-methyl residues in soil.

Caption: Workflow for Mesosulfuron-methyl residue analysis by GC.

References

• 1. researchgate.net [researchgate.net]
• 2. Gas chromatographic method for residue analysis of metsulfuron methyl from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Mesosulfuron-methyl Degradation in Laboratory Conditions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for investigating the degradation of the sulfonylurea herbicide, Mesosulfuron-methyl, under controlled laboratory settings. The methodologies cover hydrolysis, photolysis, and soil degradation studies, essential for environmental fate assessment and regulatory purposes.

Overview of Mesosulfuron-methyl Degradation

Mesosulfuron-methyl is subject to degradation in the environment through several mechanisms, primarily hydrolysis, photolysis, and microbial activity in soil. The rate and pathway of degradation are significantly influenced by environmental factors such as pH, temperature, moisture, and the presence of microorganisms. Understanding these processes is crucial for predicting the herbicide's persistence and potential environmental impact.

Quantitative Data Summary

The following tables summarize the degradation kinetics of Mesosulfuron-methyl under various laboratory conditions as reported in scientific literature.

Table 1: Hydrolysis Half-life of Mesosulfuron-methyl in Water

pH	Temperature (°C)	Half-life (days)
4	25	319
7	25	253
9	25	3.5[1][2]

Table 2: Soil Degradation Half-life (DT50) of Mesosulfuron-methyl (Aerobic Conditions)

Soil Type	Temperature (°C)	DT50 (days)	Reference
Loam 1 (acidic)	Not Specified	8.71 - 47.08	[3]
Typical Lab	20	43.5	[4]
Loamy Silt	10	~17	[5]
Field (acidic, pH 5.2)	Not Specified	3.54 - 6.40	[6]
Oil Palm Plantation Soil	Not Specified	6.3 - 7.9	[7]

Table 3: Factors Influencing Mesosulfuron-methyl Degradation

Factor	Effect on Degradation Rate	Notes
pH	Faster under acidic and alkaline conditions.[2][6][8]	Chemical hydrolysis is a key degradation pathway.[6][8]
Temperature	Increased temperature enhances dissipation.[3][8]
Soil Moisture	Higher moisture content can increase degradation.[6][8]
Microbial Activity	A primary mechanism of degradation in soil.[6][7][9]
Organic Matter	Can influence mobility and bioavailability for degradation.[10]

Experimental Protocols

Protocol for Hydrolysis Study

This protocol outlines the procedure to determine the rate of hydrolytic degradation of Mesosulfuron-methyl in sterile aqueous buffer solutions at different pH levels.

Materials:

• Mesosulfuron-methyl analytical standard

• Sterile aqueous buffer solutions (pH 4, 7, and 9)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Acetic acid

• Sterile flasks or vials

• Incubator/water bath

• HPLC-UV or LC-MS/MS system

Procedure:

• Prepare stock solutions of Mesosulfuron-methyl in acetonitrile.

• In separate sterile flasks, add a known volume of the stock solution to each pH buffer (4, 7, and 9) to achieve the desired initial concentration.

• Incubate the flasks in the dark at a constant temperature (e.g., 25°C).

• At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 30 days), withdraw aliquots from each flask.

• Adjust the pH of the water samples to 3-4 with acetic acid.[11]

• Analyze the concentration of Mesosulfuron-methyl in the samples using a validated analytical method, such as LC-MS/MS.[11]

• Calculate the rate of hydrolysis and the half-life (DT50) for each pH condition.

Protocol for Aqueous Photolysis Study

This protocol describes the method to assess the degradation of Mesosulfuron-methyl in an aqueous solution when exposed to a light source simulating natural sunlight.

Materials:

• Mesosulfuron-methyl analytical standard

• Sterile, buffered, air-saturated water

• Photoreactor with a suitable light source (e.g., xenon lamp)

• Quartz tubes

• Dark control samples

• Analytical instrumentation (HPLC-UV or LC-MS/MS)

Procedure:

• Prepare a solution of Mesosulfuron-methyl in sterile buffered water.

• Fill quartz tubes with the solution.

• Place the tubes in the photoreactor.

• Prepare parallel dark control samples by wrapping identical tubes in aluminum foil and placing them alongside the irradiated samples.

• Expose the samples to the light source at a constant temperature.

• At specified time intervals, collect samples from both the irradiated and dark control tubes.

• Analyze the concentration of Mesosulfuron-methyl using a suitable analytical method.

• Determine the rate of photodegradation and the photolytic half-life.

Protocol for Aerobic Soil Degradation Study

This protocol details the procedure to evaluate the degradation of Mesosulfuron-methyl in soil under aerobic laboratory conditions.

Materials:

• Fresh soil, sieved (<2 mm)

• Mesosulfuron-methyl analytical standard

• Incubation vessels

• Controlled environment chamber or incubator

• Extraction solvent (e.g., acetonitrile/water mixture)[1]

• Analytical instrumentation (LC-MS/MS)[12]

Procedure:

• Characterize the soil for properties such as pH, organic carbon content, and texture.

• Adjust the soil moisture to a specific level (e.g., 40-60% of maximum water holding capacity).

• Treat the soil with a known concentration of Mesosulfuron-methyl.

• Place the treated soil into incubation vessels and maintain them in a dark, temperature-controlled environment (e.g., 20°C).

• Ensure aerobic conditions by allowing for air exchange.

• At selected time points, collect soil samples.

• Extract Mesosulfuron-methyl from the soil samples using an appropriate solvent system.

• Analyze the extracts to determine the concentration of the parent compound and any major metabolites.

• Calculate the dissipation half-life (DT50) in soil.

Analytical Method for Mesosulfuron-methyl Quantification

A common and sensitive method for the determination of Mesosulfuron-methyl residues in environmental samples is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Extraction from Water:

• Acidify the water sample to pH 3-4 with acetic acid.[11]

• Perform solid-phase extraction (SPE) using a C18 cartridge.

• Elute the analyte with an acetonitrile/water mixture.[11]

Extraction from Soil:

• Extract the soil sample with a mixture of acetonitrile and water or an appropriate buffer solution.[13]

• Centrifuge and collect the supernatant.

• The extract may require a cleanup step using SPE before analysis.

LC-MS/MS Conditions (Example):

• Column: C8 or C18 reversed-phase column.[14]

• Mobile Phase: A gradient of acetonitrile and water with a pH modifier (e.g., formic acid).

• Detection: Tandem mass spectrometry in electrospray ionization (ESI) positive or negative mode, monitoring specific parent and daughter ion transitions for Mesosulfuron-methyl.

Visualizations

Caption: Experimental workflow for studying Mesosulfuron-methyl degradation.

Caption: Major degradation pathways of Mesosulfuron-methyl.

References

• 1. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apvma.gov.au [apvma.gov.au]
• 3. tandfonline.com [tandfonline.com]
• 4. Mesosulfuron-methyl (Ref: AE F130060) [sitem.herts.ac.uk]
• 5. Modelling approaches to compare sorption and degradation of metsulfuron-methyl in laboratory micro-lysimeter and batch experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. isws.org.in [isws.org.in]
• 7. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nre.tas.gov.au [nre.tas.gov.au]
• 9. pubs.acs.org [pubs.acs.org]
• 10. caws.org.nz [caws.org.nz]
• 11. epa.gov [epa.gov]
• 12. Analysis of metsulfuron-methyl in soil by liquid chromatography/tandem mass spectrometry. Application to a field dissipation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ovid.com [ovid.com]
• 14. Metsulfuron methyl [cipac.org]

Application of Mesosulfuron-methyl in Integrated Weed Management Programs: Application Notes and Protocols

Introduction

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea chemical class.[1][2] It is a systemic compound with foliar and soil activity, primarily used for the control of annual grass weeds and some broadleaf weeds in wheat and triticale.[2][3][4] As a Group B herbicide, its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme.[2] This characteristic makes it a crucial component in integrated weed management (IWM) programs, particularly in strategies aimed at managing and preventing herbicide resistance.[1][5] Mesosulfuron-methyl is often formulated with a safener, such as mefenpyr-diethyl, to enhance crop safety.[6][7]

Mechanism of Action

The primary target of Mesosulfuron-methyl is the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][8] This enzyme is essential for the biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[1] These amino acids are vital for protein synthesis and, consequently, plant growth.[1]

Upon application, Mesosulfuron-methyl is absorbed through the foliage and roots and translocated systemically via the xylem and phloem to the meristematic tissues where it exerts its effect.[1][9] By inhibiting the ALS enzyme, the herbicide halts the production of these essential amino acids, leading to a rapid cessation of cell division and plant growth.[4][8] Visible symptoms, such as yellowing (chlorosis) and necrosis of the growing points, develop over time, ultimately leading to weed death.[3]

References

• 1. pomais.com [pomais.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. cdms.net [cdms.net]
• 4. nre.tas.gov.au [nre.tas.gov.au]
• 5. pomais.com [pomais.com]
• 6. Seed dressing with mefenpyr-diethyl as a safener for mesosulfuron-methyl application in wheat: The evaluation and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4farmers.com.au [4farmers.com.au]
• 8. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. awiner.com [awiner.com]

Post-emergence application timing for Mesosulfuron-methyl in wheat

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the optimal post-emergence application timing of Mesosulfuron-methyl in wheat for effective weed control while ensuring crop safety. The information is compiled from recent scientific studies and is intended for research and developmental purposes.

Introduction

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea chemical family. It is widely utilized for the control of grass weeds and some broad-leaved weeds in cereal crops, particularly wheat.[1] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain amino acids in susceptible plants, leading to the cessation of cell division and growth.[1] For enhanced crop safety, Mesosulfuron-methyl is commonly formulated with a safener, mefenpyr-diethyl, which selectively promotes the herbicide's detoxification in wheat.

The timing of post-emergence application is a critical factor that significantly influences the efficacy of Mesosulfuron-methyl in controlling target weeds and minimizing potential phytotoxicity to the wheat crop. Application at the optimal growth stage of both the weed and the crop is paramount for achieving desired results.

Data Presentation: Efficacy and Crop Safety at Different Application Timings

The following tables summarize quantitative data from field studies, illustrating the impact of Mesosulfuron-methyl application timing on weed control, wheat phytotoxicity, and grain yield.

Table 1: Effect of Application Timing on Control of Phalaris minor and Wheat Grain Yield

(Data synthesized from a study by Rasool et al., 2018, using a pre-mix of mesosulfuron-methyl and iodosulfuron-methyl-sodium)

Wheat Growth Stage (Zadoks Scale)	Weed Growth Stage (P. minor)	P. minor Control (%)	Wheat Grain Yield (t/ha)
Z12	1-leaf	< 60%	3.62 - 3.95
Z13	2-3 leaf	< 60%	3.62 - 3.95
Z21	3-4 leaf	> 80%	~ 4.5
Z23	7-8 leaf	Variable	Variable, potential for lower yield

Note: The study highlighted that applications at Z12 and Z13 stages resulted in poor weed control and lower yields for the mesosulfuron-plus-iodosulfuron premix.[2] Optimal control of P. minor with this herbicide combination was achieved at the Z21 stage.[2]

Table 2: Efficacy of Mesosulfuron-methyl + Iodosulfuron-methyl on Lolium rigidum and Wheat Yield Based on Application Timing

(Data synthesized from a study by Barros et al., 2009)

Application Timing (Weed Growth Stage)	Lolium rigidum Control Efficacy	Wheat Grain Yield
Early Post-emergence (Beginning of tillering for L. rigidum)	High	Higher
Late Post-emergence (Complete tillering for L. rigidum)	Lower	Significantly Lower

Note: This study demonstrated that earlier application, when weeds are less developed, provides more effective control and results in higher grain yields due to a shorter period of crop-weed competition.[3][4]

Table 3: General Recommendations for Application Timing of Mesosulfuron-methyl

(Compiled from product labels and extension guides)

Crop Stage	Weed Stage	General Recommendation	Potential for Phytotoxicity
Wheat: 3-leaf stage (Z13) or more advanced	Grass Weeds (e.g., Wild Oats, Brome grass): 1 to 4-leaf, pre- to early-tillering (Z11-Z14, 22)	Optimal window for application.	Minimal when applied to a healthy, unstressed crop.[5]
Wheat: Before 3-leaf stage (Z13)	Any	Not recommended; increased risk of crop injury.	High
Wheat: After jointing (Feekes 6)	Weeds beyond early tillering	Reduced weed control efficacy.	Lower, but weed competition may have already impacted yield potential.

Note: Some crop yellowing and growth retardation may be observed within five weeks of application, even within the recommended window.[5] Certain wheat varieties may exhibit reduced tolerance.[5]

Experimental Protocols

The following protocols are generalized methodologies based on common practices in field research for evaluating the application timing of Mesosulfuron-methyl in wheat.

Field Trial Establishment and Management

• Experimental Design: Randomized complete block design (RCBD) with three or four replications is commonly used.

• Plot Size: Individual plots are typically established with dimensions such as 4.6 m x 5.5 m.[6]

• Crop Sowing: Wheat (e.g., variety 'HUW 468') is sown using a seed drill at a specified seed rate (e.g., 100 kg/ha ) and row spacing (e.g., 22 cm).[6]

• Fertilization: Apply fertilizers based on soil test recommendations. A common practice is to apply a basal dose of N, P, and K at sowing, followed by top-dressing of nitrogen at critical growth stages (e.g., first irrigation and flowering).[6]

• Irrigation: Provide irrigation at critical growth stages of the wheat crop to avoid drought stress.[6]

Herbicide Application

• Treatments: Treatments will consist of Mesosulfuron-methyl (often in a formulation with a safener) applied at different wheat and weed growth stages (e.g., Z12, Z13, Z21, Z23). Include a weedy check (no herbicide) and a weed-free check (manual weeding) for comparison.

• Application Equipment: Use a calibrated backpack sprayer or plot sprayer equipped with flat-fan nozzles.

• Spray Volume: A spray volume of approximately 400 liters per hectare is standard to ensure uniform coverage.[6]

• Adjuvant Addition: Add a recommended surfactant or wetting agent to the spray solution as per the product label to enhance herbicide uptake.[6]

• Application Timing: Apply the designated treatments when the majority of the wheat plants and target weeds in a plot have reached the specified growth stage.

Data Collection and Analysis

• Weed Control Efficacy:

  • Place quadrats (e.g., 0.25 m²) at random locations within each plot at a set time after application (e.g., 45 days after sowing).[6]

  • Count the number of individual weed species and harvest the above-ground biomass.

  • Dry the weed biomass in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved.

  • Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) / WDC] * 100 where WDC is the weed dry matter in the control plot and WDT is the weed dry matter in the treated plot.

• Wheat Phytotoxicity:

  • Visually assess crop injury at regular intervals after application (e.g., 7, 14, and 28 days after treatment) using a 0-100% scale, where 0 = no injury and 100 = complete crop death.

  • Physiological indicators of phytotoxicity, such as changes in malondialdehyde (MDA) content, proline levels, and chlorophyll fluorescence (Fv/Fm), can be measured 5-10 days after application for early diagnosis of herbicide stress.[7]

• Wheat Yield and Yield Components:

  • At crop maturity, harvest the grain from a pre-defined net plot area.

  • Measure the grain yield and adjust for moisture content.

  • Record yield components such as the number of spikes per unit area, grains per spike, and 1000-grain weight.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the experimental design (RCBD). Use a mean separation test (e.g., Duncan's Multiple Range Test or LSD at p≤0.05) to determine significant differences among treatment means.

Visualizations

Signaling Pathway of Mesosulfuron-methyl in Weeds vs. Wheat

Caption: Mode of action in weeds vs. safened wheat.

Experimental Workflow

Caption: Workflow for determining optimal application timing.

References

• 1. ispecjournal.com [ispecjournal.com]
• 2. dialnet.unirioja.es [dialnet.unirioja.es]
• 3. researchgate.net [researchgate.net]
• 4. Effect of reduced doses of mesosulfuron + iodosulfuron to control weeds in no-till wheat under Mediterranean conditions | Spanish Journal of Agricultural Research [sjar.revistas.csic.es]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. researchgate.net [researchgate.net]
• 7. Early diagnosis of mesosulfuron-methyl phytotoxicity on wheat [nyxxb.cn]

Application Notes and Protocols: Use of Mefenpyr-diethyl with Mesosulfuron-methyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the safener mefenpyr-diethyl in combination with the herbicide mesosulfuron-methyl, primarily in wheat cultivation. Detailed protocols for evaluating their interaction and understanding the underlying biochemical and molecular mechanisms are also presented.

Introduction

Mesosulfuron-methyl is a sulfonylurea herbicide effective for controlling grass weeds in cereal crops.[1] Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[1] While effective against weeds, mesosulfuron-methyl can cause phytotoxicity in certain wheat cultivars. To mitigate this, it is commonly formulated with the safener mefenpyr-diethyl.[2] Mefenpyr-diethyl selectively enhances the metabolic detoxification of mesosulfuron-methyl in wheat, thereby protecting the crop without significantly compromising the herbicide's efficacy against target weeds.[3] The primary mechanism of this safening action involves the upregulation of key detoxification enzymes, such as cytochrome P450 monooxygenases (CYPs) and glutathione S-transferases (GSTs).[4]

Data Presentation

The following tables summarize quantitative data on the efficacy of mefenpyr-diethyl in protecting wheat from mesosulfuron-methyl injury and its impact on weed control.

Table 1: Effect of Mefenpyr-diethyl on the Dose of Mesosulfuron-methyl Required for 50% Growth Reduction (GR₅₀) in Wheat and Weeds

Species	Treatment	Mesosulfuron-methyl GR₅₀ (g ai/ha)	Fold Increase in Tolerance	Reference
Wheat (Triticum aestivum)	Mesosulfuron-methyl alone	2.13	-	[4]
Mesosulfuron-methyl + Mefenpyr-diethyl (Foliar Spray)	14.93	7.01	[4]
Mesosulfuron-methyl + Mefenpyr-diethyl (Seed Dressing)	46.43	21.80	[4]
Tausch's goatgrass (Aegilops tauschii)	Mesosulfuron-methyl alone	1.89	-	[4]
Mesosulfuron-methyl + Mefenpyr-diethyl (Foliar Spray)	14.76	7.81	[4]

Table 2: Efficacy of Mesosulfuron-methyl Tank Mixes with Mefenpyr-diethyl on Weed Control in Winter Wheat

Weed Species	Herbicide Treatment	Application Rate (Product/ha)	Weed Control Efficiency (%)	Reference
Avena fatua (Wild Oat)	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	98	[5]
Avena sterilis	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	94	[5]
Papaver rhoeas	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	96	[5]
Sinapis arvensis	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	95	[5]
Galium aparine	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	100	[5]
Phalaris brachystachys	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	100	[5]
Ranunculus arvensis	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	100	[5]
Cirsium arvense	Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D ethylhexyl ester + Florasulam	40 ml + 50 ml	90	[5]

Signaling Pathways and Mechanisms

Mefenpyr-diethyl enhances the tolerance of wheat to mesosulfuron-methyl by inducing a complex network of detoxification pathways. The safener is perceived by the plant, leading to the activation of signaling cascades that result in the increased expression of genes encoding detoxification enzymes.

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Seed dressing with mefenpyr-diethyl as a safener for mesosulfuron-methyl application in wheat: The evaluation and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. home.sandiego.edu [home.sandiego.edu]

Determining the Half-Life of Mesosulfuron-methyl in Diverse Soil Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the soil half-life of Mesosulfuron-methyl, a sulfonylurea herbicide. Understanding the persistence of this herbicide in different soil types is crucial for assessing its environmental fate, ensuring crop safety, and minimizing the risk of groundwater contamination. These protocols are designed to be adaptable for various laboratory and field conditions.

Data Summary: Mesosulfuron-methyl Half-Life in Various Soil Types

The degradation of Mesosulfuron-methyl in soil is a complex process influenced by a combination of chemical and microbial activities. Key factors affecting its half-life include soil pH, organic matter content, soil texture, temperature, and moisture. The following table summarizes the reported half-life (DT₅₀) of Mesosulfuron-methyl across different soil types and conditions. The degradation generally follows first-order kinetics.

Soil Type	pH	Organic Matter (%)	Temperature (°C)	Moisture Level	Half-Life (days)	Application Rate	Reference
Sandy Loam	Acidic (pH not specified)	Not specified	35	80% Field Capacity	5.7	Not specified	[1][2]
Sandy Loam	Acidic (pH not specified)	Not specified	35	20% Field Capacity	9.0	Not specified	[2]
Clay Soil	Acidic (pH not specified)	Not specified	35	80% Field Capacity	4.6	Not specified	[1][2]
Clay Soil	Acidic (pH not specified)	Not specified	Not specified	Not specified	11.2	Not specified	[2]
Clay Loam	4.13	4.03	Field Conditions	Field Conditions	6.3	15 g a.i./ha	[3]
Clay Loam	4.13	4.03	Field Conditions	Field Conditions	7.9	30 g a.i./ha	[3]
Loamy Sand	Not specified	Not specified	Not specified	Not specified	8 - 36	Not specified	[4]
Acidic Soil	< 7	Not specified	Higher Temperatures	Higher Moisture	Faster Degradation	Not specified	[5]
General Range	Not specified	Not specified	Not specified	Not specified	14 - 180 (Typical: 30)	Not specified	[6]
Silt Loam	8	2.2	22	Not specified	45 - 60	10 µ g/50g soil	[7]

Note: "a.i./ha" refers to active ingredient per hectare. Field capacity refers to the amount of soil moisture or water content held in the soil after excess water has drained away.

Experimental Protocols

This section outlines a comprehensive protocol for determining the half-life of Mesosulfuron-methyl in soil. This procedure is a synthesis of methodologies reported in various studies and can be adapted based on specific laboratory capabilities and research questions.

Soil Collection and Characterization

• Soil Sampling: Collect soil samples from the top 15-20 cm of the desired field locations. Remove large debris such as rocks and plant matter.[5]

• Sample Preparation: Air-dry the soil samples at room temperature, then sieve them through a 2 mm mesh to ensure homogeneity.[5]

• Soil Characterization: Before initiating the degradation study, characterize the soil for the following parameters:

  • Soil texture (e.g., sand, silt, clay percentages)

  • pH (in water and/or CaCl₂ solution)

  • Organic carbon and organic matter content

  • Cation exchange capacity (CEC)

  • Water holding capacity

Experimental Setup

• Herbicide Application: Prepare a stock solution of Mesosulfuron-methyl in a suitable solvent (e.g., methanol).[5] Apply the herbicide to the soil samples to achieve the desired concentration. The application rate should be relevant to typical field application rates.

• Incubation: Place the treated soil samples in incubation containers. The incubation should be conducted under controlled laboratory conditions with specific temperature and moisture levels (e.g., a percentage of field capacity).[1] For studies investigating the role of microbes, both sterile (autoclaved) and non-sterile soil samples can be used.[1]

• Sampling: Collect soil subsamples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, 30, 45, and 60 days after treatment).[3][5] Store the samples in a freezer until analysis to prevent further degradation.

Residue Analysis

• Extraction:

  • Weigh a representative subsample of the soil (e.g., 50 g).

  • Add an extraction solvent. A common solvent mixture is methanol and deionized water (80:20) containing a small percentage of glacial acetic acid.[5]

  • Shake the mixture for a specified period (e.g., 1 hour) on a horizontal shaker.[5]

  • Filter the extract through a Whatman filter paper.[5]

  • For cleaner samples, the extract can be partitioned with a solvent like dichloromethane.[5]

• Cleanup (if necessary): For complex soil matrices, a cleanup step using a solid-phase extraction (SPE) column (e.g., Florisil) may be required to remove interfering substances.[5]

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Concentrate the final extract and dissolve the residue in a suitable solvent for HPLC analysis (e.g., methanol).[5]

  • Analyze the samples using an HPLC system equipped with a UV-Vis detector and a C18 column.[5]

  • The mobile phase is typically a mixture of methanol and water with a small amount of acid (e.g., 70:30 methanol:water with 1% glacial acetic acid).[5]

  • Quantify the Mesosulfuron-methyl concentration by comparing the peak area of the sample to a calibration curve prepared from analytical standards.[5]

Data Analysis

• Kinetic Modeling: The degradation of Mesosulfuron-methyl in soil typically follows first-order kinetics.[3][5]

• Half-Life Calculation: Plot the natural logarithm of the herbicide concentration versus time. The degradation rate constant (k) is the negative of the slope of the resulting linear regression. The half-life (t₁/₂) can then be calculated using the following equation:

  • t₁/₂ = 0.693 / k

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for determining the half-life of Mesosulfuron-methyl in soil.

Experimental workflow for determining Mesosulfuron-methyl half-life.

Factors Influencing Degradation

The degradation of Mesosulfuron-methyl is a multifaceted process influenced by various soil and environmental factors.

Key factors influencing the degradation of Mesosulfuron-methyl in soil.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. theijes.com [theijes.com]
• 5. isws.org.in [isws.org.in]
• 6. wsdot.wa.gov [wsdot.wa.gov]
• 7. Metsulfuron-methyl | C14H15N5O6S | CID 52999 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solid phase extraction techniques for Mesosulfuron-methyl in water samples

An increasing focus on environmental safety necessitates robust and efficient methods for monitoring pesticide residues in water sources. Mesosulfuron-methyl, a widely used sulfonylurea herbicide for controlling grass weeds in cereal crops, is one such pesticide of concern. Its potential to contaminate surface and groundwater highlights the need for sensitive and reliable analytical techniques for its detection. Solid Phase Extraction (SPE) has emerged as a crucial sample preparation technique, offering high recovery and concentration of trace analytes from complex matrices like water.

This application note provides a detailed overview and protocols for the solid phase extraction of Mesosulfuron-methyl from various water samples, including surface water, groundwater, and drinking water. The methodologies are designed for researchers, scientists, and professionals in drug development and environmental monitoring, ensuring accurate and reproducible results for subsequent analysis by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) or High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Data Summary

The following table summarizes the quantitative data from various studies on the solid phase extraction of Mesosulfuron-methyl from water samples.

Matrix	SPE Sorbent	Analytical Method	Fortification Level (µg/L)	Mean Recovery (%)	RSD (%)	LOQ (µg/L)	LOD (µg/L)	Reference
Surface Water	C18	LC-MS/MS	0.005	95.2	4.4	0.005	Not Reported	[1]
Surface Water	C18	LC-MS/MS	0.05	96.6	4.1	0.005	Not Reported	[1]
Drinking Water	C18	HPLC-UV	Not Reported	Not Reported	Not Reported	0.05	Not Reported	[2]
Creek, Well, and Drinking Water	Not Specified	LC-MS/MS	0.05	Within 70-120%	≤20%	0.050	0.02	[3]
Creek, Well, and Drinking Water	Not Specified	LC-MS/MS	0.5	Within 70-120%	≤20%	0.050	0.02	[3]
Water Samples	MWCNTs	Capillary Electrophoresis	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Surface and Ground Water	Graphitized Carbon	LC-MS/MS	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	[5]
Goat Tissues	C18	HPLC-UV	0.03 µg/g	86-97	2.51-6.02	0.03 µg/g	0.01 µg/g	[6]
Goat Tissues	C18	HPLC-UV	0.3 µg/g	86-97	2.51-6.02	0.03 µg/g	0.01 µg/g	[6]

RSD: Relative Standard Deviation, LOQ: Limit of Quantification, LOD: Limit of Detection, MWCNTs: Multi-walled Carbon Nanotubes

Experimental Protocols

Two primary protocols using C18 cartridges for the solid phase extraction of Mesosulfuron-methyl are detailed below. These are based on methods validated by environmental protection agencies and research institutions.[1][2][7][8]

Protocol 1: SPE using C18 Cartridge with LC-MS/MS Analysis

This protocol is suitable for the determination of Mesosulfuron-methyl in surface water.[1][7][8]

1. Sample Preparation:

• Filter the water sample through a 0.45 µm membrane filter to remove any particulate matter.[2]

• For a 250 mL water sample, adjust the pH to 3-4 by adding a few drops of acetic acid.[1][7][8]

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 10 mL of methanol, followed by 10 mL of deionized water.[7] Ensure the cartridge does not go dry before sample loading.

3. Sample Loading:

• Load the pre-treated water sample onto the conditioned C18 cartridge at a flow rate of approximately 4-5 mL/min.[7][8]

4. Washing:

• After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any interfering substances.[7][8]

• Dry the cartridge under vacuum for about 1-2 minutes.[7][8]

5. Elution:

• Elute the retained Mesosulfuron-methyl from the cartridge with an acetonitrile/water mixture. Common elution solvents include acetonitrile/water (6:4, v/v) or (3:2, v/v).[1][7][8]

• Collect the eluate in a suitable collection vessel. The final volume can be adjusted, for example, to 10 mL.[1][8]

6. Final Solution Preparation:

• The eluate can be directly analyzed by LC-MS/MS. If necessary, the eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the mobile phase to increase concentration.

Protocol 2: SPE using C18 Cartridge with HPLC-UV Analysis

This protocol is applicable for the analysis of Mesosulfuron-methyl in drinking and surface water.[2]

1. Sample Preparation:

• For a 1000 mL water sample, adjust the pH to 2.5 with phosphoric acid (2 N).[2]

• For surface water, filter the sample through a glass microfiber filter followed by a 0.45 µm membrane filter.[2]

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of water.[2]

3. Sample Loading:

• Pass the acidified water sample through the conditioned cartridge at a flow rate of 10-20 mL/min.[2]

4. Washing:

• Wash the glassware used with 200 mL of Millipore water and pass this washing water through the cartridge.[2]

• Dry the C18 cartridge under vacuum for approximately 5 minutes.[2]

5. Elution:

• Elute Mesosulfuron-methyl with 5 mL of methanol into a test tube.[2]

6. Final Solution Preparation:

• Evaporate the eluate to dryness using a vacuum rotary evaporator at a bath temperature of about 40°C.[2]

• Dissolve the residue in 1.0 mL of acetonitrile/water (1/1, v/v) for HPLC-UV analysis.[2]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the solid phase extraction of Mesosulfuron-methyl from water samples.

Caption: Workflow for Mesosulfuron-methyl SPE.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. journalcra.com [journalcra.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Mesosulfuron-methyl Soil Degradation Studies

Welcome to the technical support center for researchers studying the degradation of Mesosulfuron-methyl in soil. This resource provides answers to frequently asked questions (FAQs) and troubleshooting guidance for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the degradation rate of Mesosulfuron-methyl in soil?

The degradation of Mesosulfuron-methyl in soil is a complex process governed by two main pathways: chemical hydrolysis and microbial degradation. The rate is influenced by a combination of soil properties, environmental conditions, and microbial activity.[1][2][3][4]

• Soil pH: This is a critical factor. Chemical hydrolysis is the dominant degradation pathway in acidic soils (low pH), leading to a faster breakdown. In neutral to alkaline soils, microbial degradation becomes the primary mechanism.[1][3][5][6]

• Microbial Activity: Soil microorganisms play a crucial role in degrading Mesosulfuron-methyl.[1][4][7] Studies comparing sterile (autoclaved) and non-sterile soils show significantly slower degradation in the absence of microbial activity.[7][8]

• Temperature: Higher temperatures accelerate both chemical and microbial degradation processes, leading to a shorter half-life.[1][2][7][9]

• Soil Moisture: Increased soil moisture content generally enhances the degradation rate by promoting microbial activity and facilitating chemical hydrolysis.[1][2][7][10]

• Soil Organic Matter: Higher organic matter content can decrease the bioavailability of the herbicide for degradation, but it also supports a more active microbial community.[11]

Q2: What is the expected half-life (DT50) of Mesosulfuron-methyl in soil?

The half-life can vary widely depending on the interplay of the factors mentioned above. Reported DT50 values range from a few days to several months. For example, under laboratory conditions, DT50 values can range from 8.71 to 47.08 days depending on the soil type and application rate.[9] Field studies have shown rapid degradation, with half-lives between 6.3 and 7.9 days.[8] Conversely, in soils with low temperature and moisture, half-lives can extend to over 100 days.[10]

Q3: What are the major degradation pathways and metabolites?

The primary degradation routes for Mesosulfuron-methyl include:

• Cleavage of the sulfonylurea bridge.[8]

• O-demethylation of the methoxy-triazine moiety.[8]

• Opening of the triazine ring after O-demethylation.[8]

Commonly identified metabolites include mesosulfuron acid, 2-amino-4,6-dimethoxypyrimidine, and 4,6-dimethoxypyrimidin-2-ylurea.[9][12]

Troubleshooting Guide

Issue 1: The degradation of Mesosulfuron-methyl in my experiment is significantly slower than expected.

Several factors could be contributing to an unexpectedly long half-life:

• High Soil pH: Mesosulfuron-methyl is more persistent in alkaline soils where chemical hydrolysis is slow.[5]

• Low Temperature: Incubation at temperatures below 20-25°C will slow down both chemical and biological degradation processes.[7][13]

• Low Soil Moisture: Dry soil conditions inhibit microbial activity, a key driver of degradation.[7][10]

• Sub-optimal Microbial Community: The soil may have low microbial biomass or lack the specific microorganisms capable of degrading the compound.

• Improper Soil Storage: Using soil that has been stored for an extended period (e.g., several months) can lead to a significant decrease in microbial activity and a slower degradation rate compared to fresh soil.[14][15] The half-life in fresh Fargo soil was 23 days, which increased to 29 days in soil stored for 6 months.[14]

Issue 2: My degradation results are inconsistent across experimental replicates.

High variability can compromise your results. Consider these potential causes:

• Non-Homogeneous Soil Samples: Ensure soil is thoroughly mixed and sieved before dispensing into experimental units to guarantee uniform texture, organic matter, and microbial distribution.

• Inconsistent Moisture Levels: Uneven water application or evaporation can lead to different moisture contents across replicates, directly impacting degradation rates. Tightly cover incubation vessels to minimize water loss.

• Temperature Gradients: An incubator with poor air circulation may have hot and cold spots, leading to different degradation rates in replicates placed at different locations.

• Inaccurate Herbicide Application: Ensure the spiking solution is applied evenly to the soil and thoroughly mixed to achieve a uniform starting concentration in all replicates.

Issue 3: I am not detecting any of the expected major metabolites.

This could be an analytical issue or an indication of an alternative degradation pathway.

• Analytical Method Sensitivity: Your extraction method may not be efficient for the metabolites, or your analytical instrument (e.g., HPLC, LC-MS/MS) may lack the sensitivity to detect them at low concentrations.

• Rapid Metabolite Turnover: The primary metabolites may themselves be degrading rapidly into further products or forming bound residues that are not extracted.

• Formation of Bound Residues: A significant portion of the herbicide or its metabolites may become strongly adsorbed (bound) to soil particles, particularly organic matter, making them unextractable with standard solvent methods.[10]

Quantitative Data Summary

The following tables summarize reported half-life (DT50) values for Mesosulfuron-methyl/Metsulfuron-methyl under various conditions.

Table 1: Effect of Temperature and Moisture on Metsulfuron-methyl Half-life (days) in Non-Sterilized Soil.

Soil Type	Temperature (°C)	Moisture (% Field Capacity)	Half-life (DT50) in days
Sandy Loam	35	80%	5.7
Sandy Loam	35	20%	9.0
Clay Soil	35	80%	4.6
Clay Soil	35	20%	11.2

Data sourced from Ismail and Lee (1995).[7]

Table 2: Effect of Microbial Activity on Metsulfuron-methyl Half-life (days).

Soil System	DT50 (days)	DT90 (days)
Non-Sterile Soil	12 - 14	-
Sterile Soil	19 - 23	-
Non-Sterile System	13	44
Sterile System	31	70

Data compiled from multiple studies.[6][8]

Table 3: Effect of Soil Storage on Metsulfuron-methyl Half-life (days).

Soil Type	Soil Condition	Half-life (DT50) in days
Trevino Soil	Fresh	45
Trevino Soil	Stored	>63
Fargo Soil	Fresh	23
Fargo Soil	Stored (6 months)	29

Data sourced from Trabue et al. (2006).[14][15]

Experimental Protocols

Protocol 1: Laboratory Soil Incubation Study for Mesosulfuron-methyl Degradation

This protocol outlines a typical procedure for assessing the degradation rate and half-life of Mesosulfuron-methyl in soil under controlled laboratory conditions.

• Soil Collection and Preparation:

  • Collect fresh topsoil (0-15 cm depth) from the field site of interest.

  • Pass the soil through a 2 mm sieve to remove stones and large organic debris and to ensure homogeneity.

  • Determine the soil's key physicochemical properties, including pH, organic matter content, texture, and maximum water holding capacity (WHC).

  • Pre-incubate the soil in the dark at the desired experimental temperature for 7-10 days to allow the microbial community to stabilize.

• Herbicide Application (Spiking):

  • Prepare a stock solution of Mesosulfuron-methyl in a suitable solvent (e.g., acetone or acetonitrile).

  • Add a known amount of the stock solution to a pre-weighed aliquot of soil (e.g., 100 g dry weight equivalent) to achieve the target concentration. The volume of solvent should be minimal to avoid affecting microbial activity.

  • Thoroughly mix the spiked soil to ensure uniform distribution of the herbicide. Allow the solvent to evaporate completely in a fume hood.

• Incubation:

  • Adjust the soil moisture to the desired level (e.g., 60% of WHC) using deionized water.

  • Place the soil samples into incubation vessels (e.g., glass jars). To study mineralization, use respirometers designed to trap evolved ¹⁴CO₂ if using ¹⁴C-labeled Mesosulfuron-methyl.

  • Incubate the samples in the dark at a constant temperature (e.g., 25°C).

  • Maintain soil moisture throughout the incubation period by adding water as needed.

• Sampling and Extraction:

  • Collect triplicate soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 42, and 60 days).

  • Extract Mesosulfuron-methyl and its metabolites from the soil samples. A common method is ultrasonic-assisted extraction with an organic solvent mixture, such as acetonitrile and water acidified with formic acid.[9]

  • Centrifuge the samples and collect the supernatant. The extraction may be repeated multiple times for better recovery.

• Analysis:

  • Filter the extracted supernatant through a 0.22 µm filter.

  • Quantify the concentration of Mesosulfuron-methyl and its metabolites using High-Performance Liquid Chromatography (HPLC) with a UV or mass spectrometry (LC-MS/MS) detector.[1][9]

• Data Analysis:

  • Plot the concentration of Mesosulfuron-methyl versus time.

  • Calculate the degradation kinetics, which often follows first-order kinetics.[8]

  • Determine the half-life (DT50) using the formula: DT50 = ln(2) / k, where 'k' is the first-order rate constant.

Visualizations

References

• 1. isws.org.in [isws.org.in]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. [Degradation of metsulfuron-methyl in soils. I. Effect of soil properties] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. theijes.com [theijes.com]
• 5. agronomyaustraliaproceedings.org [agronomyaustraliaproceedings.org]
• 6. Degradation of Triazine-2-14C Metsulfuron–Methyl in Soil from an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. caws.org.nz [caws.org.nz]
• 12. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. ars.usda.gov [ars.usda.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Publication : USDA ARS [ars.usda.gov]

Technical Support Center: Optimizing HPLC Parameters for Mesosulfuron-methyl Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their High-Performance Liquid Chromatography (HPLC) analysis of Mesosulfuron-methyl.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for developing an HPLC method for Mesosulfuron-methyl?

A common starting point for Mesosulfuron-methyl analysis is using a reversed-phase HPLC method.[1][2] This typically involves a C8 or C18 analytical column with a mobile phase consisting of a mixture of acetonitrile and water, often with an acid modifier like phosphoric acid or formic acid to control the pH.[1][2] Detection is commonly performed using a UV detector at wavelengths around 254 nm or 281 nm.[2][3]

Q2: How does mobile phase pH affect the analysis of Mesosulfuron-methyl?

Mobile phase pH is a critical parameter in the analysis of Mesosulfuron-methyl as it can influence peak shape and retention time. For Mesosulfuron-methyl, adjusting the mobile phase to an acidic pH, for instance to pH 3 with phosphoric acid, is often recommended.[2] In reversed-phase chromatography, operating at a pH near the analyte's pKa can lead to asymmetrical peaks.[4] Buffering the mobile phase can help stabilize the pH and improve peak symmetry.[4] For mass spectrometry (MS) compatible methods, formic acid is a suitable replacement for phosphoric acid.[1]

Q3: What are the common causes of peak tailing in Mesosulfuron-methyl analysis and how can it be resolved?

Peak tailing in HPLC, where a peak has an asymmetry factor greater than 1.2, can be caused by several factors.[4][5] One primary cause is the interaction between basic analytes and ionized silanol groups on the surface of silica-based columns, which is more prevalent at a mobile phase pH greater than 3.[4][5]

To address peak tailing, consider the following:

• Adjusting Mobile Phase pH: Operating at a lower pH can minimize the ionization of residual silanol groups.[5]

• Using End-capped Columns: Employing a highly deactivated or end-capped column can reduce the number of available silanol groups for secondary interactions.[4]

• Choice of Organic Modifier: The choice between acetonitrile and methanol can influence peak shape.[4]

• Sample Overload: Injecting too concentrated a sample can lead to peak distortion.[5]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No Peak or Loss of Sensitivity	Leak in the system, faulty injector rotor, or detector issue (e.g., lamp needs replacement).[6]	Systematically check for leaks. Inspect the injector for any issues. Verify detector performance and replace components as needed.[6]
Ghost Peaks	Contamination from a previous run or impurities in the solvent.[6]	Run a blank injection to see if the peak persists.[6] If so, it may be carryover from a previous injection. Extend the gradient run time or perform a column wash to remove strongly retained compounds.[6] Ensure high-purity solvents are used.
Retention Time Shifting	Inconsistent mobile phase composition, inadequate column equilibration, or pump malfunction.[6]	Ensure the mobile phase is well-mixed and degassed. Allow sufficient time for the column to equilibrate between runs.[6] Check the pump for consistent flow rate and pressure.
Split Peaks	Issue with the column, such as a void or contamination at the inlet.	Reverse flush the column to remove any particulates. If the problem persists, the column may need to be replaced.
High Backpressure	Blockage in the system, often in the guard column, column frit, or tubing.[6]	Systematically isolate components (remove the column, then the guard column) to identify the source of the pressure.[6] Backflushing the component may resolve the issue. If not, replacement may be necessary.

Experimental Protocols

CIPAC Method for Mesosulfuron-methyl Determination

This method outlines the determination of Mesosulfuron-methyl by reversed-phase HPLC with UV detection.[2]

1. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (85%, HPLC grade)

• Mesosulfuron-methyl standard of known purity

• Phenyl sulphone (internal standard)

• Ammonium hydroxide solution

2. Chromatographic Conditions:

• Column: Zorbax SB-C8, 150 × 4.6 mm, 5 µm particle size[2]

• Mobile Phase: Water-acetonitrile (65:35 v/v), adjusted to pH 3 with phosphoric acid[2]

• Detector: UV spectrophotometer at 254 nm[2]

• Injection Volume: 5 µl[2]

3. Preparation of Solutions:

• Sample Solvent: Mix equal volumes of acetonitrile and dilute ammonia solution.[2]

• Internal Standard Solution: Dissolve 9.0 g of phenyl sulphone in 1000 ml of acetonitrile, using an ultrasonic bath to aid dissolution.[2]

• Calibration Solutions: Accurately weigh 75, 100, and 125 mg of Mesosulfuron-methyl standard into three separate 100 ml volumetric flasks. To each flask, add 10.0 ml of the internal standard solution and 90 ml of the sample solvent. Sonicate for 15 minutes.[2]

• Sample Preparation: Weigh an amount of the sample containing approximately 100 mg of Mesosulfuron-methyl into a 100 ml volumetric flask. Add 10.0 ml of the internal standard solution and 90 ml of the sample solvent. Sonicate for 15 minutes.[2]

4. Analysis:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.[2]

• Make duplicate 5 µl injections of each calibration and sample solution.[2]

• Construct a calibration curve by plotting the peak area ratio of Mesosulfuron-methyl to the internal standard against the concentration of the Mesosulfuron-methyl standard.[2]

• Determine the concentration of Mesosulfuron-methyl in the sample from the calibration curve.[2]

Optimized RP-HPLC Method for Simultaneous Estimation

This method was developed for the simultaneous estimation of metsulfuron-methyl, chlorantraniliprole, and chlorimuron-ethyl residues.[7]

1. Chromatographic Conditions:

• Column: Inertsil® ODS C18 (4.6 × 250 mm, 5 µm)[3]

• Mobile Phase: pH 3.5 phosphate buffer and acetonitrile in a ratio of 85:15[3][7]

• Flow Rate: 1 mL/min[3]

• Detector Wavelength: 281 nm[3]

• Injection Volume: 20 µL[3]

2. Results:

• The retention time for Mesosulfuron-methyl was observed at 2.599 min.[7][8]

• The method demonstrated linearity in the range of 100–500 µg/mL for Mesosulfuron-methyl with a correlation coefficient (r²) of 0.999.[7][8]

Data Presentation

Table 1: HPLC Method Parameters for Mesosulfuron-methyl Analysis

Parameter	Method 1	Method 2	Method 3 (LC-MS/MS)
Column	Zorbax SB-C8 (150 × 4.6 mm, 5 µm)[2]	Inertsil® ODS C18 (4.6 × 250 mm, 5 µm)[3]	Polaris C18 (4.6 x 150 mm, 3-µm)[9]
Mobile Phase	Water:Acetonitrile (65:35 v/v), pH 3 with H₃PO₄[2]	pH 3.5 Phosphate Buffer:Acetonitrile (85:15 v/v)[3]	Gradient of 0.01 mol/L Formic acid and Acetonitrile[10]
Flow Rate	Not Specified	1 mL/min[3]	0.25 mL/min[10]
Detection	UV at 254 nm	UV at 281 nm[3]	MS/MS
Retention Time	Not Specified	2.599 min[7][8]	18.5 min[10]

Visualizations

Caption: A typical experimental workflow for HPLC analysis.

Caption: A troubleshooting decision tree for common HPLC issues.

References

• 1. Separation of Mesosulfuron-methyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. cipac.org [cipac.org]
• 3. Experimental design optimization of RP-HPLC method for simultaneous estimation of metsulfuron-methyl, chlorantraniliprole and chlorimuron-ethyl residues in stems of <i>Oryza sativa</i> - ProQuest [proquest.com]
• 4. chromtech.com [chromtech.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Experimental design optimization of RP-HPLC method for simultaneous estimation of metsulfuron-methyl, chlorantraniliprole and chlorimuron-ethyl residues in stems of <i>Oryza sativa</i> - ProQuest [proquest.com]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]

Technical Support Center: Minimizing Mesosulfuron-methyl Spray Drift

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with mesosulfuron-methyl. The information is designed to address specific issues that may be encountered during experimental applications, with a focus on preventing off-target spray drift.

Frequently Asked Questions (FAQs)

Q1: What is mesosulfuron-methyl spray drift and why is it a concern?

A1: Mesosulfuron-methyl spray drift is the physical movement of airborne spray droplets from the intended target area to non-target locations during application.[1][2] This is a significant concern as even small amounts of mesosulfuron-methyl can cause severe damage to sensitive non-target crops and other plants.[3][4] Applicators are legally responsible for any damage caused by off-target drift.[5]

Q2: What are the primary factors influencing mesosulfuron-methyl spray drift?

A2: The main factors influencing spray drift can be categorized into equipment/application parameters and environmental conditions.[6][7] Key factors include droplet size, boom height, spray pressure, wind speed and direction, temperature, and relative humidity.[8][9] Operator skill and care are also crucial in mitigating drift.[6]

Q3: How does nozzle selection impact spray drift?

A3: Nozzle selection is the most critical factor in controlling spray drift.[5][10] Different nozzles produce varying droplet size spectrums.[11][12] Drift-reducing nozzles, such as air induction (AI) or venturi nozzles, are designed to produce larger, coarser droplets with fewer fine droplets (less than 150-200 microns in diameter) that are most prone to drift.[2][13][14] For example, an air induction flat fan nozzle can reduce drift-prone droplets by 80% or more compared to a standard flat fan nozzle.[13]

Q4: What is the optimal boom height to minimize drift?

A4: The boom should be set to the lowest possible height that still allows for proper spray pattern overlap.[2] A higher boom increases the distance spray droplets must travel, making them more susceptible to wind and evaporation.[2][15] For instance, increasing boom height from 50 cm to 70 cm above the target can increase drift four-fold.[15] Always follow the height recommendations provided by the nozzle manufacturer.[16]

Q5: How do wind speed and direction affect spray drift?

A5: Wind speed is a major factor in spray drift.[8][16] High winds will carry spray droplets off-target.[16] Conversely, completely calm conditions (zero wind) are also not recommended as they may indicate a temperature inversion, which can trap fine spray particles and allow them to move long distances.[1][17] The ideal wind speed for spraying is a gentle but steady breeze of 3 to 10 miles per hour (approximately 5 to 16 km/h), blowing away from any sensitive areas.[16][18]

Q6: Can adjuvants help in reducing mesosulfuron-methyl spray drift?

A6: Yes, certain adjuvants, known as drift control or drift reduction agents, can be effective.[19][20] These adjuvants work by increasing the viscosity of the spray solution, which results in a larger droplet size spectrum and fewer drift-prone fine droplets.[20] Some drift control adjuvants can reduce the number of driftable spray droplets by about 50%, depending on the nozzle and product used.[19] It is important to ensure compatibility between the drift reduction agent and the chosen nozzle type.[20]

Q7: What are buffer zones and are they required for mesosulfuron-methyl application?

A7: A buffer zone is an untreated area left between the treatment area and sensitive non-target areas to mitigate the effects of spray drift.[18][21] The requirement and size of a buffer zone for mesosulfuron-methyl applications can depend on local regulations and the proximity to sensitive plant communities.[3] For example, a 50-foot untreated buffer may be required between the treatment area and native plant communities for ground applications.[3] European studies have suggested that buffer zones of at least 3 meters can help reduce the risk to non-target plants.[4]

Troubleshooting Guide

Problem: I'm observing damage to susceptible non-target plants downwind, even though I sprayed when wind speeds were low.

• Possible Cause 1: Temperature Inversion. Spraying during a temperature inversion can trap fine spray droplets in a layer of cool air near the ground, allowing them to move laterally over long distances with very light winds.[1][17] Inversions are common during late evening, night, and early morning hours.[9]

  • Solution: Avoid spraying during calm, clear nights and early mornings. Use a smoke generator or observe dust movement to check for the presence of an inversion. If smoke or dust hangs in the air and moves laterally without dissipating, an inversion is likely present.

• Possible Cause 2: Incorrect Droplet Size. Even at low wind speeds, very fine droplets (<150 microns) can remain suspended in the air long enough to drift off-target.[1][15]

  • Solution: Ensure you are using a drift-reducing nozzle (e.g., air induction) that produces a medium to coarse droplet size.[2] Operate the nozzle within its recommended pressure range; excessively high pressure can create more fine droplets.[2][5]

Problem: My experimental results are inconsistent, and I suspect uneven application due to drift.

• Possible Cause 1: High Boom Height. An inconsistent or excessively high boom allows for greater potential for drift and uneven deposition on the target.[2][15]

  • Solution: Maintain a consistent and low boom height across the entire application area.[15] The optimal height is determined by nozzle spacing and spray angle to ensure uniform coverage.[21]

• Possible Cause 2: High Ground Speed. Increasing the sprayer's travel speed can lead to an erratic spray pattern and make it difficult to maintain a consistent boom height, both of which contribute to drift and uneven application.[22]

  • Solution: Reduce your ground speed. Slower operating speeds generally improve spray coverage and reduce drift potential.[17]

Problem: I'm using a drift-reducing nozzle, but still experiencing significant drift.

• Possible Cause: High Spray Pressure. While drift-reducing nozzles are effective, operating them at pressures above their recommended range can defeat their purpose by increasing the percentage of fine, driftable droplets.[2][5]

  • Solution: Always operate nozzles within the manufacturer's recommended pressure range.[9] If you need to increase your spray volume, it is better to switch to a larger nozzle size rather than increasing the pressure.[2]

Quantitative Data on Spray Drift Mitigation

The following tables summarize quantitative data on factors influencing spray drift. While specific data for mesosulfuron-methyl is limited, the principles and data from similar herbicides are highly relevant.

Table 1: Effect of Nozzle Type on Driftable Droplets

Nozzle Type	Technology	Reduction in Drift-Prone Droplets (Compared to Standard Flat-Fan)	Reference
Pre-orifice Flat Fan	Reduces internal nozzle pressure before the final orifice.	50% or more	[13]
Turbo TeeJet	Utilizes a turbulence chamber to produce larger droplets.	Reduces drift-prone particles while maintaining good coverage.	[5]
Air Induction (AI) / Venturi	Incorporates air into the spray liquid to create larger, air-filled droplets.	80% or more	[13]

Table 2: Wind Tunnel Data on Nozzle Performance and Drift

Data from a study simulating drift of a sulfonylurea herbicide tank mixture at a wind speed of 4.4 m/s.[23]

Nozzle Type	Droplet Classification	Percentage of Driftable Droplets (<150 µm)	Tracer Deposition at 4m Downwind (µg/cm²)	Tracer Deposition at 12m Downwind (µg/cm²)	Reference
Extended Range (XR)	Fine	16%	203	>0	[23]
Turbo TeeJet Induction (TTI)	Coarse	0.3%	<20	0	[23]

Table 3: Impact of Application Parameters on Drift Potential

Application Factor	Favors Less Drift	Favors More Drift	Reference
Droplet Size	> 225 microns	< 225 microns	[1]
Boom Height	Lower	Higher	[1]
Spray Pressure	Lower	Higher	[1]
Travel Speed	< 6 mph	> 6 mph	[1]

Experimental Protocols

Protocol: Wind Tunnel Assay for Measuring Mesosulfuron-methyl Spray Drift Potential

This protocol provides a detailed methodology for quantifying the spray drift of a mesosulfuron-methyl formulation under controlled laboratory conditions.

1. Objective: To determine the downwind deposition of mesosulfuron-methyl applied with different nozzle types and pressures in a low-speed wind tunnel.

2. Materials:

• Low-speed wind tunnel with adjustable wind speed.

• Track sprayer system to move the nozzle at a constant speed.

• Mesosulfuron-methyl formulation and appropriate adjuvants.

• Nozzles for testing (e.g., standard flat-fan vs. air induction).

• Artificial collectors: Mylar cards, water-sensitive paper, or petri dishes.[11][23]

• High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) for quantification of mesosulfuron-methyl.[24]

• Anemometer to verify wind speed.

3. Experimental Setup:

• Set the wind tunnel to a constant wind speed representative of field conditions (e.g., 4.4 m/s).[11][23]

• Install the track sprayer system with the selected nozzle positioned at a fixed height above the tunnel floor.

• Place artificial collectors at set distances downwind from the point of application (e.g., 2, 4, 6, 9, and 12 meters).[11][23] Arrange multiple collectors at each distance to ensure replication.

• Place a set of collectors directly under the sprayer path to measure the in-swath deposition, which will be used for normalization.

4. Spray Application:

• Prepare the mesosulfuron-methyl spray solution according to the desired experimental concentration. Include a tracer dye if visual analysis on water-sensitive paper is also being performed.

• Set the sprayer to the desired operating pressure (e.g., 276 kPa / 40 psi).[23]

• Activate the wind tunnel and allow the airflow to stabilize.

• Conduct the spray application by moving the nozzle along the track at a constant speed.

• Repeat the application for each nozzle type and pressure combination being tested, using a new set of collectors for each run.

5. Sample Collection and Analysis:

• After application, carefully retrieve the artificial collectors.

• For collectors intended for chemical analysis (e.g., Mylar cards, petri dishes), wash the surface with a known volume of an appropriate solvent (e.g., acetonitrile/water mixture) to extract the deposited mesosulfuron-methyl.

• Analyze the solvent washes using a validated HPLC-MS/MS method to quantify the amount of mesosulfuron-methyl per collector.[24]

• For water-sensitive paper, allow them to dry and then digitally scan the cards. Use image analysis software to determine droplet density and percent coverage.

6. Data Presentation and Interpretation:

• Calculate the amount of mesosulfuron-methyl deposited per unit area for each collector.

• Express the downwind drift deposition as a percentage of the in-swath application rate.

• Plot the drift deposition against the downwind distance for each nozzle/pressure combination to visualize the drift curve.

• Statistically analyze the data to determine significant differences in drift potential between the tested application parameters.

Visualizations

Caption: Decision workflow for minimizing mesosulfuron-methyl spray drift.

References

• 1. ucanr.edu [ucanr.edu]
• 2. corn-states.com [corn-states.com]
• 3. cdms.net [cdms.net]
• 4. apvma.gov.au [apvma.gov.au]
• 5. Environmental Farm Plan - Nova Scotia Federation of Agriculture [nsfa-fane.ca]
• 6. Five Tips to Reduce Spray Drift | Agronomic Crops Network [agcrops.osu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Agrochemical spray drift; assessment and mitigation--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Management of Pesticide Spray Drift - Canada.ca [canada.ca]
• 10. shop.iastate.edu [shop.iastate.edu]
• 11. Plant Protection Science: Particle drift potential of mesotrione and rimsulfuron plus thifensulfuron-methyl tank mixture in a low-speed wind tunnel [pps.agriculturejournals.cz]
• 12. "Particle Drift Potential of Mesotrione and Rimsulfuron Plus Thifensulf" by Milan Brankov, Guilherme Sousa Alves et al. [digitalcommons.unl.edu]
• 13. Spray Application Technology: Selecting Spray Nozzles with Drift-Reducing Technology | NDSU Agriculture [ndsu.edu]
• 14. uaex.uada.edu [uaex.uada.edu]
• 15. youtube.com [youtube.com]
• 16. PI232/PI232: Managing Pesticide Drift [edis.ifas.ufl.edu]
• 17. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 18. agriculture.vic.gov.au [agriculture.vic.gov.au]
• 19. saskpulse.com [saskpulse.com]
• 20. Crop Protection Network [cropprotectionnetwork.org]
• 21. topps-life.org [topps-life.org]
• 22. fbn.com [fbn.com]
• 23. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 24. epa.gov [epa.gov]

Technical Support Center: Enhancing Mesosulfuron-methyl Efficacy with Adjuvants

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Mesosulfuron-methyl and adjuvants. The information is designed to address specific issues that may be encountered during experimentation, ensuring optimal herbicide performance.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my Mesosulfuron-methyl treatment showing poor weed control?

A1: Poor efficacy of Mesosulfuron-methyl can stem from several factors. Environmental conditions such as drought or extreme cold can reduce weed growth and herbicide uptake.[1] The growth stage of the weeds is also critical; best results are achieved when weeds are young and actively growing.[1] Additionally, the development of herbicide resistance in weed populations is a significant factor that can diminish control.[2] Finally, improper application, including incorrect dosage or poor spray coverage, can lead to suboptimal results. The selection of an appropriate adjuvant is crucial to maximize herbicidal activity.[2][3]

Q2: How can I improve the performance of Mesosulfuron-methyl under adverse environmental conditions?

A2: Adjuvants are key to enhancing Mesosulfuron-methyl's effectiveness, especially under unfavorable weather conditions.[3] Oil-based adjuvants, such as Methylated Seed Oils (MSOs) or Crop Oil Concentrates (COCs), can improve herbicide absorption through the waxy cuticle of weed leaves, which can be thicker during drought conditions.[4] These adjuvants also slow the drying of spray droplets in low humidity, allowing more time for absorption.[4] Some formulations of Mesosulfuron-methyl are available as an Oil Dispersion (OD), which includes a built-in adjuvant system for improved uptake in cool weather.[5]

Q3: My Mesosulfuron-methyl application was followed by unexpected rain. Is the treatment likely to fail?

A3: The rainfastness of Mesosulfuron-methyl, or its ability to withstand rain after application, can be significantly improved with the addition of certain adjuvants.[6] Adjuvants like MSOs and some non-ionic surfactants (NIS) can accelerate the absorption of the herbicide into the plant tissue.[4][6] Studies have shown that the addition of an appropriate adjuvant can make a herbicide rainfast within an hour of application.[6] Without an adjuvant, the herbicide remains on the leaf surface for a longer period and is more susceptible to being washed off by rain.[6]

Q4: I'm observing crop injury after applying Mesosulfuron-methyl with an adjuvant. What could be the cause?

A4: While adjuvants can enhance weed control, some can also increase the risk of crop injury, particularly MSOs, which are more aggressive in dissolving the plant cuticle.[4] It is crucial to follow the herbicide label's recommendations for adjuvant type and rate.[4] Crop injury can also occur if applications are made during periods of crop stress, such as extreme temperatures or after a frost.[1] Always consult the product label for specific guidelines on application timing and approved adjuvants to minimize the risk of phytotoxicity.

Q5: How do I select the right adjuvant for my Mesosulfuron-methyl experiment?

A5: The choice of adjuvant depends on the target weed species, environmental conditions, and the specific formulation of Mesosulfuron-methyl being used.[4][7] Non-ionic surfactants (NIS) are a common choice and generally improve spreading and wetting of the spray solution.[4] Crop Oil Concentrates (COCs) and Methylated Seed Oils (MSOs) provide better penetration of the leaf cuticle and are often more effective under dry conditions or on hard-to-control weeds.[4] Some studies have shown that specific adjuvants like fatty alcohol ethoxylate can be particularly effective in combination with Mesosulfuron-methyl.[2] Always refer to the Mesosulfuron-methyl product label for a list of recommended adjuvants.

Q6: Can I tank-mix Mesosulfuron-methyl and an adjuvant with other pesticides?

A6: Yes, Mesosulfuron-methyl can often be tank-mixed with other herbicides, fungicides, or insecticides to broaden the spectrum of control and improve efficiency.[8] However, tank-mix incompatibility can occur, leading to reduced efficacy or crop injury.[9] It is essential to perform a jar test before mixing large quantities to ensure physical compatibility.[4][10] Always follow the proper mixing order, which is generally to add water, then any compatibility agents, followed by the Mesosulfuron-methyl, the partner pesticide, and finally the adjuvant.[10] Consult the labels of all products for specific tank-mixing instructions and prohibitions.[11][12]

Q7: How can adjuvants help in managing herbicide-resistant weeds?

A7: Adjuvants can play a role in managing low-level herbicide resistance by maximizing the amount of herbicide that reaches the target site within the plant.[13] By improving uptake and translocation, adjuvants ensure that the weed receives a lethal dose, which can help overcome some resistance mechanisms. However, adjuvants are not a solution for highly resistant weed populations.[13] An integrated weed management approach, including crop rotation and the use of herbicides with different modes of action, is crucial for managing resistance.[10] Mesosulfuron-methyl is a Group 2 herbicide (ALS inhibitor), making it a valuable tool in resistance management programs when used correctly.[10]

Quantitative Data Summary

Table 1: Effect of Different Adjuvants on the Efficacy of Mesosulfuron-methyl + Iodosulfuron-methyl sodium against Wild Oats

Adjuvant Type	Adjuvant Rate	Herbicide Rate (g a.i./ha)	Weed Dry Weight Reduction (%)
Fatty alcohol ethoxylate	200 mL/ha	10.60	85
No Adjuvant	-	10.60	65

Source: Adapted from a study on optimizing herbicide activity with adjuvants.[2]

Table 2: Comparison of Adjuvant Types on the Efficacy of a Tank Mix of Triclopyr and Metsulfuron-methyl for the Control of Hedyotis verticillata

Adjuvant Type	Adjuvant Concentration (% v/v)	Herbicide Rate (g a.i./ha)	Plant Fresh Weight Reduction (%)
Non-ionic Surfactant (NIS)	0.25	160 + 0.2	>90
Crop Oil Concentrate (COC)	0.05	160 + 0.2	>90
Organosilicon (OS)	0.05	160 + 0.2	>90
No Adjuvant	-	160 + 0.2	<70

Source: Adapted from a study on proper adjuvant selection to enhance herbicide activity.[7]

Experimental Protocols

Protocol 1: Greenhouse Efficacy Testing of Mesosulfuron-methyl with Adjuvants

• Plant Material: Grow target weed species in pots containing a standardized soil mix in a greenhouse with controlled temperature and light conditions.

• Herbicide and Adjuvant Preparation: Prepare a stock solution of Mesosulfuron-methyl. Prepare separate spray solutions by diluting the stock solution with water and adding the respective adjuvants at the desired concentrations. Include a control group with no herbicide and a control group with Mesosulfuron-methyl but no adjuvant.

• Application: Apply the herbicide solutions to the weeds at a specific growth stage (e.g., 2-3 leaf stage) using a cabinet sprayer calibrated to deliver a consistent volume.

• Evaluation: At set time points after treatment (e.g., 7, 14, and 21 days), visually assess weed control using a rating scale (e.g., 0% = no control, 100% = complete death).

• Data Collection: At the final evaluation, harvest the above-ground biomass of the weeds, dry it in an oven, and record the dry weight.

• Data Analysis: Analyze the data to determine the effect of each adjuvant on the efficacy of Mesosulfuron-methyl, often expressed as a percentage reduction in dry weight compared to the untreated control.

Protocol 2: Rainfastness Assay

• Plant Material and Herbicide Application: Follow steps 1-3 of the Greenhouse Efficacy Testing protocol.

• Simulated Rainfall: At predetermined intervals after herbicide application (e.g., 30, 60, 120 minutes), subject the treated plants to simulated rainfall of a specific intensity and duration using a rainfall simulator.

• Evaluation and Data Collection: Follow steps 4 and 5 of the Greenhouse Efficacy Testing protocol.

• Data Analysis: Compare the efficacy of the herbicide-adjuvant combinations with and without simulated rainfall to determine the impact of the adjuvant on rainfastness.

Visualizations

Caption: Workflow for selecting an appropriate adjuvant for Mesosulfuron-methyl.

References

• 1. cdms.net [cdms.net]
• 2. Use of Adjuvants to Optimize the Activity of Two Broad-Spectrum Herbicides for Weed Control in Wheat - Advances in Weed Science [awsjournal.org]
• 3. researchgate.net [researchgate.net]
• 4. Crop Protection Network [cropprotectionnetwork.org]
• 5. pomais.com [pomais.com]
• 6. How adjuvants can boost post emergent herbicides and increase rainfastness - Eureka! [eurekaag.com.au]
• 7. researchgate.net [researchgate.net]
• 8. awiner.com [awiner.com]
• 9. Pesticide Tank Mix Incompatibility [exactoinc.com]
• 10. pomais.com [pomais.com]
• 11. data.fmc-agro.co.uk [data.fmc-agro.co.uk]
• 12. PI301/PI301: Ensuring Pesticide Compatibility in Tank Mixes [edis.ifas.ufl.edu]
• 13. graincentral.com [graincentral.com]

Technical Support Center: Addressing Crop Injury from Mesosulfuron-methyl Application in Wheat

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with mesosulfuron-methyl in wheat.

Troubleshooting Guides & FAQs

This section addresses common issues and questions related to mesosulfuron-methyl phytotoxicity in wheat experiments.

Frequently Asked Questions (FAQs)

1. What is mesosulfuron-methyl and how does it work?

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea class.[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme (also known as acetohydroxyacid synthase or AHAS).[2][3] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[2] By inhibiting ALS, mesosulfuron-methyl disrupts protein synthesis and cell division, ultimately leading to plant death in susceptible species.[2][3]

2. What are the typical symptoms of mesosulfuron-methyl injury in wheat?

Symptoms of mesosulfuron-methyl injury in wheat are often slow to develop, typically appearing 7 to 14 days after application. Common symptoms include:

• Stunting: A general reduction in plant growth and development.

• Chlorosis (Yellowing): The youngest leaves near the growing point may turn yellow and eventually die.

• Malformed Growth: In some cases, heads may show malformation.

• Reduced Tiller and Spike Number: Herbicide stress can lead to a decrease in the number of tillers and spikes.

3. What factors can increase the risk of mesosulfuron-methyl injury to wheat?

Several factors can enhance the phytotoxicity of mesosulfuron-methyl to wheat:

• Application Rate: Exceeding the recommended application rate is a primary cause of crop injury.

• Environmental Conditions:

  • Cold Temperatures: Applying mesosulfuron-methyl in cold weather, especially with wide day/night temperature fluctuations or frost, can significantly increase the risk of injury. A general guideline is to apply when the daily temperature is 50°F (10°C) or higher.

  • Drought or Excessive Moisture: Plants under stress from either drought or waterlogged conditions are more susceptible to herbicide damage.

• Tank Mixes: Co-application of mesosulfuron-methyl with certain other pesticides or fertilizers, such as urea ammonium nitrate (UAN), can increase phytotoxicity. A separation of at least 7 to 14 days between mesosulfuron-methyl and UAN applications is recommended.

• Wheat Growth Stage: Applications outside the recommended growth stage window (typically after the 4-leaf stage and before jointing) can lead to increased injury.

• Wheat Cultivar: Different wheat cultivars can exhibit varying levels of sensitivity to mesosulfuron-methyl.

4. How can mesosulfuron-methyl injury be mitigated or reversed?

Several approaches can be taken to mitigate or reverse the phytotoxic effects of mesosulfuron-methyl on wheat:

• Safeners: The most common method is the use of a safener, such as mefenpyr-diethyl, which is often co-formulated with mesosulfuron-methyl. Mefenpyr-diethyl enhances the wheat plant's natural ability to metabolize and detoxify the herbicide.

• Ameliorating Agents: Exogenous application of certain compounds can help alleviate herbicide-induced stress:

  • Salicylic Acid (SA): Pre-treatment with SA has been shown to reduce oxidative damage caused by mesosulfuron-methyl by enhancing the activity of antioxidant enzymes.

  • Brassinosteroids (BRs): These plant hormones can help mitigate herbicide stress by promoting detoxification pathways and reducing oxidative damage.

5. What is the role of a safener like mefenpyr-diethyl?

Mefenpyr-diethyl is a herbicide safener that selectively protects cereal crops from herbicide injury without significantly affecting the herbicide's efficacy on target weeds. It works by inducing the expression of genes that encode for detoxification enzymes in the wheat plant, such as cytochrome P450 monooxygenases (CYP450s) and glutathione S-transferases (GSTs). These enzymes accelerate the breakdown of the herbicide into non-toxic metabolites.

Troubleshooting Common Experimental Issues

Observed Issue	Potential Cause(s)	Troubleshooting Steps
Higher than expected wheat injury at recommended herbicide rates.	- Environmental stress (cold, drought, etc.) at the time of application.- Wheat cultivar is particularly sensitive.- Incorrect application timing (wrong growth stage).- Tank mix incompatibility.	- Review environmental data from the application period.- Verify the growth stage of the wheat at the time of application.- If using a tank mix, check for known antagonisms or synergistic phytotoxicity.- Consider a dose-response experiment with the specific wheat cultivar to determine its sensitivity.
Inconsistent or variable injury across replicates.	- Uneven spray application.- Variations in soil type or moisture within the experimental area.- Genetic variability within the wheat population.	- Ensure sprayer is properly calibrated and provides uniform coverage.- Assess the uniformity of the experimental plots in terms of soil characteristics and drainage.- Use certified seed to minimize genetic variability.
No observable injury, even at high herbicide rates.	- Herbicide degradation (improper storage).- Application error (e.g., wrong concentration).- Wheat cultivar is highly tolerant.	- Check the expiration date and storage conditions of the mesosulfuron-methyl.- Verify all calculations and dilutions for the spray solution.- Confirm the identity and known tolerance level of the wheat cultivar.
Unexpected results from mitigating agent (e.g., salicylic acid) application.	- Incorrect timing of application (pre- vs. post-herbicide).- Inappropriate concentration of the ameliorating agent.- Environmental conditions affecting uptake.	- Review the experimental protocol for the correct application timing and concentration.- Ensure proper formulation and application of the mitigating agent for optimal plant uptake.- Consider the influence of temperature and humidity on foliar absorption.

Data Presentation

The following tables summarize quantitative data from studies on mesosulfuron-methyl injury and its mitigation in wheat.

Table 1: Effect of Mesosulfuron-methyl on Wheat Seedling Growth and Biochemical Indicators

Mesosulfuron-methyl Rate (g a.i./ha)	Plant Height (cm)	Shoot Fresh Weight (g)	Malondialdehyde (MDA) Content (nmol/g FW)	Proline (Pro) Content (µg/g FW)	Soluble Sugar Content (mg/g FW)
0 (Control)	25.4	0.85	5.2	15.3	10.8
9	24.8	0.82	6.1	18.7	14.2
18 (Recommended Rate)	23.1	0.76	7.5	22.4	16.5
27	21.5	0.68	9.8	28.9	19.1
36	19.8	0.61	12.4	35.1	22.7
45	18.2	0.55	15.1	42.6	25.4

Data synthesized from studies on mesosulfuron-methyl phytotoxicity.

Table 2: Mitigating Effect of Salicylic Acid (SA) Pre-treatment on Mesosulfuron-methyl + Iodosulfuron-methyl Induced Oxidative Stress in Wheat

Herbicide Rate (g a.i./ha)	SA Pre-treatment (mM)	Hydrogen Peroxide (H₂O₂) Content (µmol/g FW)	Malondialdehyde (MDA) Content (nmol/g FW)	Catalase (CAT) Activity (U/mg protein)	Glutathione S-transferase (GST) Activity (U/mg protein)
0 (Control)	0	1.2	5.1	25.4	0.12
18	0	2.5	8.9	28.1	0.18
18	0.5	2.1	7.5	30.5	0.21
18	1.0	1.8	6.8	32.7	0.24
36	0	3.8	12.4	24.3	0.22
36	0.5	3.1	10.2	27.8	0.26
36	1.0	2.7	9.1	29.6	0.29

Data adapted from studies on the ameliorating effects of salicylic acid.

Table 3: Effect of Mefenpyr-diethyl Safener on Wheat Tolerance to Mesosulfuron-methyl

Treatment	GR₅₀ of Mesosulfuron-methyl (g a.i./ha)
Mesosulfuron-methyl alone	5.2
Mesosulfuron-methyl + Mefenpyr-diethyl (Foliar Spray)	36.4
Mesosulfuron-methyl (Mefenpyr-diethyl Seed Dressing)	113.4

GR₅₀ is the herbicide dose required to cause a 50% reduction in plant growth. Data synthesized from safener efficacy studies.

Experimental Protocols

This section provides detailed methodologies for key experiments related to mesosulfuron-methyl phytotoxicity in wheat.

Protocol 1: Consolidated Experiment for Assessing Herbicide Injury and Mitigation

Objective: To induce mesosulfuron-methyl injury in wheat and evaluate the efficacy of a mitigating agent (e.g., salicylic acid or brassinosteroids).

Materials:

• Wheat seeds (specify cultivar)

• Pots (e.g., 15 cm diameter) filled with appropriate potting mix

• Mesosulfuron-methyl formulation

• Mitigating agent (e.g., salicylic acid, 24-epibrassinolide)

• Pressurized spray chamber

• Spectrophotometer

• Reagents for biochemical assays (see Protocol 2)

• Growth chamber or greenhouse with controlled conditions

Procedure:

• Plant Growth:

  • Sow 5-7 wheat seeds per pot and thin to 3-4 uniform seedlings per pot after emergence.

  • Grow plants in a controlled environment (e.g., 22/18°C day/night temperature, 16-hour photoperiod).

• Application of Mitigating Agent (Pre-treatment):

  • At the 3-4 leaf stage, prepare solutions of the mitigating agent at desired concentrations (e.g., 0.5 mM and 1.0 mM salicylic acid).

  • Apply the solutions as a foliar spray until runoff, ensuring even coverage. Include a control group sprayed with deionized water.

• Application of Mesosulfuron-methyl:

  • 24-48 hours after the mitigating agent application, apply mesosulfuron-methyl at various rates (e.g., 0, 9, 18, 36 g a.i./ha) using a calibrated spray chamber.

• Data Collection and Analysis:

  • Visual Injury Assessment: At 7, 14, and 21 days after herbicide treatment (DAT), visually assess phytotoxicity on a scale of 0% (no injury) to 100% (plant death).

  • Growth Parameters: At 21 DAT, measure plant height and harvest the above-ground biomass to determine fresh and dry weight.

  • Biochemical Assays: At 7 DAT, collect leaf samples for biochemical analysis as described in Protocol 2.

• Statistical Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis) to determine the significance of the effects of the herbicide and mitigating agent.

Protocol 2: Biochemical Assays for Oxidative Stress Markers

Objective: To quantify the levels of oxidative stress markers in wheat leaf tissue.

1. Malondialdehyde (MDA) Assay (Lipid Peroxidation):

• Homogenize 0.5 g of fresh leaf tissue in 5 mL of 0.1% trichloroacetic acid (TCA).
• Centrifuge at 10,000 x g for 10 minutes.
• Mix 1 mL of the supernatant with 4 mL of 20% TCA containing 0.5% thiobarbituric acid (TBA).
• Heat the mixture at 95°C for 30 minutes, then cool on ice.
• Centrifuge at 10,000 x g for 15 minutes.
• Measure the absorbance of the supernatant at 532 nm and 600 nm.
• Calculate MDA concentration using the extinction coefficient of 155 mM⁻¹ cm⁻¹.

2. Hydrogen Peroxide (H₂O₂) Assay:

• Homogenize 0.5 g of fresh leaf tissue in 5 mL of 0.1% TCA in an ice bath.
• Centrifuge at 12,000 x g for 15 minutes at 4°C.
• Mix 0.5 mL of the supernatant with 0.5 mL of 10 mM potassium phosphate buffer (pH 7.0) and 1 mL of 1 M potassium iodide (KI).
• Measure the absorbance at 390 nm.
• Quantify H₂O₂ concentration using a standard curve.

3. Antioxidant Enzyme Assays (Catalase - CAT, Glutathione S-transferase - GST):

• Enzyme Extraction: Homogenize 1 g of fresh leaf tissue in 10 mL of ice-cold 50 mM potassium phosphate buffer (pH 7.0) containing 1 mM EDTA and 1% polyvinylpyrrolidone (PVP). Centrifuge at 15,000 x g for 20 minutes at 4°C. Use the supernatant as the enzyme extract.
• CAT Activity: The assay mixture contains 50 mM potassium phosphate buffer (pH 7.0), 15 mM H₂O₂, and the enzyme extract. Monitor the decrease in absorbance at 240 nm due to H₂O₂ decomposition.
• GST Activity: The assay mixture contains 100 mM potassium phosphate buffer (pH 6.5), 1 mM 1-chloro-2,4-dinitrobenzene (CDNB), 1 mM reduced glutathione (GSH), and the enzyme extract. Monitor the increase in absorbance at 340 nm due to the conjugation of GSH to CDNB.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Herbicide Safeners Decrease Sensitivity to Herbicides Inhibiting Acetolactate-Synthase and Likely Activate Non-Target-Site-Based Resistance Pathways in the Major Grass Weed Lolium sp. (Rye-Grass) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Mesosulfuron-methyl Extraction from Clay Soils

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the extraction efficiency of Mesosulfuron-methyl from challenging clay soil matrices.

Frequently Asked Questions (FAQs)

Q1: Why is extracting Mesosulfuron-methyl from clay soils particularly challenging?

A1: Clay soils present a significant challenge due to their composition and chemical properties. The high surface area and negative charge of clay particles lead to strong adsorption of Mesosulfuron-methyl, a weak acid herbicide. This strong binding makes it difficult to efficiently desorb and extract the analyte from the soil matrix, often resulting in lower recoveries compared to other soil types. The persistence and degradation of Mesosulfuron-methyl are also influenced by soil pH, with slower degradation occurring in alkaline soils, which are common for clay types.

Q2: What is the influence of soil pH on the extraction of Mesosulfuron-methyl?

A2: Soil pH is a critical factor in the extraction of Mesosulfuron-methyl. As a weak acid, the charge of the Mesosulfuron-methyl molecule is pH-dependent. In acidic soils, it is more likely to be in a neutral form, which can be more easily extracted with organic solvents. However, in the neutral to alkaline pH typical of many clay soils, Mesosulfuron-methyl exists predominantly in its anionic (negatively charged) form. This increases its water solubility and also its repulsion from the negatively charged clay surfaces, which can paradoxically lead to stronger binding with certain soil components or increased leaching rather than efficient extraction. For extraction purposes, adjusting the pH of the extraction solvent to be more acidic can help neutralize the Mesosulfuron-methyl molecule, thereby improving its partitioning into the organic solvent and increasing extraction efficiency.

Q3: Which extraction method is generally recommended for Mesosulfuron-methyl in clay soils?

A3: While several methods can be employed, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has gained popularity for its efficiency and robustness in pesticide residue analysis, including for sulfonylurea herbicides like Mesosulfuron-methyl in soil. The original QuEChERS protocol may require modification, such as adjusting the pH of the extraction solvent and using specific sorbents during the dispersive solid-phase extraction (d-SPE) cleanup step to effectively remove matrix interferences common in clay soils. Other successful methods include Ultrasonic-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE), which use energy to enhance the desorption of the analyte from the soil matrix.

Q4: What are common interferences from clay soil extracts that can affect HPLC analysis?

A4: Clay soil extracts can contain a variety of co-extracted substances that may interfere with the High-Performance Liquid Chromatography (HPLC) analysis of Mesosulfuron-methyl. These interferences include humic and fulvic acids, which are major components of soil organic matter, as well as various inorganic ions. These co-extractives can cause matrix effects in the HPLC system, leading to signal suppression or enhancement, chromatographic peak distortion, and contamination of the analytical column and detector. Effective sample clean-up is therefore crucial to minimize these interferences.

Q5: How can I improve the clean-up of my Mesosulfuron-methyl extract from clay soil?

A5: A robust clean-up step is essential for obtaining accurate and reproducible results. For QuEChERS extracts, dispersive solid-phase extraction (d-SPE) is commonly used. A combination of sorbents is often necessary to remove the complex matrix of clay soils. Primary Secondary Amine (PSA) is effective for removing organic acids, fatty acids, and sugars. C18 sorbent can be used to remove non-polar interferences. For highly pigmented extracts, Graphitized Carbon Black (GCB) can be added, but it should be used with caution as it can also adsorb planar analytes like Mesosulfuron-methyl. Alternatively, Solid-Phase Extraction (SPE) cartridges, such as those packed with Florisil or specific polymeric sorbents, can provide a more thorough clean-up.

Troubleshooting Guides

Issue: Low Recovery of Mesosulfuron-methyl

Potential Cause	Troubleshooting Step	Rationale
Strong Adsorption to Clay Particles	1. Adjust Extraction Solvent pH: Add a small percentage of an acid (e.g., 1-5% formic or acetic acid) to the extraction solvent (e.g., acetonitrile).	Acidification helps to neutralize the anionic Mesosulfuron-methyl, reducing its affinity for the soil matrix and improving its solubility in the organic solvent.
2. Increase Extraction Time/Energy: For methods like shaking or sonication, increase the duration. For UAE or MAE, optimize the power and time settings.	Provides more time and energy for the solvent to penetrate the soil matrix and desorb the analyte.
3. Pre-hydrate Dry Soil Samples: If the clay soil sample is very dry, add a small amount of water and allow it to hydrate before adding the extraction solvent.	Improves the interaction between the extraction solvent and the soil particles, facilitating the release of the analyte.
Incomplete Extraction	1. Optimize Solvent-to-Soil Ratio: Ensure a sufficient volume of extraction solvent is used relative to the soil sample weight. A common starting point is a 2:1 or 3:1 solvent-to-soil ratio (v/w).	A higher solvent volume ensures complete wetting of the sample and provides a sufficient gradient for the analyte to partition into the solvent.
2. Ensure Thorough Mixing: Use vigorous shaking or vortexing to ensure intimate contact between the soil and the extraction solvent.	Homogenization is crucial for efficient mass transfer of the analyte from the soil matrix to the solvent.
Analyte Degradation	1. Check pH of the Final Extract: Mesosulfuron-methyl can be susceptible to degradation at certain pH values. Ensure the final extract is at a pH that ensures its stability.	Maintaining the analyte's stability throughout the extraction and analysis process is critical for accurate quantification.
Losses during Clean-up	1. Evaluate Sorbent Choice: If using d-SPE with GCB, consider that it may be adsorbing the planar Mesosulfuron-methyl molecule. Test a clean-up procedure without GCB or with a reduced amount.	While GCB is effective for removing pigments, it can also lead to the loss of certain analytes.
2. Optimize Elution Solvent in SPE: If using SPE cartridges, ensure the elution solvent is strong enough to quantitatively elute Mesosulfuron-methyl from the sorbent.	Incomplete elution will lead to low recovery.

Issue: High Matrix Effects in HPLC Analysis

Potential Cause	Troubleshooting Step	Rationale
Co-extraction of Humic/Fulvic Acids	1. Improve d-SPE Clean-up: Use a combination of PSA and C18 sorbents in the d-SPE step. For highly colored extracts, cautiously add a small amount of GCB.	PSA removes acidic interferences like humic acids, while C18 removes non-polar compounds.
2. Employ SPE Clean-up: Use a dedicated SPE cartridge (e.g., Florisil, polymeric sorbent) for a more rigorous clean-up.	SPE can provide better separation of the analyte from complex matrix components compared to d-SPE.
High Salt Concentration in Final Extract	1. Ensure Complete Phase Separation: After adding salts in the QuEChERS method, ensure complete separation of the organic and aqueous layers before taking the aliquot for clean-up.	High salt content in the final extract can interfere with HPLC analysis and damage the column.
Instrument Contamination	1. Use a Guard Column: Place a guard column before the analytical column to protect it from strongly retained matrix components.	A guard column is a cost-effective way to extend the life of the more expensive analytical column.
2. Implement a Column Wash Step: After each analytical run or batch, include a thorough column wash with a strong solvent to remove any adsorbed matrix components.	Prevents carryover and maintains the performance of the analytical column.

Data Presentation

Table 1: Comparison of Extraction Methods for Sulfonylurea Herbicides in Soil

Extraction Method	Typical Recovery Range (%)	Advantages	Disadvantages	Reference
QuEChERS	70 - 110	Fast, easy, low solvent consumption, high throughput	May require optimization for specific soil types; matrix effects can be an issue.	[1]
Ultrasonic-Assisted Extraction (UAE)	80 - 105	Enhanced extraction efficiency, reduced extraction time and solvent volume compared to traditional methods.	Requires specialized equipment; optimization of sonication parameters is necessary.	[2]
Microwave-Assisted Extraction (MAE)	85 - 110	Very fast, highly efficient, low solvent usage.	Requires specialized and expensive equipment; potential for analyte degradation at high temperatures.	[3]
Solid-Phase Extraction (SPE)	75 - 105	Provides clean extracts, reduces matrix effects.	Can be more time-consuming and labor-intensive, may require larger solvent volumes.	[4]
Liquid-Solid Extraction (LSE) - Shaking	60 - 95	Simple, does not require specialized equipment.	Can be less efficient, may require longer extraction times and larger solvent volumes.	N/A

Note: Recovery ranges are approximate and can vary significantly depending on the specific sulfonylurea herbicide, soil type, and experimental conditions.

Experimental Protocols

Protocol 1: Modified QuEChERS Method for Mesosulfuron-methyl in Clay Soil

• Sample Preparation:

  • Weigh 10 g of homogenized clay soil into a 50 mL centrifuge tube.

  • If the soil is dry, add 5 mL of deionized water and let it hydrate for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile containing 1% acetic acid to the centrifuge tube.

  • Add the appropriate internal standard.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Immediately shake vigorously for another minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for HPLC-MS/MS analysis.

Protocol 2: Ultrasonic-Assisted Extraction (UAE) for Mesosulfuron-methyl in Clay Soil

• Sample Preparation:

  • Weigh 5 g of homogenized clay soil into a glass extraction vessel.

• Extraction:

  • Add 15 mL of a suitable extraction solvent (e.g., acetonitrile/water 80:20 v/v with 1% acetic acid).

  • Place the vessel in an ultrasonic bath.

  • Sonicate for 15-30 minutes at a controlled temperature (e.g., 25-30°C).

• Separation:

  • After sonication, centrifuge the sample at ≥4000 rpm for 10 minutes to separate the soil from the extract.

  • Carefully collect the supernatant.

• Clean-up (if necessary):

  • The supernatant can be further cleaned using a d-SPE step as described in the QuEChERS protocol or by passing it through an SPE cartridge.

• Final Extract Preparation:

  • Filter the cleaned extract through a 0.22 µm syringe filter into an autosampler vial for analysis.

Mandatory Visualization

Caption: Workflow for Mesosulfuron-methyl extraction from clay soil using a modified QuEChERS method.

Caption: Troubleshooting workflow for low recovery of Mesosulfuron-methyl from clay soil extracts.

References

• 1. researchgate.net [researchgate.net]
• 2. Extraction and determination of sulfonylurea herbicides in water and soil samples by using ultrasound-assisted surfactant-enhanced emulsification microextraction and analysis by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Troubleshooting poor weed control with Mesosulfuron-methyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with Mesosulfuron-methyl for weed control.

Troubleshooting Guide

Poor weed control with Mesosulfuron-methyl can arise from a variety of factors, ranging from application errors to the development of herbicide resistance. This guide provides a systematic approach to identifying and resolving common issues.

Question: Why am I observing poor weed control after applying Mesosulfuron-methyl?

Answer: Several factors can contribute to the reduced efficacy of Mesosulfuron-methyl. Consider the following potential causes and solutions:

• Incorrect Application Timing and Weed Growth Stage:

  • Issue: Mesosulfuron-methyl is most effective when applied to young, actively growing weeds.[1][2][3] Application to weeds that are too large or are under stress from drought, cold weather, or waterlogging can result in poor control.[1][2]

  • Solution: Apply Mesosulfuron-methyl when weeds are in the early stages of development (e.g., 1-leaf to 2-tiller stage for annual ryegrass and wild oats).[1] Ensure weeds are actively growing and not under environmental stress.[2][3]

• Suboptimal Environmental Conditions:

  • Issue: Environmental conditions at the time of application can significantly impact herbicide uptake and translocation. Cold, dry conditions can reduce herbicide activity, while rainfall shortly after application can wash the product off the leaf surface.[1][3]

  • Solution: Apply Mesosulfuron-methyl during warm, moist conditions that favor active plant growth.[3] Avoid application when rainfall is imminent; the product requires a rainfast period to be absorbed by the plant.

• Improper Spray Solution Preparation and Application:

  • Issue: Incorrect spray volume, pressure, nozzle selection, or the omission of a recommended adjuvant can lead to poor coverage and reduced efficacy.[1] Tank mix incompatibilities can also antagonize the herbicide's activity.[4][5][6]

  • Solution: Calibrate spray equipment properly.[1] Use the recommended water volume (typically 10 or more gallons per acre), spray pressure (35-40 psi), and flat-fan nozzles for optimal coverage.[1] Always include a recommended adjuvant, such as a non-ionic surfactant or methylated seed oil, as specified on the product label.[1] When tank-mixing, perform a jar test to ensure physical compatibility and check labels for any prohibited combinations.[5][6]

• Weed Resistance:

  • Issue: The target weed population may have developed resistance to ALS-inhibiting herbicides like Mesosulfuron-methyl.[7][8][9] This is a common issue with repeated use of herbicides with the same mode of action.[9]

  • Solution: If you suspect resistance, it is crucial to confirm it through testing. See the "Experimental Protocols" section for details on how to conduct a weed resistance assay. To manage resistance, rotate herbicides with different modes of action and incorporate integrated weed management practices.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Mesosulfuron-methyl?

A1: Mesosulfuron-methyl is a systemic herbicide belonging to the sulfonylurea chemical family.[7][10] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[7][11][12] This enzyme is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are critical for protein synthesis and plant growth.[7] By inhibiting ALS, Mesosulfuron-methyl halts cell division and plant growth, leading to symptoms like yellowing (chlorosis) and death (necrosis) of the growing points.[1][7]

Q2: What are the signs of Mesosulfuron-methyl injury on susceptible weeds?

A2: Following application, susceptible weeds will stop growing. Visual symptoms typically appear within one to two weeks and include chlorosis (yellowing) of the foliage, followed by necrosis (browning and death) of the plant tissue, particularly at the growing points.[1][13]

Q3: Can Mesosulfuron-methyl be tank-mixed with other pesticides?

A3: Yes, Mesosulfuron-methyl can be tank-mixed with other compatible herbicides, fungicides, or insecticides.[14] However, it is crucial to check the product labels of all tank-mix partners for compatibility and any restrictions.[4][5] Physical incompatibility can lead to clogged nozzles and uneven application, while chemical incompatibility can reduce the efficacy of the herbicides or cause crop injury.[4][5][15][16] A jar test is recommended before mixing products in the spray tank.[6]

Q4: How do environmental factors affect the degradation of Mesosulfuron-methyl in soil?

A4: The degradation of Mesosulfuron-methyl in soil is influenced by several factors, including soil pH, temperature, moisture, and microbial activity.[17][18] Degradation is generally faster in acidic soils (lower pH) and at higher temperatures and moisture levels, which promote both chemical hydrolysis and microbial breakdown.[17][18]

Data Presentation

Table 1: Factors Affecting Mesosulfuron-methyl Efficacy

Factor	Optimal Condition/Parameter	Potential Issue with Poor Control	Reference(s)
Weed Growth Stage	Young, actively growing (e.g., 1-leaf to 2-tiller)	Application to mature or stressed weeds	[1][2]
Application Timing	Post-emergence	Application during unfavorable weather	[1][3]
Water Volume	10 or more gallons per acre	Inadequate spray coverage	[1]
Spray Pressure	35-40 PSI (at the nozzle)	Poor droplet size and canopy penetration	[1]
Nozzle Type	80 or 110-degree flat-fan	Non-uniform spray distribution	[1]
Adjuvant	Non-ionic surfactant, methylated seed oil, or basic blend	Reduced herbicide uptake	[1]
Soil pH	Affects persistence; faster degradation in acidic soils	Slower degradation in alkaline soils may affect subsequent crops	[17][18]
Temperature	Warm conditions	Reduced activity in cold weather	[3]
Soil Moisture	Adequate moisture for active growth	Reduced uptake and translocation in drought-stressed weeds	[1][2]

Table 2: Common Weed Resistance Mechanisms to ALS Inhibitors

Resistance Mechanism	Description	Consequence	Reference(s)
Target-Site Resistance (TSR)	Mutations in the ALS gene prevent the herbicide from binding effectively to the enzyme.	The herbicide can no longer inhibit the enzyme, rendering the plant resistant.	[7][8][9]
Non-Target-Site Resistance (NTSR)	Enhanced metabolic degradation of the herbicide by enzymes such as Cytochrome P450 monooxygenases.	The herbicide is broken down into non-toxic forms before it can reach the target site.	[7][19]

Experimental Protocols

Protocol 1: Whole Plant Herbicide Resistance Bioassay

This protocol is designed to determine if a weed population is resistant to Mesosulfuron-methyl.

1. Seed Collection and Plant Growth:

• Collect mature seeds from the suspected resistant weed population and from a known susceptible population of the same species.
• Sow seeds in pots filled with a standard potting mix.
• Grow plants in a greenhouse or growth chamber under controlled conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod).

2. Herbicide Application:

• When the plants reach the 2-3 leaf stage, treat them with a range of Mesosulfuron-methyl doses. A typical dose-response experiment would include 0x, 0.25x, 0.5x, 1x, 2x, 4x, and 8x the recommended field rate.
• Include an untreated control (0x) for both suspected resistant and susceptible populations.
• Apply the herbicide using a laboratory track sprayer calibrated to deliver a consistent spray volume.

3. Data Collection and Analysis:

• Three to four weeks after treatment, visually assess the plants for injury on a scale of 0% (no effect) to 100% (plant death).
• Harvest the above-ground biomass for each pot, dry it in an oven at 60-70°C for 72 hours, and record the dry weight.
• Calculate the dose required to cause 50% growth reduction (GR₅₀) for both the suspected resistant and susceptible populations by fitting the data to a log-logistic dose-response curve.
• The Resistance Index (RI) is calculated as the GR₅₀ of the resistant population divided by the GR₅₀ of the susceptible population. An RI greater than 1 indicates resistance.

Protocol 2: In Vitro ALS Enzyme Activity Assay

This assay directly measures the effect of Mesosulfuron-methyl on the activity of the ALS enzyme.

1. Enzyme Extraction:

• Harvest young leaf tissue from both suspected resistant and susceptible plants.
• Grind the tissue in a chilled mortar and pestle with an extraction buffer to isolate the ALS enzyme.
• Centrifuge the homogenate and collect the supernatant containing the enzyme.

2. Enzyme Assay:

• Prepare a reaction mixture containing the enzyme extract, necessary cofactors, and the substrate (pyruvate).
• Add a range of Mesosulfuron-methyl concentrations to the reaction mixture.
• Incubate the mixture at a controlled temperature (e.g., 30°C) for a set period (e.g., 1 hour).
• Stop the reaction and measure the amount of acetolactate produced, which is the product of the ALS enzyme reaction. This can be done colorimetrically.

3. Data Analysis:

• Calculate the concentration of Mesosulfuron-methyl required to inhibit 50% of the ALS enzyme activity (I₅₀) for both resistant and susceptible populations.
• A higher I₅₀ value for the suspected resistant population indicates target-site resistance.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting poor weed control.

Caption: Signaling pathway of Mesosulfuron-methyl's herbicidal action.

Caption: Experimental workflow for confirming herbicide resistance.

References

• 1. cdms.net [cdms.net]
• 2. echem.com.au [echem.com.au]
• 3. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 4. Tank mix compatibility – Sprayers 101 [sprayers101.com]
• 5. PI301/PI301: Ensuring Pesticide Compatibility in Tank Mixes [edis.ifas.ufl.edu]
• 6. Pesticide Tank Mix Incompatibility [exactoinc.com]
• 7. pomais.com [pomais.com]
• 8. mdpi.com [mdpi.com]
• 9. Herbicide Resistance - Teagasc | Agriculture and Food Development Authority [teagasc.ie]
• 10. gardennurseryproducts.com.au [gardennurseryproducts.com.au]
• 11. Mesosulfuron-methyl (Ref: AE F130060) [sitem.herts.ac.uk]
• 12. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. FOR332/FR400: Metsulfuron-Methyl-Containing Herbicides Potentially Damaging Ornamentals when Applied to Turfgrass [edis.ifas.ufl.edu]
• 14. awiner.com [awiner.com]
• 15. ag.purdue.edu [ag.purdue.edu]
• 16. greencastonline.com [greencastonline.com]
• 17. isws.org.in [isws.org.in]
• 18. Degradation of Triazine-2-14C Metsulfuron–Methyl in Soil from an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus [mdpi.com]

Technical Support Center: Managing the Evolution of Non-Target-Site Resistance to Mesosulfuron-Methyl

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in managing the evolution of non-target-site resistance (NTSR) to the herbicide Mesosulfuron-methyl.

Section 1: Troubleshooting Guides

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Issue 1: Inconsistent Dose-Response Assay Results

• Question: My dose-response assays for Mesosulfuron-methyl are showing high variability between replicates. What could be the cause?

• Answer: High variability in dose-response assays can stem from several factors. Ensure uniform application of the herbicide by properly calibrating your sprayer. Inconsistent weed seedling growth stage at the time of application can also lead to variable results; aim for treatment at the 2-3 leaf stage for most species. Environmental conditions in the greenhouse, such as temperature and humidity, should be kept constant. Finally, confirm the purity and concentration of your Mesosulfuron-methyl stock solution.

Issue 2: Difficulty in Detecting Enhanced Metabolism

• Question: I suspect NTSR in my weed population, but my enzyme assays (Cytochrome P450, Glutathione S-transferase) are not showing significant differences between resistant and susceptible biotypes. What should I check?

• Answer: If you are not observing expected differences in enzyme activity, consider the following:

  • Sample Preparation: Ensure that your protein extraction protocol is optimized for the specific weed species and that protease inhibitors are included to prevent degradation.

  • Assay Conditions: The pH, temperature, and substrate concentrations in your assay buffer must be optimal. For instance, GST assays using CDNB are typically performed at a pH of 6.5.

  • Timing of Induction: If you are looking for inducible enzyme activity, the timing of herbicide application before protein extraction is critical. You may need to perform a time-course experiment to determine the point of maximum enzyme induction.

  • Co-factors: Ensure that necessary co-factors, such as NADPH for Cytochrome P450 assays, are present in sufficient concentrations.

Issue 3: qRT-PCR Data Shows No Upregulation of Resistance Genes

• Question: I have identified candidate genes for metabolic resistance, but my qRT-PCR results do not show significant upregulation in the resistant population after Mesosulfuron-methyl treatment. What could be the problem?

• Answer: Several factors can influence the outcome of qRT-PCR experiments:

  • RNA Quality: Use high-quality, intact RNA. Degraded RNA can lead to inaccurate quantification.

  • Reference Gene Stability: The stability of your reference genes under experimental conditions is crucial for accurate normalization. It is recommended to test multiple reference genes and select the most stable one(s) for your specific weed species and treatment.

  • Primer Efficiency: Ensure that your primer pairs have an efficiency between 90-110%. Poor primer design can lead to unreliable results.

  • Constitutive vs. Inducible Expression: It is possible that the resistance is conferred by the constitutive overexpression of detoxification genes rather than induction upon herbicide treatment. Compare gene expression levels in untreated resistant and susceptible plants.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of non-target-site resistance (NTSR) to Mesosulfuron-methyl?

A1: The primary mechanism of NTSR to Mesosulfuron-methyl is enhanced metabolic detoxification. This process is primarily carried out by two major enzyme families: Cytochrome P450 monooxygenases (CYP450s) and Glutathione S-transferases (GSTs).[1][2] These enzymes modify the herbicide molecule, rendering it non-toxic to the plant.

Q2: How can I confirm if a weed population has NTSR to Mesosulfuron-methyl?

A2: Confirmation of NTSR typically involves a multi-step approach:

• Dose-Response Assay: Demonstrate a significant shift in the dose-response curve of the suspected resistant population compared to a known susceptible population.

• Synergist Studies: Use inhibitors of metabolic enzymes, such as malathion (a P450 inhibitor), in conjunction with Mesosulfuron-methyl. A reversal of resistance in the presence of the synergist suggests metabolic resistance.[3][4]

• Enzyme Activity Assays: Directly measure the activity of CYP450s and GSTs in resistant and susceptible populations.

• Gene Expression Analysis: Use qRT-PCR to determine if genes encoding for detoxification enzymes are overexpressed in the resistant population.

Q3: Can NTSR to Mesosulfuron-methyl confer cross-resistance to other herbicides?

A3: Yes, and this is a major challenge in managing NTSR. Because the metabolic enzymes involved are often not specific to a single herbicide, NTSR can confer unpredictable cross-resistance to other herbicides with different modes of action.[5][6]

Q4: What is the difference between target-site resistance (TSR) and non-target-site resistance (NTSR)?

A4: Target-site resistance (TSR) results from a mutation in the gene encoding the protein that the herbicide targets, in the case of Mesosulfuron-methyl, the acetolactate synthase (ALS) enzyme. This mutation prevents the herbicide from binding to its target. NTSR, on the other hand, involves mechanisms that prevent the herbicide from reaching its target at a lethal concentration, such as enhanced metabolism.[7]

Section 3: Data Presentation

Table 1: Whole-Plant Dose-Response to Mesosulfuron-Methyl in Resistant (R) and Susceptible (S) Weed Populations

Weed Species	Population	GR50 (g a.i./ha)	Resistance Index (RI)	Reference
Alopecurus aequalis	S	2.4	-	[4]
R	64.2	26.8	[4]
Bromus japonicus	S	0.90	-	[3]
R	46.64	51.8	[3]
Capsella bursa-pastoris	S	0.8	-	[8]
R	640	800	[8]

GR50: Herbicide rate causing 50% reduction in plant growth. RI: Resistance Index (GR50 of R population / GR50 of S population).

Table 2: In Vitro ALS Enzyme Inhibition by Mesosulfuron-Methyl in Resistant (R) and Susceptible (S) Weed Populations

Weed Species	Population	I50 (µM)	Resistance Ratio (R/S)	Reference
Descurainia sophia	TS	-	-	[9]
TR	-	-	[9]

I50: Concentration of herbicide required to inhibit 50% of enzyme activity. (Note: Specific I50 values for Mesosulfuron-methyl were not consistently available in the searched literature. The table structure is provided for when such data is generated.)

Section 4: Experimental Protocols

Protocol 1: Whole-Plant Dose-Response Bioassay

• Seed Germination: Germinate seeds of both resistant and susceptible weed populations in petri dishes on moist filter paper.

• Transplanting: Once seedlings reach the 1-2 leaf stage, transplant them into pots filled with a standard potting mix.

• Growth Conditions: Grow plants in a greenhouse under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: At the 2-3 leaf stage, spray plants with a range of Mesosulfuron-methyl doses. Include an untreated control. Use a cabinet sprayer for uniform application.

• Data Collection: Three to four weeks after treatment, assess plant survival and shoot biomass (fresh or dry weight).

• Data Analysis: Calculate the GR50 value (the herbicide dose that causes a 50% reduction in growth compared to the untreated control) for both populations using a suitable statistical software (e.g., R with the 'drc' package). The Resistance Index (RI) is calculated as GR50(R) / GR50(S).

Protocol 2: In Vitro Glutathione S-transferase (GST) Activity Assay

• Protein Extraction: Homogenize fresh leaf tissue in an ice-cold extraction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0, containing 1 mM EDTA and 1% PVP). Centrifuge the homogenate at 4°C and collect the supernatant.

• Assay Mixture: Prepare a reaction mixture containing 100 mM phosphate buffer (pH 6.5), 1 mM reduced glutathione (GSH), and the plant protein extract.

• Initiate Reaction: Add 1-chloro-2,4-dinitrobenzene (CDNB) to the assay mixture to a final concentration of 1 mM to start the reaction.

• Spectrophotometric Measurement: Immediately measure the increase in absorbance at 340 nm for 5 minutes at 25°C using a spectrophotometer. The rate of increase in absorbance is proportional to the GST activity.

• Calculation: Calculate GST activity using the molar extinction coefficient of the GSH-CDNB conjugate (9.6 mM⁻¹ cm⁻¹).

Protocol 3: In Vitro Cytochrome P450 Activity Assay (using a model substrate)

• Microsome Isolation: Homogenize plant tissue in an ice-cold extraction buffer and perform differential centrifugation to isolate the microsomal fraction.

• Assay Mixture: In a microplate, combine the microsomal protein fraction with a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4) and a fluorogenic P450 substrate.

• Initiate Reaction: Start the reaction by adding an NADPH-generating system.

• Fluorometric Measurement: Measure the increase in fluorescence over time using a microplate reader at the appropriate excitation and emission wavelengths for the chosen substrate.

• Data Analysis: Calculate the rate of product formation to determine P450 activity.

Section 5: Visualizations

Caption: Metabolic pathway of Mesosulfuron-methyl detoxification in a resistant plant.

Caption: Experimental workflow for investigating NTSR to Mesosulfuron-methyl.

Caption: Logical relationship between NTSR, enhanced metabolism, and management failure.

References

• 1. uaex.uada.edu [uaex.uada.edu]
• 2. How to detect herbicide resistance in arable weeds | AHDB [ahdb.org.uk]
• 3. Non-Target-Site Resistance to Herbicides: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. beckshybrids.com [beckshybrids.com]
• 6. growiwm.org [growiwm.org]
• 7. researchgate.net [researchgate.net]
• 8. A Double Mutation in the ALS Gene Confers a High Level of Resistance to Mesosulfuron-Methyl in Shepherd’s-Purse [mdpi.com]
• 9. Effects of a novel combination of two mutated acetolactate synthase (ALS) isozymes on resistance to ALS-inhibiting herbicides in flixweed (Descurainia sophia) | Weed Science | Cambridge Core [cambridge.org]

Impact of soil pH on Mesosulfuron-methyl hydrolysis and efficacy

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the impact of soil pH on the hydrolysis and efficacy of Mesosulfuron-methyl.

Frequently Asked Questions (FAQs)

Q1: What is Mesosulfuron-methyl and what is its mode of action?

Mesosulfuron-methyl is a post-emergence herbicide belonging to the sulfonylurea group.[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine) in susceptible plants.[1][2] This inhibition halts cell division and plant growth, leading to chlorosis, necrosis, and eventual death of the target weeds.[3]

Q2: How does soil pH fundamentally affect the hydrolysis of Mesosulfuron-methyl?

Soil pH is a critical factor governing the degradation of Mesosulfuron-methyl, primarily through chemical hydrolysis. The herbicide is a weak acid with a pKa of 4.35.[4]

• Acidic Conditions (pH < 4.35): In acidic soils, Mesosulfuron-methyl exists predominantly in its neutral, non-ionic form. This molecular form is much more susceptible to chemical hydrolysis.[5] Consequently, the degradation rate is significantly faster in acidic environments.[2][6] The primary degradation pathway involves the cleavage of the sulfonylurea bridge.[7]

• Neutral to Alkaline Conditions (pH > 4.35): In neutral and alkaline soils, Mesosulfuron-methyl exists mainly in its anionic (ionized) form. This form is more resistant to hydrolysis, leading to a much slower degradation rate and therefore greater persistence in the soil.[5][8] In these conditions, microbial degradation becomes the more dominant, albeit slower, breakdown mechanism.[8]

Q3: What is the relationship between soil pH and the efficacy and mobility of Mesosulfuron-methyl?

The relationship is complex, involving a balance between degradation rate and availability to plants.

• Efficacy: In acidic soils, the rapid hydrolysis can reduce the amount of active ingredient available for weed uptake, potentially decreasing its residual efficacy. Conversely, in alkaline soils, the herbicide persists longer, which can provide extended weed control but also increases the risk of carryover damage to subsequent sensitive crops.[8]

• Mobility: The mobility of Mesosulfuron-methyl is higher in alkaline soils.[2][9] This is because the anionic form of the herbicide is more soluble and less likely to adsorb to negatively charged soil particles (like clay and organic matter), making it more prone to leaching.[2][10]

Q4: What are the primary degradation products of Mesosulfuron-methyl?

Environmental transformation of Mesosulfuron-methyl results in several products. The main degradation pathway, especially under acidic hydrolysis, involves the cleavage of the sulfonylurea bridge. Key metabolites identified include mesosulfuron acid, 2-amino-4,6-dimethoxypyrimidine, and 4,6-dimethoxypyrimidin-2-ylurea.[4][6]

Q5: How does soil organic matter influence the behavior of Mesosulfuron-methyl?

Soil organic matter content affects the phytotoxicity and mobility of Mesosulfuron-methyl. Increased organic matter can lead to greater adsorption of the herbicide, which reduces its concentration in the soil solution and thus its availability for plant uptake.[10] This can decrease the herbicide's phytotoxicity.[10]

Troubleshooting Guides

Problem: Reduced herbicide efficacy observed in field trials with acidic soils.

• Possible Cause: Accelerated chemical hydrolysis due to low soil pH. In acidic conditions, Mesosulfuron-methyl degrades much faster, reducing its persistence and the timeframe for effective weed control.

• Troubleshooting Steps:

  • Confirm Soil pH: Measure the pH of the experimental plots. If the pH is below 5, rapid hydrolysis is the likely cause.

  • Evaluate Application Timing: For acidic soils, ensure the application timing coincides precisely with the optimal growth stage of the target weeds, as the window of herbicidal activity will be shorter.

  • Consider Adjuvants: Investigate if the formulation includes adjuvants that could enhance foliar uptake, making the herbicide less dependent on soil persistence for its efficacy.

Problem: Unexpectedly slow degradation and potential carryover effects in alkaline soils.

• Possible Cause: Reduced hydrolysis rate in high pH soils leads to increased persistence of Mesosulfuron-methyl.

• Troubleshooting Steps:

  • Analyze Soil Properties: Confirm the soil pH is in the neutral to alkaline range. High pH (>7) significantly slows hydrolysis.[4]

  • Conduct a Bioassay: Before planting a rotation crop, conduct a sensitive crop bioassay. Plant a small number of indicator plants (e.g., lentils, canola) in soil samples from the treated area to check for signs of phytotoxicity.

  • Factor in Environmental Conditions: Be aware that cool, dry conditions can further slow microbial degradation, exacerbating the persistence of the herbicide in alkaline soils.[8]

Quantitative Data Summary

Table 1: Half-life of Mesosulfuron-methyl Hydrolysis at Different pH Values (25°C)

pH	Half-life (Days)	Reference
4	3.5	[4]
7	253	[4]
9	319	[4]

Table 2: Dissipation Time (DT₅₀) of Mesosulfuron-methyl in Field Studies

Soil pH	Application Rate (g a.i./ha)	DT₅₀ (Half-life in Days)	Reference
5.2	2	3.54 - 3.76	[2]
5.2	4	4.93 - 5.19	[2]
5.2	8	5.90 - 6.40	[2]
4.55	15	6.3	[9][11]
4.55	30	7.9	[9][11]
Various	14.4 - 57.5	8.71 - 47.08	[6]

Experimental Protocols

Protocol 1: Determining the Hydrolysis Rate of Mesosulfuron-methyl in Relation to pH

• Objective: To quantify the rate of Mesosulfuron-methyl degradation in sterile aqueous solutions at different pH levels.

• Materials:

  • Analytical grade Mesosulfuron-methyl standard.

  • Sterile aqueous buffer solutions (e.g., citrate, phosphate, borate) prepared at pH 4, 7, and 9.

  • Incubator or water bath set to a constant temperature (e.g., 25°C).

  • Amber glass vials to prevent photodegradation.

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis).

  • Acetonitrile, water (HPLC grade), and acid (e.g., formic acid) for mobile phase.

• Methodology:

  • Prepare a stock solution of Mesosulfuron-methyl in a suitable solvent (e.g., acetone).

  • Spike the buffer solutions (pH 4, 7, 9) with the stock solution to achieve a known initial concentration (e.g., 10 µg/mL).

  • Dispense the solutions into replicate amber vials for each pH level and place them in the incubator in the dark.

  • Collect samples from each pH level at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60... days). The sampling frequency should be higher for the acidic solution.

  • Analyze the concentration of Mesosulfuron-methyl in each sample using a validated HPLC method.

  • Plot the natural logarithm of the concentration versus time for each pH.

  • Calculate the degradation rate constant (k) from the slope of the regression line.

  • Determine the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k. The degradation is expected to follow first-order kinetics.[9]

• Data Analysis: Compare the calculated half-lives across the different pH values to determine the effect of pH on hydrolysis.

Protocol 2: Assessing the Efficacy of Mesosulfuron-methyl at Different Soil pH Levels (Bioassay)

• Objective: To evaluate the herbicidal efficacy of Mesosulfuron-methyl on a target weed species grown in soils of varying pH.

• Materials:

  • Soils with different pH levels (e.g., pH 5, 6.5, 8). If natural soils are unavailable, pH can be adjusted using lime (to increase) or elemental sulfur (to decrease).

  • Pots for planting.

  • Seeds of a susceptible weed species (e.g., Wild Oats, Avena fatua).

  • Commercial formulation of Mesosulfuron-methyl.

  • Laboratory sprayer calibrated to deliver a precise application volume.

  • Greenhouse or controlled environment growth chamber.

• Methodology:

  • Fill pots with the soils of different pH levels.

  • Sow a consistent number of weed seeds in each pot and allow them to germinate and grow to a specific stage (e.g., 2-3 leaf stage).

  • Prepare different concentrations of the Mesosulfuron-methyl herbicide solution, including a non-treated control.

  • Apply the herbicide treatments to the pots using the laboratory sprayer, ensuring even coverage. Include untreated control groups for each soil pH.

  • Place the pots in a randomized complete block design within the greenhouse to minimize environmental variability.

  • Monitor the plants regularly for signs of phytotoxicity (e.g., stunting, chlorosis, necrosis).

  • After a set period (e.g., 21 days after treatment), harvest the above-ground biomass from each pot.

  • Dry the biomass in an oven at a constant temperature (e.g., 60°C) for 72 hours and record the dry weight.[10]

• Data Analysis: Calculate the percentage reduction in dry weight for each treatment compared to the untreated control for that specific pH. Analyze the data using ANOVA to determine if there are significant differences in herbicide efficacy among the soil pH levels.

Visualizations

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. isws.org.in [isws.org.in]
• 3. uludag.edu.tr [uludag.edu.tr]
• 4. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. UQ eSpace [espace.library.uq.edu.au]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. agronomyaustraliaproceedings.org [agronomyaustraliaproceedings.org]
• 9. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caws.org.nz [caws.org.nz]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing HPLC and bioassay for Mesosulfuron-methyl residue detection

A Comparative Guide to HPLC and Bioassay for Mesosulfuron-methyl Residue Detection

For researchers, scientists, and drug development professionals, the accurate detection of herbicide residues is paramount for environmental monitoring and ensuring crop safety. Mesosulfuron-methyl, a potent sulfonylurea herbicide, requires sensitive and reliable analytical methods for its detection at trace levels. This guide provides a comprehensive comparison of two commonly employed techniques: High-Performance Liquid Chromatography (HPLC) and bioassays.

Principle of Detection

HPLC: This chromatographic technique separates, identifies, and quantifies components in a mixture. For mesosulfuron-methyl, Reverse-Phase HPLC (RP-HPLC) coupled with a sensitive detector, such as a tandem mass spectrometer (MS/MS), is typically used. The sample is injected into a column containing a nonpolar stationary phase. A polar mobile phase is pumped through the column, and based on its affinity for the stationary versus the mobile phase, mesosulfuron-methyl is separated from other components and detected as it elutes.

Bioassay: This method utilizes a biological system to determine the concentration of a substance by its effect on a living organism. For herbicides like mesosulfuron-methyl, sensitive plant species are used. The principle is based on the dose-dependent inhibitory effect of the herbicide on the growth or a specific physiological process of the test organism. The extent of inhibition is then correlated to the concentration of the herbicide in the sample.

Quantitative Data Comparison

The selection of an analytical method often depends on its performance characteristics. The following table summarizes the key quantitative parameters for HPLC and bioassay in the context of mesosulfuron-methyl and related sulfonylurea herbicide detection.

Parameter	HPLC (LC-MS/MS)	Bioassay	References
Limit of Detection (LOD)	Typically in the low µg/kg or ng/L range. For metsulfuron-methyl in soil, a gas chromatography method (related to HPLC) had an LOD of 0.1 µg/mL.	Can be more sensitive than HPLC, detecting residues at phytotoxic levels that may be below the instrumental detection limit. For instance, a lentil seed bioassay detected metsulfuron-methyl residues in soil for a longer period than HPLC.	[1][2]
Limit of Quantification (LOQ)	0.005 µg/L in surface water; 0.25 ng/mL in water; 0.01 mg/kg in wheat grain and straw; 0.2 µg/kg for metsulfuron-methyl in soil.	Generally higher than LOD, but can still be very low. For a gas chromatography method for metsulfuron-methyl in soil, the LOQ was 0.2 µg/g.	[3][4][5][6][7]
Accuracy (Recovery)	Average recoveries are typically in the range of 70-120%. For mesosulfuron-methyl in wheat, recoveries were 74-98%.	Not directly measured in the same way as instrumental methods. Accuracy is dependent on the precision of the dose-response curve.	[3][4]
Precision (RSD)	Relative Standard Deviations (RSDs) are generally low, often below 15%. For mesosulfuron-methyl in wheat, RSDs were 1-11%.	Can be more variable than HPLC due to biological variability.	[3][4]
Specificity	Highly specific, especially with MS/MS detection, which identifies the compound based on its mass-to-charge ratio and fragmentation pattern.	Less specific. The observed biological effect could potentially be caused by other phytotoxic substances in the sample.
Analysis Time	Relatively fast per sample once the instrument is calibrated, but sample preparation can be time-consuming.	Typically requires a longer incubation period (days to weeks) to observe a biological response.

Experimental Protocols

HPLC Method for Mesosulfuron-methyl in Water

This protocol is based on a validated LC-MS/MS method for the determination of mesosulfuron-methyl in surface water.

1. Sample Preparation (Solid-Phase Extraction):

• Filter the water sample.

• Adjust the pH of the sample to 3-4 with acetic acid.[8][9]

• Condition a C18 solid-phase extraction (SPE) cartridge with methanol and then water.[8][9]

• Pass the water sample through the SPE cartridge.

• Elute the retained mesosulfuron-methyl from the cartridge with a mixture of acetonitrile and water (e.g., 6:4, v/v).[8][9]

2. HPLC-MS/MS Analysis:

• Column: A suitable C18 column.

• Mobile Phase: A gradient of water and acetonitrile, both likely containing a small amount of an acid (e.g., formic acid) to improve peak shape.

• Flow Rate: A typical flow rate for analytical HPLC columns (e.g., 0.5 mL/min).

• Injection Volume: A small volume of the prepared extract (e.g., 10 µL).

• Detection: Tandem mass spectrometry (MS/MS) operating in a suitable ionization mode (e.g., electrospray ionization - ESI) and monitoring specific mass transitions for mesosulfuron-methyl for quantification and confirmation.

Bioassay Method for Mesosulfuron-methyl using Lemna minor (Duckweed)

This protocol is a generalized procedure based on standard duckweed toxicity testing methods.

1. Preparation of Test Solutions:

• Prepare a series of standard solutions of mesosulfuron-methyl of known concentrations in a suitable growth medium for Lemna minor.

• Prepare the test samples by diluting the water sample or creating a soil extract with the growth medium.

• Include a negative control (growth medium only).

2. Test Procedure:

• Place a small number of healthy Lemna minor fronds (e.g., 2-3 colonies of 3-4 fronds each) into each test vessel containing the different concentrations of mesosulfuron-methyl and the prepared samples.

• Incubate the test vessels under controlled conditions of light (e.g., 1000 lux), temperature (e.g., 23-27 °C), and photoperiod (e.g., 16h light: 8h dark) for a period of 7 to 14 days.[10]

3. Data Collection and Analysis:

• At the end of the incubation period, measure a growth endpoint. Common endpoints include the number of fronds, the total frond area, or the dry weight of the plants.[11]

• Calculate the percent inhibition of growth for each concentration and sample compared to the negative control.

• Generate a dose-response curve by plotting the percent inhibition against the concentration of the mesosulfuron-methyl standards.

• Determine the concentration of mesosulfuron-methyl in the samples by interpolating their percent inhibition on the dose-response curve.

Visualizing the Methodologies

Signaling Pathway of Mesosulfuron-methyl

Mesosulfuron-methyl, like other sulfonylurea herbicides, acts by inhibiting the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. This inhibition leads to the cessation of cell division and ultimately plant death.

Mechanism of action of Mesosulfuron-methyl.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the HPLC and bioassay methods.

Comparison of HPLC and Bioassay workflows.

Conclusion

Both HPLC and bioassay are valuable tools for the detection of mesosulfuron-methyl residues. The choice between the two methods depends on the specific requirements of the study.

• HPLC (specifically LC-MS/MS) is the method of choice for regulatory purposes and when high specificity, accuracy, and precision are required. It provides a direct quantitative measurement of the parent compound.

• Bioassays are particularly useful for assessing the biological availability and potential phytotoxicity of mesosulfuron-methyl residues in a sample. They can be more sensitive than instrumental methods in detecting biologically active residues and can integrate the effects of the parent compound and its phytotoxic metabolites. However, they are less specific and can be influenced by other factors affecting the test organism's growth.

For a comprehensive risk assessment, a combination of both approaches is often ideal. HPLC can provide precise quantification of the residue, while a bioassay can offer valuable information on its potential ecological impact.

References

• 1. Analysis of metsulfuron-methyl residues in wheat field soil: a comparison of HPLC and bioassay techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Method Validation and Residue Analysis of Mesosulfuron-Methyl and Diflufenican in Wheat Field Trial by Liquid Chromatography with Tandem Mass Spectrometry | CoLab [colab.ws]
• 5. epa.gov [epa.gov]
• 6. Analysis of metsulfuron-methyl in soil by liquid chromatography/tandem mass spectrometry. Application to a field dissipation study [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

A Comparative Analysis of Mesosulfuron-methyl and Iodosulfuron-methyl for Effective Weed Management in Cereal Crops

A comprehensive review of the efficacy, mechanism of action, and experimental data pertaining to two leading sulfonylurea herbicides.

In the competitive landscape of agricultural weed control, particularly within cereal cultivation, Mesosulfuron-methyl and Iodosulfuron-methyl have emerged as prominent post-emergence herbicides. Both belonging to the sulfonylurea class of chemicals, they are frequently utilized for their systemic action and effectiveness against a range of grass and broadleaf weeds. This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers, scientists, and professionals in drug and herbicide development in making informed decisions.

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

Both Mesosulfuron-methyl and Iodosulfuron-methyl share a common mechanism of action: the inhibition of the acetolactate synthase (ALS) enzyme. This enzyme is a critical component in the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and, consequently, plant growth. By blocking the ALS enzyme, these herbicides halt cell division in the meristematic tissues of susceptible weeds, leading to a cessation of growth, chlorosis, and eventual death. This targeted action provides effective weed control while generally maintaining selectivity for cereal crops like wheat and barley, which can more rapidly metabolize the herbicide.

Diagram 1: Mechanism of action of ALS-inhibiting herbicides.

Comparative Efficacy: A Review of Experimental Data

The following tables summarize the available experimental data on the efficacy of Mesosulfuron-methyl and Iodosulfuron-methyl, both individually and in combination, against key grass weeds in wheat. It is important to note that many studies evaluate these herbicides as a pre-mixed formulation, reflecting common agricultural practice.

Table 1: Efficacy against Wild Oat (Avena fatua)

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Growth Stage	Weed Control (%)	Reference
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	12 + 2.4	2-3 leaves	95-100
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	9 + 1.8	2-3 leaves	90-95
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	6 + 1.2	2-3 leaves	85-90

Table 2: Efficacy against Annual Ryegrass (Lolium rigidum)

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Growth Stage	Weed Control (%)	Reference
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	12 + 2.4	Beginning of tillering	>95
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	9 + 1.8	Beginning of tillering	90-95
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	6 + 1.2	Beginning of tillering	85-90

Table 3: Efficacy against Little Seed Canary Grass (Phalaris minor)

Herbicide Treatment	Application Rate (g a.i./ha)	Wheat Growth Stage at Application	Weed Biomass Reduction (%) vs. Weedy Check	Reference
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	14.4	Z21	>85
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	14.4	Z12 and Z13	52-68
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	Not Specified	Post-emergence	Effective Control

Table 4: Efficacy against Brome Grass (Bromus spp.)

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Species	Weed Control (%)	Reference
Mesosulfuron-methyl	Not Specified	Bromus diandrus	Suppression
Iodosulfuron-methyl-sodium	Not Specified	Bromus spp.	Control	Not Specified in search results

Experimental Protocols

The following outlines a generalized experimental protocol for evaluating the efficacy of post-emergence herbicides in wheat, based on common methodologies cited in the reviewed literature.

1. Experimental Design and Plot Establishment:

• Design: Randomized Complete Block Design (RCBD) is commonly employed with three to four replications to minimize the effects of field variability.

• Plot Size: Individual plots are typically in the range of 10 to 20 square meters.

• Crop Seeding: Wheat is sown at a recommended seed rate for the region.

• Weed Population: Trials are conducted in fields with a natural and uniform infestation of the target weed species. If natural infestation is insufficient, weed seeds may be broadcast and incorporated into the soil before sowing.

2. Herbicide Application:

• Timing: Herbicides are applied post-emergence at specific weed and crop growth stages, as defined by scales such as the Zadoks or BBCH scale.

• Equipment: A knapsack sprayer or a plot sprayer equipped with flat fan nozzles is typically used to ensure uniform application.

• Application Volume: Spray volume generally ranges from 200 to 300 liters per hectare.

• Treatments: Treatments include a weedy check (untreated), a weed-free check (manual weeding), and the herbicide(s) at various doses, including the recommended dose and fractions thereof.

3. Data Collection and Analysis:

• Weed Density and Biomass: Weed counts per unit area (e.g., per square meter) and weed dry biomass are recorded at specified intervals after application.

• Weed Control Efficacy (WCE): This is often calculated using the formula: WCE (%) = [(WPC - WPT) / WPC] x 100, where WPC is the weed population or biomass in the control plot and WPT is the weed population or biomass in the treated plot.

• Crop Phytotoxicity: Visual assessment of crop injury is conducted at regular intervals after herbicide application, often using a 0-100% scale where 0 indicates no injury and 100 indicates complete crop death.

• Yield Parameters: Crop grain yield and other relevant yield components (e.g., number of tillers, spikelets per spike) are measured at harvest.

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment means are compared using appropriate statistical tests like Duncan's Multiple Range Test (DMRT) or a Least Significant Difference (LSD) test at a significance level of P ≤ 0.05.

Diagram 2: Generalized workflow for a herbicide efficacy trial.

Conclusion

Both Mesosulfuron-methyl and Iodosulfuron-methyl are highly effective sulfonylurea herbicides for the post-emergence control of a range of grass and broadleaf weeds in cereal crops. Their shared mechanism of action, the inhibition of the ALS enzyme, makes them potent tools in weed management programs. Experimental data, primarily from studies evaluating their combined formulation, demonstrate high efficacy against major weeds such as Avena fatua, Lolium rigidum, and Phalaris minor. The choice between these herbicides, or their use in combination, will depend on the specific weed spectrum present in the field, the growth stage of both the weeds and the crop, and the implementation of a robust resistance management strategy. Further research focusing on direct, side-by-side comparisons of the individual active ingredients would be beneficial for a more nuanced understanding of their respective strengths and weaknesses.

The Role of Cytochrome P450 in Mesosulfuron-methyl Metabolism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the role of cytochrome P450 (P450) enzymes in the metabolism of the sulfonylurea herbicide, mesosulfuron-methyl. It presents supporting experimental data from studies on herbicide resistance in weeds, particularly focusing on the well-characterized P450 enzyme, CYP709C56, from the weed species Alopecurus aequalis (shortawn foxtail). This document is intended to serve as a valuable resource for researchers in agrochemistry, plant science, and drug metabolism.

Executive Summary

Metabolic resistance to herbicides, mediated by enzymes such as cytochrome P450s, is a significant challenge in agriculture. Mesosulfuron-methyl, a widely used herbicide, is a substrate for certain P450 enzymes. The overexpression of these enzymes in weeds can lead to rapid detoxification of the herbicide and subsequent resistance. This guide details the experimental validation of the role of CYP709C56 in mesosulfuron-methyl metabolism, providing quantitative data on its efficacy and comparing it with other systems. The primary metabolic pathway involves the O-demethylation of mesosulfuron-methyl, rendering it non-phytotoxic.

Comparative Performance of Mesosulfuron-methyl Metabolism

The following tables summarize the key quantitative data from studies investigating the P450-mediated metabolism of mesosulfuron-methyl.

Table 1: Whole-Plant Resistance to Mesosulfuron-methyl

Plant Species	Population/Line	P450 Status	P450 Inhibitor (Malathion)	GR50 (g a.i. ha⁻¹)¹	Resistance Index (RI)²	Reference
Alopecurus aequalis	Resistant (R)	Overexpression of CYP709C56	No	27.3	24.4	[1]
Resistant (R)	Overexpression of CYP709C56	Yes	16.1	14.4	[1]
Susceptible (S)	Basal CYP709C56 expression	No	1.12	1.0	[1]
Susceptible (S)	Basal CYP709C56 expression	Yes	1.12	1.0	[1]
Arabidopsis thaliana	Transgenic (CYP-1)	Overexpression of CYP709C56	No	4.20	2.92	[2]
Transgenic (CYP-2)	Overexpression of CYP709C56	No	5.13	3.56	[2]
Transgenic (CYP-3)	Overexpression of CYP709C56	No	5.96	4.14	[2]
Wild Type (Control)	Endogenous P450s	No	1.44	1.0	[2]

¹GR50: The herbicide dose required to reduce plant growth by 50%. ²Resistance Index: The ratio of the GR50 of the resistant/transgenic population to the GR50 of the susceptible/wild-type population.

Table 2: In Vivo Metabolism of Mesosulfuron-methyl in Alopecurus aequalis

Population	Time After Treatment (h)	Mesosulfuron-methyl (relative amount)	O-demethylated Metabolite (relative amount)	Reference
Resistant (R)	24	~0.75	~2.0	[2]
Susceptible (S)	24	1.0	1.0	[2]

Metabolic Pathway and Experimental Workflows

The following diagrams illustrate the key metabolic pathway and experimental workflows used to validate the role of cytochrome P450 in mesosulfuron-methyl metabolism.

Metabolic Pathway

Caption: P450-mediated O-demethylation of mesosulfuron-methyl.

Experimental Workflow for In Vivo Resistance Validation

Caption: Workflow for whole-plant herbicide resistance assay.

Experimental Workflow for In Vitro Metabolism Assay

Caption: Workflow for in vitro P450 metabolism assay.

Experimental Protocols

Whole-Plant Herbicide Resistance Assay

• Plant Material and Growth Conditions: Seeds of resistant and susceptible Alopecurus aequalis populations are germinated in pots containing a soil mixture. Plants are grown in a controlled environment with a set photoperiod and temperature.

• Herbicide Application: At the three- to four-leaf stage, plants are treated with a range of mesosulfuron-methyl doses. For experiments involving P450 inhibitors, a solution of malathion (e.g., 1000 g a.i. ha⁻¹) is applied 1 hour prior to the herbicide treatment.

• Data Collection: After 21 days, the above-ground fresh weight of each plant is measured.

• Data Analysis: The fresh weight data is expressed as a percentage of the untreated control. A logistic regression model is used to calculate the GR50 value, which is the herbicide dose that causes a 50% reduction in plant growth. The resistance index (RI) is calculated by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

In Vitro Metabolism of Mesosulfuron-methyl using Yeast-Expressed P450

• Heterologous Expression of P450: The coding sequence of the target P450 gene (e.g., CYP709C56) is cloned into a yeast expression vector. The recombinant vector is transformed into a suitable yeast strain (e.g., Saccharomyces cerevisiae).

• Microsome Isolation: Yeast cultures expressing the P450 are grown, and the cells are harvested. Microsomal fractions containing the recombinant P450 enzyme are isolated by differential centrifugation.

• Metabolism Assay: The reaction mixture contains the isolated microsomes, a buffer solution, mesosulfuron-methyl, and an NADPH-generating system. The reaction is initiated by the addition of NADPH and incubated at a specific temperature.

• Reaction Quenching and Metabolite Extraction: The reaction is stopped by the addition of a quenching solvent (e.g., acetonitrile). The mixture is then centrifuged, and the supernatant containing the parent herbicide and its metabolites is collected.

• LC-MS/MS Analysis: The extracted samples are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify mesosulfuron-methyl and its O-demethylated metabolite. A standard curve for both compounds is used for quantification.

Alternative P450 Enzymes and Metabolic Pathways

While CYP709C56 is a key enzyme in mesosulfuron-methyl metabolism in A. aequalis, other P450s, particularly from the CYP81A family, are known to be involved in the metabolism of various herbicides in different plant species, including other sulfonylureas. For example, members of the CYP81A family in maize and rice are responsible for their tolerance to certain herbicides. In wheat, the selectivity of mesosulfuron-methyl is also attributed to rapid metabolic detoxification, likely mediated by P450 enzymes. The primary metabolic pathway observed across different species is O-demethylation, although other minor metabolic routes may exist. Further research is needed to fully characterize the range of P450s capable of metabolizing mesosulfuron-methyl and to explore other potential detoxification pathways.

Conclusion

The experimental evidence strongly supports the critical role of cytochrome P450 enzymes, exemplified by CYP709C56, in the metabolism and detoxification of mesosulfuron-methyl. The overexpression of these enzymes is a key mechanism of herbicide resistance in weeds. The provided data and protocols offer a framework for further research into P450-mediated herbicide metabolism, which is essential for the development of new weed management strategies and for understanding the broader implications of enzyme-based detoxification in biological systems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cytochrome P450 CYP709C56 metabolizing mesosulfuron-methyl confers herbicide resistance in Alopecurus aequalis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Mesosulfuron-methyl Resistance in Bromus japonicus: Target-Site vs. Non-Target-Site Mechanisms

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of herbicide resistance in weed populations poses a significant threat to global food security. Bromus japonicus (Japanese brome), a troublesome weed in cereal crops, has developed resistance to mesosulfuron-methyl, an acetolactate synthase (ALS) inhibiting herbicide. This guide provides a detailed comparison of the two primary mechanisms conferring this resistance: target-site resistance (TSR) and non-target-site resistance (NTSR), supported by experimental data and detailed protocols.

At a Glance: Target-Site vs. Non-Target-Site Resistance

Feature	Target-Site Resistance (TSR)	Non-Target-Site Resistance (NTSR)
Primary Mechanism	Mutations in the gene encoding the target enzyme (ALS), preventing herbicide binding.	Mechanisms that reduce the amount of active herbicide reaching the target site, primarily enhanced metabolism.
Key Molecular Players	Acetolactate Synthase (ALS) gene	Cytochrome P450 monooxygenases (P450s), Glutathione S-transferases (GSTs), ATP-binding cassette (ABC) transporters.
Resistance Spectrum	Typically confers resistance to herbicides with the same site of action (e.g., other ALS inhibitors).[1][2]	Can confer cross-resistance to herbicides with different modes of action.[1][3]
Common Mutations in B. japonicus	Pro-197-Thr/Ser/Arg/Phe, Asp-376-Glu.[4][5][6][7]	Upregulation of metabolic genes.[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on mesosulfuron-methyl resistance in B. japonicus.

Table 1: Whole-Plant Dose-Response to Mesosulfuron-methyl

This table illustrates the herbicide dose required to cause a 50% reduction in plant growth (GR50) in susceptible (S) and resistant (R) populations. The Resistance Index (RI) is calculated as the ratio of GR50 (R) / GR50 (S).

Population	Condition	GR50 (g a.i. ha⁻¹)	Resistance Index (RI)	Reference
BJ-S	-	0.31	-	[4]
BJ-R (Pro-197-Thr)	-	140.7	454	[4]
S	-	0.89	-	[8]
MR (NTSR)	-	46.1	51.8	[8]
S	+ Malathion (P450 inhibitor)	0.59	-	[8]
MR (NTSR)	+ Malathion (P450 inhibitor)	7.8	13.2	[8]

Table 2: In Vitro ALS Enzyme Activity

This table shows the concentration of mesosulfuron-methyl required to inhibit 50% of the ALS enzyme activity (I50) extracted from susceptible and resistant plants.

Population	I50 (µM)	Resistance Index (RI)	Reference
BJ-S	0.18	-	[4]
BJ-R (Pro-197-Thr)	19.1	106	[4]

Table 3: Mesosulfuron-methyl Metabolism Rate

This table presents the percentage of mesosulfuron-methyl metabolized by susceptible (S) and resistant (MR) plants at different time points after treatment.

Population	3 DAT (%)	5 DAT (%)	7 DAT (%)	9 DAT (%)	Reference
S	46.9	58.7	69.3	69.0	[8][10]
MR (NTSR)	56.6	64.9	79.8	82.0	[8][10]

Visualizing the Resistance Mechanisms

The following diagrams illustrate the key pathways and experimental workflows involved in target-site and non-target-site resistance.

Caption: Target-Site Resistance (TSR) Mechanism in Bromus japonicus.

Caption: Non-Target-Site Resistance (NTSR) Mechanism in Bromus japonicus.

Detailed Experimental Protocols

Reproducibility is a cornerstone of scientific advancement. The following sections detail the methodologies for key experiments used to characterize mesosulfuron-methyl resistance in B. japonicus.

Whole-Plant Dose-Response Assay

This experiment determines the level of resistance at the whole-plant level.

• Seed Germination: Seeds from both suspected resistant and known susceptible B. japonicus populations are germinated in petri dishes on moist filter paper or sown directly into pots filled with a suitable growing medium.[11]

• Plant Growth: Seedlings are grown in a greenhouse or controlled environment chamber under optimal conditions (e.g., 20/15 °C day/night temperature, 14-hour photoperiod).[12]

• Herbicide Application: At the 3-4 leaf stage, plants are treated with a range of mesosulfuron-methyl doses.[12] A control group is treated with a blank formulation. A typical dose range for susceptible populations might be 0, 0.5, 1, 2, 4, and 8 g a.i. ha⁻¹, while for resistant populations, it could be 0, 15, 30, 60, 120, and 240 g a.i. ha⁻¹.

• Data Collection: After 21 days, the above-ground biomass is harvested, dried in an oven at 60-80°C for 48-72 hours, and the dry weight is recorded.[10]

• Data Analysis: The dry weight data is expressed as a percentage of the untreated control. A log-logistic regression model is used to fit the dose-response curves and calculate the GR50 value.[13]

References

• 1. growiwm.org [growiwm.org]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. The Pro-197-Thr mutation in the ALS gene confers novel resistance patterns to ALS-inhibiting herbicides in Bromus japonicus in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diverse ALS mutations and cross-and multiple-resistance to ALS and EPSPS inhibitors in flucarbazone‑sodium-resistant Bromus japonicus populations from Hebei province, China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Distribution and Mechanism of Japanese Brome (Bromus japonicus) Resistance to ALS-Inhibiting Herbicides in China [mdpi.com]
• 7. Distribution and Mechanism of Japanese Brome (Bromus japonicus) Resistance to ALS-Inhibiting Herbicides in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus [mdpi.com]
• 11. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pro-197-Ser Mutation and Cytochrome P450-Mediated Metabolism Conferring Resistance to Flucarbazone-Sodium in Bromus japonicus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. isws.org.in [isws.org.in]

Efficacy of Mesosulfuron-methyl in Comparison to Other Group B Herbicides: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Mesosulfuron-methyl with other Group B herbicides, which all target the acetolactate synthase (ALS) enzyme. The information presented is collated from various scientific studies and is intended to be a valuable resource for research and development in the field of weed management.

Introduction to Mesosulfuron-methyl and Group B Herbicides

Mesosulfuron-methyl is a post-emergence sulfonylurea herbicide used for the selective control of grass and broadleaf weeds in cereal crops.[1] Its mode of action, like all Group B herbicides, is the inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[2] Inhibition of ALS leads to the cessation of cell division and growth in susceptible plants. Group B herbicides are a diverse class of compounds that include several chemical families:

• Sulfonylureas (SUs) : e.g., Mesosulfuron-methyl, Metsulfuron-methyl, Iodosulfuron-methyl, Tribenuron-methyl, Chlorsulfuron.

• Imidazolinones (IMIs) : e.g., Imazethapyr.

• Triazolopyrimidines (TPs) : e.g., Florasulam, Pyroxsulam.

• Pyrimidinylthiobenzoates (PTBs)

• Sulfonylaminocarbonyltriazolinones (SCTs)

Comparative Efficacy Data

The following tables summarize quantitative data from field trials comparing the efficacy of Mesosulfuron-methyl (often in combination with the safener mefenpyr-diethyl and/or iodosulfuron-methyl) with other Group B herbicides.

Table 1: Efficacy Against Grass Weeds

Herbicide Treatment	Application Rate (g a.i./ha)	Avena fatua (Wild Oat) Control (%)	Avena sterilis Control (%)	Phalaris brachystachys Control (%)	Phalaris minor Control (%)	Source(s)
Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D + Florasulam	30 (Mesosulfuron)	98	94	100	-	[3]
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	15 + 3	-	-	-	>90	[4]
Sulfosulfuron	22.5	-	-	-	-
Metsulfuron-methyl + Sulfosulfuron	36	-	-	-	-	[5]
Pyroxsulam	18	Effective control	-	-	Effective control	[6]

Table 2: Efficacy Against Broadleaf Weeds

Herbicide Treatment	Application Rate (g a.i./ha)	Cirsium arvense (Creeping Thistle) Control (%)	Galium aparine (Cleavers) Control (%)	Papaver rhoeas (Corn Poppy) Control (%)	Sinapis arvensis (Wild Mustard) Control (%)	Source(s)
Mesosulfuron-methyl + Mefenpyr-diethyl + 2,4-D + Florasulam	30 (Mesosulfuron)	90	100	96	95	[3]
Metsulfuron-methyl	4 - 5	-	-	-	Effective control	[7]
Metsulfuron-methyl + Chlorimuron-ethyl	4 + 6	-	-	-	-	[8]

Table 3: Impact on Crop Yield (Wheat)

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Biomass Reduction (%)	Grain Yield Increase vs. Weedy Check (%)	Source(s)
Mesosulfuron-methyl + Iodosulfuron-methyl	18	Not specified	Lower than Metsulfuron + Sulfosulfuron	[5]
Metsulfuron-methyl + Sulfosulfuron	36	97.55 - 98.6	Not specified, but highest among treatments	[5]
Sulfosulfuron	18 - 22.5	67.79 - 79.23	Not specified	[5]

Experimental Protocols

The data presented in this guide are derived from field experiments conducted under specific protocols. While individual study methodologies may vary, the following outlines a general framework for conducting herbicide efficacy trials.

1. Experimental Design:

• Layout: Trials are typically laid out in a randomized complete block design (RCBD).[9]

• Replicates: A minimum of three to four replicates for each treatment is standard to ensure statistical validity.[9][10]

• Plot Size: Plot sizes can vary, for instance, 3 m x 3.5 m or larger, to minimize edge effects and allow for accurate assessment.[9]

2. Treatments and Application:

• Herbicide Rates: Herbicides are applied at recommended field rates, and often at multiples (e.g., 2x) and fractions (e.g., 0.5x) of this rate to determine dose-response relationships and crop safety margins.

• Application Timing: Herbicides are typically applied post-emergence at a specific growth stage of the weeds and crop (e.g., 2-4 leaf stage of weeds).[1]

• Control Plots: Untreated (weedy check) and weed-free (hand-weeded) control plots are included for comparison.[9]

• Application Equipment: Calibrated sprayers are used to ensure uniform application of the herbicides.

3. Data Collection and Analysis:

• Weed Control Efficacy: Visual assessment of weed control is often conducted at set intervals after application (e.g., 14, 28, and 56 days) using a percentage scale (0% = no control, 100% = complete control).

• Weed Density and Biomass: Weed counts per unit area and the dry weight of weeds are measured to quantify the reduction in weed pressure.

• Crop Phytotoxicity: Any visual injury to the crop, such as stunting or discoloration, is recorded.

• Crop Yield: At the end of the growing season, the grain yield from each plot is harvested and measured.

• Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment means are compared using statistical tests like Duncan's Multiple Range Test (DMRT) at a significance level of p ≤ 0.05.[5]

Resistance Mechanisms to Mesosulfuron-methyl and Other Group B Herbicides

The repeated use of ALS-inhibiting herbicides has led to the evolution of resistant weed populations.[11] Resistance can be conferred by two primary mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and results from mutations in the ALS gene. These mutations alter the enzyme's structure, reducing the binding affinity of the herbicide.[12] Several amino acid substitutions at different positions in the ALS enzyme have been identified to confer resistance to various Group B herbicides. For example, a double mutation (Pro197-Ser plus Trp574-Leu) in the ALS gene has been shown to confer a high level of resistance to Mesosulfuron-methyl in shepherd's-purse.

• Non-Target-Site Resistance (NTSR): This involves mechanisms that reduce the amount of active herbicide reaching the target site. This can include enhanced metabolic degradation of the herbicide by enzymes such as cytochrome P450 monooxygenases.

Cross-resistance, where a weed population is resistant to herbicides from different chemical families within the same mode of action group, is a significant concern with ALS inhibitors.

Visualizations

Caption: Mechanism of action of Mesosulfuron-methyl.

Caption: Herbicide efficacy evaluation workflow.

Caption: Herbicide resistance development logic.

References

• 1. researchgate.net [researchgate.net]
• 2. canr.msu.edu [canr.msu.edu]
• 3. ispecjournal.com [ispecjournal.com]
• 4. api.fspublishers.org [api.fspublishers.org]
• 5. uludag.edu.tr [uludag.edu.tr]
• 6. e-planet.co.in [e-planet.co.in]
• 7. researchgate.net [researchgate.net]
• 8. agronomyjournals.com [agronomyjournals.com]
• 9. ajas.journals.ekb.eg [ajas.journals.ekb.eg]
• 10. CN112841208A - Weeding composition containing pyroxsulam, mesosulfuron and clodinafop-propargyl - Google Patents [patents.google.com]
• 11. experts.illinois.edu [experts.illinois.edu]
• 12. Plant resistance to acetolactate synthase-inhibiting herbicides - Advances in Weed Science [awsjournal.org]

Molecular Docking Analysis of Mesosulfuron-methyl with Acetolactate Synthase (ALS)

A Comparative Guide for Researchers

This guide provides a comprehensive comparison of the molecular docking analysis of the herbicide Mesosulfuron-methyl with its target protein, acetolactate synthase (ALS). It is intended for researchers, scientists, and professionals in drug development and herbicide design, offering insights into the binding mechanisms and interactions at the molecular level. The information is supported by experimental data from various studies, detailed experimental protocols, and visualizations to facilitate understanding.

Introduction: Mesosulfuron-methyl and the ALS Target

Mesosulfuron-methyl is a potent sulfonylurea herbicide used to control grass and broadleaf weeds.[1][2] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and, consequently, plant growth and cell division.[1][3] By binding to the ALS enzyme, Mesosulfuron-methyl blocks the access of the enzyme's natural substrates, leading to a deficiency in these vital amino acids and ultimately causing plant death.[1]

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4][5] In the context of herbicide research, it is an invaluable tool for understanding the interactions between a herbicide (ligand) and its target protein (receptor), such as Mesosulfuron-methyl and ALS. This understanding is crucial for designing new, more effective herbicides and for studying the mechanisms of herbicide resistance.

Comparative Docking Analysis

Molecular docking studies have revealed the specific interactions between Mesosulfuron-methyl and the ALS protein. These studies often compare the binding in susceptible (wild-type) plants versus resistant plants, which typically have mutations in the ALS gene.

Key Findings from Docking Studies:

• Binding Site: Mesosulfuron-methyl binds within a conserved pocket of the ALS enzyme, blocking the substrate access channel.[6]

• Interacting Residues: In susceptible plants, Mesosulfuron-methyl has been shown to interact with several key amino acid residues, including Pro197, Met200, Phe206, Lys256, Gln260, Arg377, and Trp574.[6][7]

• Hydrogen Bonds: Hydrogen bonds play a crucial role in the stable binding of Mesosulfuron-methyl to the ALS protein. For instance, in wild-type ALS, Mesosulfuron-methyl can form five hydrogen bonds with residues Lys256, Arg377, and Trp574.[6]

• Impact of Resistance Mutations: Mutations in the ALS gene, such as the double mutation Pro197-Ser and Trp574-Leu, can significantly reduce the binding affinity of Mesosulfuron-methyl.[6] This is often due to a decrease in the number of hydrogen bonds and other non-covalent interactions (e.g., π-π stacking).[6] For example, the aforementioned double mutation reduces the number of hydrogen bonds from five to two.[6]

Quantitative Data Summary

The following table summarizes the interaction energies from a molecular docking study comparing the binding of Mesosulfuron-methyl to wild-type (WT) and mutant ALS proteins. Lower interaction energy indicates a higher binding affinity.

Plant Type	ALS Protein Isoform	Interaction Energy (kcal/mol)	Reference
Susceptible (S)	Wild-Type (WT) Isoform I	-58.66	[7]
Resistant (R)	Mutant (Pro197-Ser + Trp574-Leu) Isoform I	-42.79	[7]

Experimental Protocol: Molecular Docking

The following is a generalized protocol for performing a molecular docking analysis of Mesosulfuron-methyl with the ALS protein, based on methodologies cited in the literature.[6][8][9]

Objective: To predict the binding mode and estimate the binding affinity of Mesosulfuron-methyl to the ALS protein.

Materials:

• Protein Structure: 3D structure of the ALS protein. This can be obtained from the Protein Data Bank (PDB) or modeled using homology modeling if a crystal structure is unavailable.

• Ligand Structure: 3D structure of Mesosulfuron-methyl, which can be downloaded from databases like PubChem.[6]

• Docking Software: A molecular docking program such as AutoDock, Biovia Discovery Studio (with CDocker), GOLD, or FlexX.[5][6]

• Computational Resources: A computer with sufficient processing power to run the docking simulations.

Methodology:

• Protein Preparation:

  • Load the ALS protein structure into the molecular modeling software.

  • Remove water molecules and any existing ligands from the structure.

  • Add hydrogen atoms to the protein.

  • Perform energy minimization to relieve any steric clashes and optimize the protein structure.

• Ligand Preparation:

  • Load the Mesosulfuron-methyl structure into the software.

  • Assign appropriate atom types and charges.

  • Perform energy minimization to obtain a low-energy conformation of the ligand.

• Binding Site Definition:

  • Identify the binding pocket in the ALS protein. This can be done based on the location of co-crystallized ligands in existing PDB structures or by using binding site prediction tools within the software.[6]

  • Define a "grid box" or "sphere" that encompasses the entire binding site to constrain the docking search space.

• Docking Simulation:

  • Set the docking parameters. This includes the number of docking runs (poses) to generate and the flexibility of the ligand and (if applicable) specific receptor side chains.

  • Run the docking simulation. The software will systematically explore different conformations and orientations of the ligand within the binding site.

• Pose Analysis and Scoring:

  • The software will generate a set of possible binding poses for Mesosulfuron-methyl, each with a corresponding docking score or binding energy.

  • Analyze the top-ranked poses to identify the most plausible binding mode. This involves examining the intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, between the ligand and the protein.

  • Visualize the protein-ligand complex to understand the spatial arrangement of the interactions.

Visualizations

The following diagrams illustrate the key processes and concepts involved in the molecular docking analysis of Mesosulfuron-methyl with the ALS protein.

Caption: Experimental workflow for molecular docking analysis.

References

• 1. pomais.com [pomais.com]
• 2. Mesosulfuron-methyl | C17H21N5O9S2 | CID 11409499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in Molecular Docking for the Research and Discovery of Potential Marine Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular docking studies for the identification of novel melatoninergic inhibitors for acetylserotonin-O-methyltransferase using different docking routines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Double Mutation in the ALS Gene Confers a High Level of Resistance to Mesosulfuron-Methyl in Shepherd’s-Purse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors [frontiersin.org]

Field Dissipation of Mesosulfuron-methyl: A Comparative Analysis with Laboratory Findings

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of herbicides is a critical aspect of their development and regulatory assessment. Understanding the dissipation of active ingredients under real-world field conditions versus controlled laboratory settings is paramount for accurate risk assessment and effective product stewardship. This guide provides a comparative analysis of the field dissipation of Mesosulfuron-methyl, a widely used sulfonylurea herbicide, with findings from laboratory studies. Experimental data, detailed methodologies, and visual representations of key processes are presented to offer a comprehensive overview for the scientific community.

Quantitative Data Summary

The dissipation of Mesosulfuron-methyl is quantified by its half-life (DT50), the time required for 50% of the initial concentration to degrade. The following tables summarize the half-life of Mesosulfuron-methyl in soil under various field and laboratory conditions, as reported in several studies. A direct comparison reveals that dissipation is often faster under field conditions, likely due to a combination of biotic and abiotic factors that are not fully replicated in laboratory settings.

Table 1: Half-life of Mesosulfuron-methyl in Field Studies

Application Rate (g a.i./ha)	Soil Type	pH	Half-life (days)	Location	Reference
15	Clay Loam	-	6.3	Oil Palm Plantation	[1]
30	Clay Loam	-	7.9	Oil Palm Plantation	[1]
4	-	8.1	6.3 - 7.8	Wheat Field
4, 8, 16	-	-	6.5	Spring Barley Field	[2]
2, 4, 8	Acidic (pH 5.2)	5.2	3.54 - 6.40	Mid-hill conditions	[3]

Table 2: Half-life of Mesosulfuron-methyl in Laboratory Studies

Soil Type	Temperature (°C)	pH	Half-life (days)	Study Type	Reference
Loam 1	-	Acidic	8.71 - 47.08	Incubation	[4]
Alluvial, Coastal Saline, Laterite	30	-	10.75 - 13.94	Incubation	[5][6]
Non-sterile	20	-	~10	Incubation	[7]
Sterile	20	-	~20	Incubation	[7]
Loamy Silt	10	-	~17	Micro-lysimeter	[8]
Loamy Silt	10	-	66	Batch	[8]
Non-sterile	-	-	13	Incubation	[9]
Sterile	-	-	31	Incubation	[9]

Experimental Protocols

The methodologies employed in field and laboratory dissipation studies are crucial for interpreting the resulting data. Below are generalized protocols based on common practices reported in the literature.

Field Dissipation Study Protocol

Field studies aim to measure the dissipation of a substance under natural environmental conditions.

• Site Selection and Plot Design : A suitable agricultural field is selected. The experimental area is divided into plots, including control plots (no herbicide application) and treatment plots. A buffer zone is often established between plots to prevent cross-contamination.

• Herbicide Application : Mesosulfuron-methyl is applied to the treatment plots at specified rates, simulating agricultural practice.

• Soil Sampling : Soil samples are collected at various depths and at predetermined time intervals after application (e.g., 0, 1, 3, 7, 14, 21, 30, 45, 60, 90 days).[1][3]

• Sample Preparation and Analysis : The collected soil samples are extracted, and the concentration of Mesosulfuron-methyl is quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC).[3]

• Data Analysis : The dissipation kinetics are determined, often fitting the data to a first-order decay model to calculate the half-life (DT50).[1]

Laboratory Dissipation Study Protocol

Laboratory studies are conducted under controlled conditions to investigate the influence of specific factors on dissipation.

• Soil Collection and Preparation : Soil is collected from a relevant field, sieved, and characterized for its physicochemical properties (e.g., pH, organic matter content, texture). For some studies, the soil is sterilized to distinguish between chemical and microbial degradation.[7][9]

• Incubation Setup : A known amount of soil is treated with Mesosulfuron-methyl. The treated soil is then incubated in a controlled environment with constant temperature and moisture content.[5][6]

• Sampling and Analysis : At specified time intervals, subsamples of the soil are taken for analysis. The concentration of Mesosulfuron-methyl is determined using methods like HPLC.

• Data Analysis : Similar to field studies, the data is used to calculate the dissipation rate and half-life.

Visualizations

Experimental Workflows

Field Dissipation Study Workflow

Laboratory Dissipation Study Workflow

Degradation Pathway of Mesosulfuron-methyl

The degradation of Mesosulfuron-methyl in soil is a complex process involving both chemical and microbial pathways. The primary routes of degradation include the cleavage of the sulfonylurea bridge and O-demethylation.[3][7][9] Microbial activity plays a significant role in the complete mineralization of the compound.[2][3]

Degradation Pathway of Mesosulfuron-methyl

References

• 1. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of metsulfuron-methyl in soil by liquid chromatography/tandem mass spectrometry. Application to a field dissipation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isws.org.in [isws.org.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Laboratory simulated dissipation of metsulfuron methyl and chlorimuron ethyl in soils and their residual fate in rice, wheat and soybean at harvest - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aerobic soil metabolism of metsulfuron‐methyl | Semantic Scholar [semanticscholar.org]
• 8. Modelling approaches to compare sorption and degradation of metsulfuron-methyl in laboratory micro-lysimeter and batch experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Degradation of Triazine-2-14C Metsulfuron–Methyl in Soil from an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]

Malathion's Synergistic Strike: Enhancing Mesosulfuron-methyl Efficacy by Targeting Herbicide Resistance

A deep dive into the synergistic relationship between the insecticide malathion and the herbicide mesosulfuron-methyl reveals a potent strategy to combat metabolic resistance in problematic weed species. By inhibiting the activity of cytochrome P450 monooxygenases (P450s), malathion effectively dismantles a key defense mechanism in resistant weeds, leading to a significant increase in their susceptibility to mesosulfuron-methyl.

This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of mesosulfuron-methyl's performance with and without the addition of malathion, supported by experimental data. Detailed methodologies for key experiments are outlined to facilitate the replication and further exploration of this synergistic interaction.

The Mechanism of Synergy: Inhibiting a Metabolic Shield

Metabolic resistance is a growing concern in agriculture, enabling weeds to survive herbicide applications that would typically be lethal. This resistance is often mediated by the overexpression of detoxification enzymes, particularly P450s. These enzymes modify the herbicide's chemical structure, rendering it non-toxic to the plant.

Mesosulfuron-methyl, a widely used acetolactate synthase (ALS) inhibitor, is susceptible to metabolic degradation by P450s in several weed species. Malathion, an organophosphate insecticide, acts as a potent inhibitor of these P450 enzymes. When applied prior to mesosulfuron-methyl, malathion effectively disables the weed's metabolic defense, allowing the herbicide to reach its target site, the ALS enzyme, at a lethal concentration. This synergistic action can overcome existing resistance and restore the efficacy of mesosulfuron-methyl.

Quantitative Analysis of Synergism

The synergistic effect of malathion on mesosulfuron-methyl susceptibility is quantified by comparing the herbicide dose required to cause a 50% reduction in plant growth (GR50) in the presence and absence of malathion. A lower GR50 value indicates higher herbicide efficacy.

Weed Species	Population	Treatment	GR50 (g ai/ha)	Resistance Index (RI)	Fold Reversal of Resistance	Reference
Alopecurus aequalis	Resistant (R)	Mesosulfuron-methyl alone	85.2	51.8	-	[1]
Mesosulfuron-methyl + Malathion	15.6	9.5	5.5	[1]
Susceptible (S)	Mesosulfuron-methyl alone	1.6	-	-	[1]
Mesosulfuron-methyl + Malathion	1.5	-	-	[1]
Bromus japonicus	Metabolic-Resistant (MR)	Mesosulfuron-methyl alone	11.89	51.8	-	[2]
Mesosulfuron-methyl + Malathion	2.15	9.4	5.5	[2]
Susceptible (S)	Mesosulfuron-methyl alone	0.23	-	-	[2]
Mesosulfuron-methyl + Malathion	0.23	-	-	[2]

Table 1: Effect of Malathion on the GR50 of Mesosulfuron-methyl in Resistant and Susceptible Weed Populations. As the data clearly indicates, pretreatment with malathion significantly reduces the GR50 of mesosulfuron-methyl in resistant populations of both Alopecurus aequalis and Bromus japonicus, thereby overcoming a significant level of resistance.[1][2]

Experimental Protocols

Whole-Plant Dose-Response Assay

This experiment is fundamental to determining the GR50 values and quantifying the synergistic effect.

• Plant Material and Growth Conditions: Seeds of resistant and susceptible weed biotypes are germinated in petri dishes and transplanted into pots containing a suitable potting mix. Plants are grown in a controlled environment (e.g., greenhouse) with standardized temperature, humidity, and photoperiod.

• Malathion Pretreatment: At the 2-3 leaf stage, a subset of plants is treated with a non-phytotoxic dose of malathion (e.g., 1000 g ai/ha). Malathion is typically applied 1-2 hours before the herbicide application to ensure adequate absorption and P450 inhibition.

• Herbicide Application: Mesosulfuron-methyl is applied at a range of doses to both malathion-pretreated and non-pretreated plants. A control group receives no herbicide. Application is performed using a calibrated sprayer to ensure uniform coverage.

• Data Collection and Analysis: After a set period (e.g., 21 days), the above-ground biomass of each plant is harvested, dried, and weighed. The fresh or dry weight is expressed as a percentage of the untreated control. A log-logistic model is used to analyze the dose-response data and calculate the GR50 values.

Biochemical Assay for Cytochrome P450 Activity

While not always performed in initial synergy studies, this assay can confirm the inhibitory effect of malathion on P450 activity.

• Microsome Extraction: Microsomal fractions containing P450 enzymes are isolated from fresh plant tissue of both resistant and susceptible plants.

• P450 Activity Measurement: The activity of P450s is determined by measuring the rate of metabolism of a model substrate (e.g., 7-ethoxycoumarin O-deethylase) or the herbicide itself. The assay is performed in the presence and absence of malathion.

• Data Analysis: A reduction in the rate of substrate metabolism in the presence of malathion indicates P450 inhibition.

Visualizing the Interaction

The following diagrams illustrate the signaling pathway of mesosulfuron-methyl metabolism and the experimental workflow for evaluating the synergistic effect of malathion.

Figure 1: Signaling pathway of mesosulfuron-methyl metabolism by cytochrome P450 and its inhibition by malathion.

Figure 2: Experimental workflow for a whole-plant dose-response assay to evaluate malathion's synergistic effect.

Conclusion

The synergistic interaction between malathion and mesosulfuron-methyl offers a promising approach to manage and overcome metabolic resistance in weeds. By inhibiting the P450 enzymes responsible for herbicide detoxification, malathion restores the efficacy of mesosulfuron-methyl. The experimental data and protocols presented in this guide provide a solid foundation for further research into this synergistic relationship, with potential applications in developing more effective and sustainable weed management strategies. Understanding the molecular basis of this synergy is crucial for its responsible and effective implementation in agricultural systems.

References

• 1. Transcriptome Profiling to Identify Genes Involved in Mesosulfuron-Methyl Resistance in Alopecurus aequalis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism-Based Herbicide Resistance to Mesosulfuron-methyl and Identification of Candidate Genes in Bromus japonicus - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Mesosulfuron-methyl

This guide provides essential safety and logistical information for the proper disposal of mesosulfuron-methyl, tailored for researchers, scientists, and drug development professionals. Following these procedural steps is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

Before handling mesosulfuron-methyl, it is imperative to be familiar with its material safety data sheet (MSDS) and to wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as barrier laminate, butyl rubber (≥14 mils), or nitrile rubber (≥14 mils), are required.[1]

• Eye Protection: Wear protective eyewear, such as safety glasses or goggles.[1][2]

• Clothing: Long-sleeved shirts and long pants are mandatory to avoid skin contact.[1][2]

• Respiratory Protection: If there is a risk of inhaling dust or mist, use a full-face respirator.[2][3]

Handling and Storage:

• Always wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[2][4]

• Store mesosulfuron-methyl in its original, closed container in a cool, dry, and well-ventilated area.[4][5]

• Avoid contact with skin and eyes, and do not inhale any mist or spray.[2][4]

• Keep the chemical away from sources of ignition and extreme heat.[4][6]

• Do not contaminate water, food, or feed during storage or disposal.[1]

Step-by-Step Disposal Plan

Disposal of mesosulfuron-methyl must be conducted in compliance with all local, state, and federal regulations.

Step 1: Managing Spills and Leaks

• Evacuate and Ventilate: In case of a spill, evacuate all non-essential personnel from the area and ensure adequate ventilation.[7]

• Containment: Immediately dike the spill to prevent it from entering drains, sewers, or waterways.[4][6]

• Cleanup: Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.[8][9] Avoid generating dust.[5][7]

• Decontamination: Clean the spill area with detergent and water.[7][10]

Step 2: Disposal of Unused or Waste Product

• Wastes resulting from the use of mesosulfuron-methyl should be disposed of at an approved waste disposal facility.[1][8] On-site disposal may be an option, but undiluted chemicals should never be disposed of on-site.[4]

• Avoid releasing the chemical into the environment and collect any spillage.[5][6]

• Never dispose of mesosulfuron-methyl in household garbage or allow it to enter the sewage system.[10]

Step 3: Container Disposal

• Rinsing: Triple or pressure rinse the empty container with water. Add the rinsings to the spray tank to avoid waste.[4]

• Recycling: If recycling is an option, replace the cap and return the clean container to a designated recycling or collection point.[4]

• Landfill/Incineration: If recycling is not available, puncture the container to render it unusable. It can then be disposed of in a sanitary landfill or by incineration, as permitted by state and local authorities.[8][11] If the container is burned, stay out of the smoke.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for mesosulfuron-methyl, relevant to its handling and environmental impact.

Property	Value	Source(s)
Physical State	Cream-colored solid powder	[12]
pH (at 25°C)	5.1	[12]
Melting Point	189-192°C	[12]
Soil Half-life	14-180 days	[5][7]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[5][6][10]
95% Species Protection Level in Freshwater	0.018 µg/L	[13]

Mesosulfuron-methyl Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of mesosulfuron-methyl, from initial handling to final container disposal.

Caption: Workflow for the safe disposal of mesosulfuron-methyl.

References

• 1. cdms.net [cdms.net]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. echemi.com [echemi.com]
• 4. resources.bayer.com.au [resources.bayer.com.au]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. fr.cpachem.com [fr.cpachem.com]
• 7. genfarm.com.au [genfarm.com.au]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. sdsviewer.fmc.com [sdsviewer.fmc.com]
• 10. echem.com.au [echem.com.au]
• 11. chemicalbook.com [chemicalbook.com]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. waterquality.gov.au [waterquality.gov.au]

Essential Safety and Handling of Mesosulfuron-methyl in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling of chemical compounds is paramount to ensure personal safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling of Mesosulfuron-methyl, a sulfonylurea herbicide. Adherence to these procedures is critical for minimizing exposure risk and ensuring compliant disposal of chemical waste.

Hazard Identification and Exposure Limits

Mesosulfuron-methyl is classified as a substance with low acute oral, dermal, and inhalation toxicity.[1] While it is not found to be a skin irritant and any eye irritation that occurs is expected to resolve within 48 hours, it is considered a skin sensitizer.[1] Prolonged skin contact may lead to irritation and dermatitis.[1]

Currently, there are no established official Occupational Exposure Limits (OELs) for Mesosulfuron-methyl from major regulatory bodies such as the Occupational Safety and Health Administration (OSHA) or the National Institute for Occupational Safety and Health (NIOSH). However, occupational inhalation margins of exposure (MOEs) have been determined to be not of concern when appropriate personal protective equipment is used.[1] A point of departure for dermal risk has not been established due to a lack of significant dermal toxicity.[1]

Metric	Value	Species
Acute Oral LD50	> 2,000 mg/kg	Rat
Acute Dermal LD50	> 2,000 mg/kg	Rat
Acute Inhalation LC50	> 5.18 mg/L	Rat

This table summarizes acute toxicity data for Mesosulfuron-methyl.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Mesosulfuron-methyl to prevent direct contact and minimize exposure.

PPE Category	Item	Material/Specification
Hand Protection	Chemical-resistant gloves	Nitrile or PVC, elbow-length recommended.
Body Protection	Laboratory coat or coveralls	Long-sleeved, fully buttoned.
Eye and Face Protection	Safety glasses with side shields or goggles	Must be worn at all times.
Respiratory Protection	Not generally required under normal laboratory conditions with adequate ventilation.	Use a NIOSH-approved respirator if creating dusts or aerosols.

Experimental Protocol: Safe Handling of Mesosulfuron-methyl

This protocol outlines the procedural steps for the safe handling of Mesosulfuron-methyl in a typical laboratory setting.

1. Preparation and Planning:

• Before beginning any work, ensure you have read and understood the Safety Data Sheet (SDS) for Mesosulfuron-methyl.

• Verify that all necessary PPE is available and in good condition.

• Ensure that a properly functioning chemical fume hood is available if there is a potential for generating dust or aerosols.

• Locate the nearest eyewash station and safety shower and confirm they are accessible.

2. Weighing and Solution Preparation:

• Conduct all weighing of solid Mesosulfuron-methyl within a chemical fume hood or a balance enclosure to minimize inhalation of fine particles.

• When preparing solutions, add the solid Mesosulfuron-methyl to the solvent slowly to avoid splashing.

• Handle all solutions containing Mesosulfuron-methyl with the same precautions as the solid material.

3. During the Experiment:

• Keep all containers of Mesosulfuron-methyl, both solid and in solution, clearly labeled and sealed when not in use.

• Avoid contact with skin and eyes. If contact occurs, follow the first aid procedures outlined in the SDS.

• Do not eat, drink, or smoke in the laboratory.

4. Post-Experiment:

• Decontaminate all work surfaces and equipment immediately after use.

• Properly dispose of all waste materials as described in the Disposal Plan.

• Remove PPE in the correct order to avoid cross-contamination (gloves last) and wash hands thoroughly with soap and water.

Operational and Disposal Plan

A systematic approach to decontamination and disposal is crucial to prevent environmental contamination and ensure a safe laboratory environment.

Decontamination Procedures:

• Glassware and Equipment:

  • Rinse with an appropriate solvent (e.g., acetone, ethanol) to remove the bulk of the Mesosulfuron-methyl residue. Collect the rinsate as hazardous waste.

  • Wash with a laboratory detergent and warm water.

  • Rinse thoroughly with deionized water.

• Work Surfaces:

  • Wipe down the surface with a cloth or paper towel soaked in a suitable solvent to remove any spilled material. Dispose of the wipe as contaminated solid waste.

  • Clean the surface with a laboratory detergent and water.

• Spills:

  • For small spills of solid material, carefully sweep or vacuum the material, avoiding dust generation. Place the collected material in a sealed container for disposal.

  • For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the absorbent material in a sealed container for disposal.

  • Decontaminate the spill area as described for work surfaces.

Disposal Plan:

• Solid Waste:

  • All solid Mesosulfuron-methyl waste, including empty containers and contaminated materials (e.g., weigh boats, paper towels, gloves), must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste:

  • All solutions containing Mesosulfuron-methyl and the initial solvent rinses from decontamination must be collected in a designated, sealed hazardous waste container.

• Disposal Pathway:

  • All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations. Do not dispose of Mesosulfuron-methyl down the drain.

Workflow for Safe Handling of Mesosulfuron-methyl

Caption: A logical workflow for the safe handling of Mesosulfuron-methyl in a laboratory setting.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]